(1R,2R)-2-PCCA hydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of (1R,2R)-2-PCCA Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R,2R)-2-(pyridin-2-yl)cyclopropanecarboxylic acid [(2S,3S)-2-amino-3-methylpentyl]-(4'-propylbiphenyl-4-yl)amide hydrochloride, commonly known as (1R,2R)-2-PCCA hydrochloride, is a potent and selective synthetic agonist for the orphan G protein-coupled receptor 88 (GPR88). This document provides a comprehensive overview of its mechanism of action, detailing its molecular interactions, downstream signaling pathways, and pharmacological effects. The information presented herein is intended to serve as a technical guide for researchers and professionals in the field of drug discovery and development, offering insights into the therapeutic potential of targeting the GPR88 receptor.

Introduction to GPR88

GPR88 is an orphan GPCR predominantly expressed in the striatum, a key component of the basal ganglia that plays a critical role in motor control, reward, and cognition.[1][2] Due to its specific localization and involvement in crucial neurological functions, GPR88 has emerged as a promising therapeutic target for a range of central nervous system (CNS) disorders, including Parkinson's disease, schizophrenia, and substance use disorders.[3][4] The absence of a known endogenous ligand for GPR88 has spurred the development of synthetic ligands like (1R,2R)-2-PCCA to probe its function and therapeutic utility.

Molecular Mechanism of Action of (1R,2R)-2-PCCA Hydrochloride

(1R,2R)-2-PCCA hydrochloride acts as a direct agonist at the GPR88 receptor. Its binding to the receptor initiates a cascade of intracellular signaling events.

Gαi-Coupled Signaling Pathway

The primary signaling mechanism of GPR88 upon activation by (1R,2R)-2-PCCA is through its coupling to the Gαi/o family of G proteins.[3][5] This interaction leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][6] This inhibitory effect on cAMP production is a hallmark of Gαi-coupled receptor activation and is a key measure of the agonist activity of (1R,2R)-2-PCCA. The activation of GPR88 by (1R,2R)-2-PCCA does not appear to involve Gαq-mediated pathways, as it does not induce calcium mobilization.[5]

Caption: GPR88 Signaling Pathway. (Max Width: 760px)

Interaction with Other GPCRs

Recent studies suggest that GPR88 can form hetero-oligomers with other GPCRs, thereby modulating their signaling. For instance, GPR88 has been shown to physically interact with and inhibit the signaling of opioid receptors, such as the µ-opioid receptor (MOR) and the δ-opioid receptor (DOR).[7][8] This inhibitory action extends to both G protein-dependent and β-arrestin-dependent signaling pathways of the opioid receptors.[7] This cross-talk suggests a broader role for GPR88 in modulating neuronal function beyond its direct Gαi-mediated effects.

Quantitative Pharmacological Data

The potency of (1R,2R)-2-PCCA hydrochloride has been characterized in various in vitro assays. The half-maximal effective concentration (EC50) values are summarized in the table below. It is noteworthy that the potency can vary depending on the assay format (cell-free vs. cell-based) and the specific cell line used.

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
(1R,2R)-2-PCCA	Cell-free	-	3	[9]
(1R,2R)-2-PCCA	GloSensor™ cAMP Assay	HEK293 (stable)	56	[9]
(1R,2R)-2-PCCA	GloSensor™ cAMP Assay	HEK293T (transient)	373	[5]
(1R,2R)-2-PCCA	Calcium Mobilization	Stable GPR88 cell line	468	[10]
(1R,2R)-2-PCCA	GloSensor™ cAMP Assay	Stable GPR88-pGloSensor22F	603	[10]
2-PCCA (racemate)	GloSensor™ cAMP Assay	HEK293	116	[6]
2-PCCA (racemate)	GloSensor™ cAMP Assay	HEK293T/GPR88	877	[5]
(1S,2S)-2-PCCA	GloSensor™ cAMP Assay	HEK293T (transient)	>10,000	[5]

Detailed Experimental Protocols

In Vitro cAMP Inhibition Assay (GloSensor™ Technology)

This protocol describes a common method to assess the agonist activity of (1R,2R)-2-PCCA by measuring the inhibition of cAMP production in cells expressing GPR88.

Objective: To determine the EC50 value of (1R,2R)-2-PCCA hydrochloride by quantifying its ability to inhibit forskolin-stimulated cAMP production.

Materials:

• HEK293 cells stably expressing human GPR88 and the GloSensor™-22F cAMP plasmid.

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS).

• (1R,2R)-2-PCCA hydrochloride.

• Forskolin (B1673556).

• GloSensor™ cAMP Reagent.

• White, opaque, 96-well microplates.

• Luminometer.

Procedure:

• Cell Culture: Culture the stable HEK293-GPR88-GloSensor™-22F cells in DMEM with 10% FBS at 37°C in a humidified atmosphere with 5% CO2.

• Cell Plating: Seed the cells into white, opaque, 96-well plates at a density of approximately 20,000 cells per well and allow them to attach overnight.

• Compound Preparation: Prepare a serial dilution of (1R,2R)-2-PCCA hydrochloride in assay buffer.

• Assay: a. Remove the culture medium and add the GloSensor™ cAMP Reagent, pre-equilibrating for 2 hours at room temperature.[11] b. Add varying concentrations of (1R,2R)-2-PCCA to the wells. c. Stimulate the cells with a fixed concentration of forskolin (e.g., 1 µM) to induce cAMP production. d. Incubate for 15-20 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader. The light output is inversely proportional to the level of cAMP inhibition.

• Data Analysis: Plot the luminescence signal against the logarithm of the (1R,2R)-2-PCCA concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Caption: In Vitro cAMP Assay Workflow. (Max Width: 760px)

In Vivo Locomotor Activity Assay

This protocol outlines a method to evaluate the in vivo effects of (1R,2R)-2-PCCA on spontaneous and methamphetamine-induced locomotor activity in rats.

Objective: To assess the dose-dependent effects of (1R,2R)-2-PCCA on locomotor activity.

Animals: Male Sprague-Dawley rats.

Materials:

• (1R,2R)-2-PCCA hydrochloride.

• Methamphetamine hydrochloride.

• Vehicle (e.g., saline).

• Locomotor activity chambers.

Procedure:

• Acclimation: Acclimate the rats to the testing room for at least one hour before the experiment.

• Habituation: Place the rats in the locomotor activity chambers for a 30-minute habituation period.

• Drug Administration:

  • Spontaneous Activity: Administer (1R,2R)-2-PCCA (e.g., 0.1-3.2 mg/kg, i.p.) or vehicle.

  • Methamphetamine-Induced Hyperactivity: Administer (1R,2R)-2-PCCA or vehicle, followed by a fixed dose of methamphetamine (e.g., 1.0 mg/kg, i.p.).

• Data Recording: Record the locomotor activity (e.g., distance traveled, rearing frequency) for a specified period (e.g., 60-120 minutes) immediately after drug administration.[6][12]

• Data Analysis: Analyze the locomotor activity data using appropriate statistical methods (e.g., ANOVA) to compare the effects of different doses of (1R,2R)-2-PCCA with the vehicle control.

Caption: In Vivo Locomotor Activity Workflow. (Max Width: 760px)

Conclusion

(1R,2R)-2-PCCA hydrochloride is a valuable pharmacological tool for investigating the function of the GPR88 receptor. Its mechanism of action is primarily mediated through the activation of GPR88 and the subsequent inhibition of the adenylyl cyclase/cAMP signaling pathway via Gαi coupling. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to design and execute studies aimed at further elucidating the role of GPR88 in health and disease, and for the development of novel therapeutics targeting this receptor. The observed interactions with other GPCRs, such as opioid receptors, open up new avenues for exploring the complex modulatory roles of GPR88 in the central nervous system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mapping GPR88-Venus illuminates a novel role for GPR88 in Sensory Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs | eLife [elifesciences.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. In Vitro Technologies :: Products [lifescience.invitro.co.nz]
• 12. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: (1R,2R)-2-PCCA Hydrochloride - A Potent GPR88 Agonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the GPR88 agonist activity of (1R,2R)-2-PCCA hydrochloride. It includes quantitative data on its potency, detailed experimental methodologies for its characterization, and visualizations of the associated signaling pathways and experimental workflows.

Core Concepts: GPR88 and its Agonist (1R,2R)-2-PCCA Hydrochloride

G protein-coupled receptor 88 (GPR88) is an orphan GPCR predominantly expressed in the striatum region of the brain.[1] Its exclusive expression in this area, particularly in medium spiny neurons, points to a significant role in regulating motor control, cognition, and reward-based learning.[1] GPR88 is considered a promising therapeutic target for a range of central nervous system (CNS) disorders, including Parkinson's disease, schizophrenia, anxiety, and addiction.[1] The receptor primarily couples to Gαi/o proteins, and its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1]

(1R,2R)-2-PCCA hydrochloride is a potent and specific synthetic agonist of the GPR88 receptor.[2] It is the more active diastereomer of the racemic compound 2-PCCA.[2][3] Its ability to activate GPR88 and modulate downstream signaling has made it a valuable tool for elucidating the physiological functions of this orphan receptor.

Quantitative Data Presentation

The following table summarizes the in vitro potency of (1R,2R)-2-PCCA hydrochloride and its related compounds in various functional assays.

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
(1R,2R)-2-PCCA hydrochloride	Cell-free assay	-	3	[2][4][5]
(1R,2R)-2-PCCA hydrochloride	GloSensor™ cAMP Assay	HEK293	603	[2][4][5]
(1R,2R)-2-PCCA hydrochloride	LANCE® TR-FRET cAMP Assay	CHO	56
(±)-2-PCCA (racemic)	GloSensor™ cAMP Assay	HEK293T	877	[6]
(1S,2S)-2-PCCA hydrochloride	GloSensor™ cAMP Assay	HEK293T	~1865 (5-fold less potent than (1R,2R) isomer)	[3][6]

GPR88 Signaling Pathway

Activation of GPR88 by an agonist like (1R,2R)-2-PCCA hydrochloride initiates a signaling cascade through the Gαi/o protein. This leads to the inhibition of adenylyl cyclase, which in turn reduces the intracellular concentration of the second messenger cAMP.

GPR88 Signaling Cascade

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the GPR88 agonist activity of (1R,2R)-2-PCCA hydrochloride.

In Vitro Functional Assays

This assay measures the inhibition of cAMP production in cells expressing GPR88.

• Principle: The GloSensor™ cAMP Assay utilizes a genetically engineered form of firefly luciferase containing a cAMP-binding domain. When intracellular cAMP levels are low (due to GPR88 activation), there is minimal light production. An increase in cAMP leads to a conformational change in the biosensor, resulting in increased light output. For Gαi-coupled receptors like GPR88, the assay typically involves stimulating adenylyl cyclase with forskolin (B1673556) to create a measurable cAMP window, which is then inhibited by the GPR88 agonist.

• Experimental Workflow:

  cAMP GloSensor™ Assay Workflow

• Detailed Methodology:

  • Cell Culture: Human Embryonic Kidney (HEK293) cells stably co-expressing human GPR88 and the GloSensor™-22F cAMP biosensor are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin/streptomycin, and appropriate selection antibiotics.

  • Cell Seeding: Cells are harvested and seeded into 384-well white, clear-bottom assay plates at a density of approximately 20,000 cells per well and incubated overnight at 37°C in a 5% CO₂ incubator.

  • Compound Preparation: A serial dilution of (1R,2R)-2-PCCA hydrochloride is prepared in assay buffer (e.g., HBSS with 20 mM HEPES).

  • Assay Procedure:

    • The cell culture medium is removed and replaced with the assay buffer.

    • Cells are pre-incubated with varying concentrations of (1R,2R)-2-PCCA hydrochloride for 15-30 minutes at room temperature.

    • A solution of forskolin is added to all wells to a final concentration that elicits a submaximal stimulation of cAMP production (e.g., 1-10 µM, to be optimized for the cell line).

    • The GloSensor™ cAMP Reagent is added according to the manufacturer's instructions.

    • The plate is incubated for 10-20 minutes at room temperature to allow the luminescent signal to stabilize.

  • Data Acquisition and Analysis: Luminescence is measured using a plate reader. The data is normalized to the forskolin-only control, and the EC₅₀ value is determined by fitting the concentration-response data to a sigmoidal dose-response curve using a suitable software package.

This assay directly measures the activation of G proteins by an agonist.

• Principle: In the presence of an agonist, the Gα subunit of the G protein exchanges GDP for GTP. A non-hydrolyzable radiolabeled analog of GTP, [³⁵S]GTPγS, is used to quantify this activation. The amount of bound [³⁵S]GTPγS is proportional to the extent of G protein activation.

• Experimental Workflow:

  [³⁵S]GTPγS Binding Assay Workflow

• Detailed Methodology:

  • Membrane Preparation:

    • HEK293 cells expressing GPR88 or striatal tissue from rodents are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

    • The homogenate is centrifuged at low speed to remove nuclei and cellular debris.

    • The supernatant is then centrifuged at high speed (e.g., 40,000 x g) to pellet the membranes.

    • The membrane pellet is washed and resuspended in assay buffer. Protein concentration is determined using a Bradford or BCA assay.

  • Binding Assay:

    • In a 96-well plate, cell membranes (5-20 µg of protein per well) are incubated with varying concentrations of (1R,2R)-2-PCCA hydrochloride, a fixed concentration of GDP (e.g., 10-100 µM), and [³⁵S]GTPγS (e.g., 0.05-0.1 nM) in assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

    • Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS (e.g., 10 µM).

    • The plate is incubated at 30°C for 30-60 minutes with gentle agitation.

  • Separation and Quantification:

    • The reaction is terminated by rapid filtration through a glass fiber filter plate using a cell harvester.

    • The filters are washed multiple times with ice-cold wash buffer.

    • The filter plate is dried, and a scintillation cocktail is added to each well.

    • The radioactivity retained on the filters is quantified using a scintillation counter.

  • Data Analysis: The specific binding is calculated by subtracting non-specific binding from total binding. The data is then analyzed to determine the EC₅₀ and Emax of the agonist.

In Vivo Behavioral Assay

This assay assesses the effect of GPR88 activation on spontaneous motor activity.

• Principle: Spontaneous locomotor activity is a measure of behavioral output that can be modulated by centrally acting drugs. GPR88's high expression in the striatum suggests its involvement in motor control.

• Detailed Methodology:

  • Animals: Male Sprague-Dawley rats are used for these studies. The animals are housed in a controlled environment with a standard 12-hour light/dark cycle and ad libitum access to food and water.

  • Apparatus: Locomotor activity is monitored in automated activity chambers equipped with infrared beams to detect movement.

  • Procedure:

    • Rats are habituated to the testing room for at least 60 minutes before the experiment.

    • (1R,2R)-2-PCCA hydrochloride is dissolved in a suitable vehicle (e.g., saline or a solution containing DMSO and/or other solubilizing agents).

    • Animals are administered a single intraperitoneal (i.p.) injection of either vehicle or (1R,2R)-2-PCCA hydrochloride at various doses (e.g., 0.1, 0.3, 1.0, 3.2 mg/kg).[7]

    • Immediately after injection, the rats are placed in the locomotor activity chambers, and their horizontal and vertical movements are recorded for a set period, typically 60-120 minutes.[8]

  • Data Analysis: The total distance traveled, number of horizontal beam breaks, and number of vertical beam breaks (rears) are quantified. The data is analyzed using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of (1R,2R)-2-PCCA hydrochloride to the vehicle control.

Conclusion

(1R,2R)-2-PCCA hydrochloride is a potent and valuable tool for investigating the function of the GPR88 receptor. Its well-characterized Gαi/o-mediated signaling and demonstrable in vivo activity make it a cornerstone for research in this area. The experimental protocols outlined in this guide provide a robust framework for the continued exploration of GPR88 as a therapeutic target for a variety of neurological and psychiatric disorders.

References

• 1. promega.com [promega.com]
• 2. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A two-compartment exploratory model to study anxiolytic/anxiogenic effects of drugs in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The Rewarding and Locomotor-Sensitizing Effects of Repeated Cocaine Administration are Distinct and Separable in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

The Discovery and Synthesis of (1R,2R)-2-PCCA Hydrochloride: A Technical Guide

(1R,2R)-2-PCCA hydrochloride , with the full chemical name (1R,2R)-2-(pyridin-2-yl)cyclopropanecarboxylic acid ((2S,3S)-2-amino-3-methylpentyl)-(4′-propylbiphenyl-4-yl)amide hydrochloride, is a potent and selective agonist for the orphan G protein-coupled receptor GPR88.[1][2][3] This technical guide provides an in-depth overview of its discovery, synthesis, and pharmacological characterization for researchers, scientists, and drug development professionals.

Discovery and Pharmacological Profile

(1R,2R)-2-PCCA was identified as a potent agonist for the GPR88 receptor, a target of significant interest for treating central nervous system disorders such as Parkinson's disease, schizophrenia, and addiction.[2] The GPR88 receptor is highly expressed in the striatum and is known to couple to Gαi proteins, leading to the inhibition of cyclic AMP (cAMP) production.[1][4][5]

The discovery process involved the synthesis and functional characterization of a series of small molecule agonists.[1][5] (1R,2R)-2-PCCA emerged as a particularly active diastereomer, demonstrating significantly higher potency compared to its (1S,2S) counterpart.[1][6][7]

Quantitative Biological Data

The following tables summarize the key quantitative data for (1R,2R)-2-PCCA and its related compounds.

Compound	Assay Type	Cell Line	Parameter	Value	Reference
(1R,2R)-2-PCCA	Cell-free	-	EC50	3 nM	[8][9][10]
(1R,2R)-2-PCCA	GloSensor cAMP	HEK293 (stable)	EC50	603 nM	[1][4][8][9]
(1R,2R)-2-PCCA	GloSensor cAMP	HEK293 (stable)	pEC50	6.22	[1][4]
(1R,2R)-2-PCCA	Isoproterenol-induced cAMP inhibition	GPR88 transiently transfected HEK293T	EC50	373 nM	[1][4]
(1S,2S)-2-PCCA	Isoproterenol-induced cAMP inhibition	GPR88 transiently transfected HEK293T	EC50	~1865 nM (5-fold less potent than (1R,2R)-isomer)	[1][4]
2-PCCA (racemic mixture)	Isoproterenol-induced cAMP inhibition	GPR88 transiently transfected HEK293T	EC50	877 nM	[1][4]
2-PCCA (racemic mixture)	GloSensor cAMP	HEK293 (stable)	EC50	911 nM	[1][4]
2-PCCA (racemic mixture)	GPR88-mediated cAMP inhibition	HEK293	EC50	116 nM	[7][11]

Signaling Pathway of (1R,2R)-2-PCCA at the GPR88 Receptor

(1R,2R)-2-PCCA acts as an agonist at the GPR88 receptor. Upon binding, it activates the receptor, which is coupled to an inhibitory G-protein (Gαi). This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in the intracellular concentration of cyclic AMP (cAMP).[1][4][5]

GPR88 signaling pathway upon activation by (1R,2R)-2-PCCA.

Synthesis of (1R,2R)-2-PCCA Hydrochloride

The synthesis of (1R,2R)-2-PCCA hydrochloride is a multi-step process that involves the preparation of key intermediates followed by their coupling and final deprotection.[1] An asymmetric synthesis approach is employed to obtain the desired (1R,2R) diastereomer.[1]

Synthetic Workflow

General synthetic workflow for (1R,2R)-2-PCCA hydrochloride.

Experimental Protocols

Synthesis of (±)-(1R,2R)-2-(Pyridin-2-yl)cyclopropanecarboxylic Acid Hydrochloride[1][4]

• Cyclopropanation: To a solution of 2-vinylpyridine in a suitable solvent, add tert-butyl diazoacetate in the presence of a catalyst.

• Hydrolysis: Dissolve the resulting tert-butyl ester in dichloromethane (B109758) (CH2Cl2).

• Add 4 M HCl in dioxane to the solution.

• Stir the reaction at room temperature overnight.

• Remove the solvent under reduced pressure to yield the product.

In Vitro cAMP Functional Assay (GloSensor)[1][4]

• Cell Culture: Utilize HEK293 cells stably expressing the human GPR88 receptor and the GloSensor-22F cAMP construct.

• Compound Preparation: Prepare a dilution series of (1R,2R)-2-PCCA hydrochloride in an appropriate buffer.

• Assay Procedure:

  • Plate the cells in a suitable microplate.

  • Add the test compound to the wells.

  • As a positive control for Gαi coupling, stimulate cAMP production with isoproterenol.

  • Measure luminescence to determine the level of cAMP inhibition.

• Data Analysis: Calculate the pEC50 and EC50 values from the concentration-response curves.

In Vivo Locomotor Activity Assay in Rats[3][11]

• Animal Handling: Acclimate male rats to the testing environment for at least three days prior to the experiment.

• Drug Administration: Administer (1R,2R)-2-PCCA (0.1-3.2 mg/kg) via intraperitoneal (i.p.) injection.

• Locomotor Activity Recording:

  • For studying the effect of the compound alone, place the rats in test chambers immediately after injection and record locomotor activity for 60 minutes.

  • For combination studies with methamphetamine, record baseline activity for 20 minutes, then co-administer (1R,2R)-2-PCCA and methamphetamine and record activity for an additional 120 minutes.

• Data Analysis: Analyze the locomotor activity data to determine dose-dependent effects.

This guide provides a comprehensive overview of the discovery, synthesis, and pharmacological characterization of (1R,2R)-2-PCCA hydrochloride. The detailed information on its biological activity and synthetic pathways serves as a valuable resource for researchers in the field of G protein-coupled receptor drug discovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Pharmacological Characterization, and Structure–Activity Relationship Studies of Small Molecular Agonists for the Orphan GPR88 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (1S,2S)-2-PCCA |CAS:1609624-97-6 Probechem Biochemicals [probechem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. invivochem.net [invivochem.net]
• 11. medchemexpress.com [medchemexpress.com]

The Role of GPR88 in Neuronal Signaling Pathways: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

G protein-coupled receptor 88 (GPR88) is an orphan GPCR predominantly expressed in the striatum, a critical brain region for motor control, cognition, and reward. Its highly localized expression and association with various neuropsychiatric and neurodegenerative disorders have positioned it as a promising therapeutic target. GPR88 primarily couples to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent reduction in intracellular cyclic AMP (cAMP) levels. A growing body of evidence reveals that GPR88 also acts as a key modulator of other GPCR signaling pathways, including those of opioid, dopamine (B1211576), and muscarinic receptors, often through the formation of heteromers. This guide provides a comprehensive technical overview of GPR88's function in neuronal signaling, summarizing key quantitative data, detailing experimental protocols for its study, and visualizing its complex signaling interactions.

GPR88 Signaling Pathways

GPR88 is classified as a class A rhodopsin-like orphan GPCR, meaning its endogenous ligand has not yet been definitively identified. Despite this, it exhibits constitutive activity and can be modulated by synthetic agonists.[1][2]

Canonical Gαi/o Signaling

The primary and most well-characterized signaling pathway for GPR88 involves its coupling to the inhibitory Gαi/o family of G proteins.[3][4] Activation of GPR88, either constitutively or by an agonist, initiates a cascade that inhibits adenylyl cyclase (AC). This enzymatic inhibition leads to a decrease in the intracellular concentration of the second messenger cAMP.[3][5] This reduction in cAMP levels subsequently impacts the activity of downstream effectors such as Protein Kinase A (PKA), thereby modulating neuronal excitability and gene expression.[4][6]

Figure 1: Canonical GPR88 Gαi/o Signaling Pathway.

Modulation of Other GPCRs through Heteromerization

A significant aspect of GPR88 function is its ability to physically interact with and modulate the signaling of other GPCRs.[1] This occurs through the formation of hetero-oligomers, which can alter the pharmacology and signaling output of the partner receptor. GPR88 has been shown to form heteromers with and subsequently blunt the G protein-dependent and/or β-arrestin recruitment pathways of several striatally-expressed receptors, including:

• Opioid Receptors: µ-opioid receptor (MOR) and δ-opioid receptor (DOR).[1][7][8]

• Dopamine Receptors: D2 receptor (D2R).[9]

• Muscarinic Receptors: M1 and M4 receptors.[1][9]

• Adenosine Receptors: A2A receptor.[9]

This buffering role suggests GPR88 may act as a master regulator of striatal GPCR signaling, preventing excessive activation of these pathways.[1]

Figure 2: GPR88-Mediated Modulation of Partner GPCRs.

Quantitative Data on GPR88 Function

In Vitro Potency of GPR88 Agonists

Several synthetic agonists have been developed to probe the function of GPR88. Their potencies are typically characterized by their half-maximal effective concentration (EC50) in functional assays or their binding affinity (Ki).

Compound	Assay Type	Cell Line	Potency (EC50)	Binding Affinity (Ki)	Reference(s)
RTI-13951-33	cAMP Assay	PPLS-HA-hGPR88-CHO	45 nM	224 nM	[4]
[35S]GTPγS Binding	Mouse Striatal Membranes	535 nM	-	[4]
2-PCCA	cAMP (GloSensor)	HEK293 (stable)	911 nM	-	[10]
cAMP (LANCE)	HEK293	116 nM	277 nM	[4][11][12]
(1R,2R)-2-PCCA	cAMP (GloSensor)	HEK293 (stable)	603 nM	-	[10][11]
cAMP (LANCE)	CHO (hGPR88)	56 nM	-	[11]
RTI-122	cAMP Assay	-	11 nM	-	[12]
2-AMPP	cAMP Assay	PPLS-HA-hGPR88-CHO	304 nM	219 nM	[4]

Key Behavioral Phenotypes of GPR88 Knockout (KO) Mice

The generation of GPR88 knockout mice has been crucial for understanding its physiological roles. These mice exhibit a range of behavioral alterations.[13]

Behavioral Domain	Test	Key Quantitative Findings in GPR88 KO Mice	Reference(s)
Locomotor Activity	Open Field	Increased total distance traveled; failure to habituate over multiple sessions.	[14][15][16]
Motor Coordination	Accelerating Rotarod	Significantly shorter latency to fall compared to wild-type; no improvement with training, indicating impaired motor skill learning.	[14][15][17]
Anxiety-Like Behavior	Elevated Plus Maze	Increased time spent in and distance traveled in the open arms.	[2][14][18]
Light/Dark Box	More frequent entries and more time spent in the light compartment.	[2]
Reward & Motivation	Progressive Ratio	Significantly higher breakpoint, indicating greater motivation for a palatable reward.	[9]
Dopaminergic Sensitivity	Response to Agonists	Potentiated locomotor response to amphetamine and D1R/D2R agonists.	[15][19]

Experimental Protocols

In Vitro Assays

This is the most direct functional assay for GPR88, measuring the agonist-induced inhibition of cAMP production.[1][11]

• Principle: GPR88 activation inhibits adenylyl cyclase. To measure this, intracellular cAMP is first stimulated with forskolin (B1673556). A GPR88 agonist will decrease this stimulated cAMP level, and an antagonist will block the agonist's effect.[11]

• Workflow:

  Figure 3: Workflow for a GPR88 cAMP Assay.

• Detailed Methodology:

  • Cell Culture: Culture HEK293 or CHO cells stably expressing human GPR88 in appropriate media (e.g., DMEM/F12 with 10% FBS and selection antibiotic).[1][11]

  • Cell Seeding: Seed cells into 384-well white assay plates at a density of 2,000-10,000 cells/well and incubate overnight.[1][11]

  • Compound Preparation: Prepare serial dilutions of test compounds (agonists or antagonists) in assay buffer. For antagonist mode, also prepare a solution of a known GPR88 agonist (e.g., 2-PCCA) at its EC80 concentration.[1]

  • Assay Procedure:

    • Remove culture media from cells.

    • For antagonist screening, add antagonist dilutions and incubate for 15-30 minutes at room temperature.

    • Add a mixture of forskolin (to stimulate adenylyl cyclase) and, for antagonist mode, the GPR88 agonist to all wells.[1]

    • Incubate for 30-60 minutes at room temperature.[11]

  • cAMP Detection: Lyse the cells and measure intracellular cAMP levels using a commercial kit (e.g., HTRF or GloSensor cAMP assay) according to the manufacturer's instructions.[1][20]

  • Data Analysis: Plot the percentage of inhibition (for agonists) or activity (for antagonists) against the log concentration of the compound. Fit the data to a four-parameter logistical equation to determine EC50 or IC50 values.[1][11]

This assay directly measures the activation of G proteins, a proximal event in the GPR88 signaling cascade.[3][21]

• Principle: Agonist binding to GPR88 facilitates the exchange of GDP for the non-hydrolyzable GTP analog, [35S]GTPγS, on the Gαi/o subunit. The accumulation of radioactivity in the cell membranes is proportional to G protein activation.[3]

• Detailed Methodology:

  • Membrane Preparation: Prepare crude membrane fractions from cells or tissues (e.g., mouse striatum) expressing GPR88 by homogenization and differential centrifugation. Determine protein concentration using a BCA assay.[3][21]

  • Reaction Setup: In a 96-well plate, add in order: assay buffer (containing HEPES, MgCl2, NaCl), GDP, membrane preparation (5-20 µg protein), and varying concentrations of the test agonist. For non-specific binding, add unlabeled GTPγS.[3]

  • Initiation and Incubation: Initiate the reaction by adding [35S]GTPγS (final concentration ~0.1 nM). Incubate the plate for 30-60 minutes at 30°C.[3]

  • Termination and Detection: Terminate the reaction by rapid filtration through a filter plate using a cell harvester, followed by washing with ice-cold buffer to remove unbound radioligand.[3]

  • Quantification: Dry the filter plate, add scintillation cocktail, and count the radioactivity using a scintillation counter.[3]

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot specific binding against agonist concentration to determine EC50 and Emax values.[21]

This assay measures the recruitment of β-arrestin to an activated GPR88 receptor, a key event in GPCR desensitization and signaling.[1]

• Principle: Bioluminescence Resonance Energy Transfer (BRET) is used to detect the proximity between GPR88 and β-arrestin. GPR88 is fused to a Renilla luciferase (Rluc, the donor), and β-arrestin is fused to a Yellow Fluorescent Protein (YFP, the acceptor). Upon agonist-induced interaction, energy is transferred from Rluc to YFP, and the resulting light emission from YFP is measured.[1]

• Detailed Methodology:

  • Cell Transfection: Co-transfect HEK293 cells with plasmids encoding GPR88-Rluc and β-arrestin-2-YFP.[1]

  • Cell Seeding: 24-48 hours post-transfection, seed the cells into 96-well white plates.[1]

  • Assay Procedure:

    • Add the Rluc substrate (e.g., coelenterazine (B1669285) h) to the cells.

    • Add the test agonist at various concentrations.

  • BRET Measurement: Immediately measure luminescence at two wavelengths (~475 nm for Rluc and ~530 nm for YFP) using a plate reader capable of BRET measurements.[1]

  • Data Analysis: Calculate the BRET ratio (YFP emission / Rluc emission). Plot the change in BRET ratio against the agonist concentration to determine the EC50.[1]

In Vivo Behavioral Assays

This test assesses general locomotor activity and anxiety-like behavior in a novel environment.[22][23]

• Apparatus: A square arena (e.g., 50x50 cm) with walls, often equipped with an overhead video camera and tracking software.[20][23]

• Procedure:

  • Acclimatize mice to the testing room for at least 30-60 minutes before the test.[20]

  • Place the mouse in the center or a designated corner of the open field arena.[20][24]

  • Allow the mouse to explore freely for a set duration (e.g., 10-30 minutes).[14][20]

  • The arena is cleaned thoroughly (e.g., with 70% ethanol) between each animal to remove olfactory cues.[24][25]

• Data Analysis: Key parameters quantified by tracking software include total distance traveled (locomotion), time spent in the center versus the periphery of the arena (anxiety-like behavior), and rearing frequency (exploratory behavior).[14][25]

The EPM is a widely used test to assess anxiety-like behavior based on the conflict between exploration and fear of open/elevated spaces.[10][21]

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms of equal size.[10][26]

• Procedure:

  • Acclimatize the mouse to the testing room.

  • Place the mouse on the central platform of the maze, facing an open arm.[10]

  • Allow the mouse to explore the maze for a 5-minute session.[3][10]

  • An overhead camera records the session for later analysis. The maze is cleaned between trials.[10]

• Data Analysis: The primary measures are the number of entries into and the time spent in the open arms versus the closed arms. An increase in open arm exploration is interpreted as reduced anxiety-like behavior.[21][26]

This test is used to assess motor coordination, balance, and motor skill learning.[5][11]

• Apparatus: A rotating rod, typically textured, that can accelerate at a programmed rate.[5]

• Procedure:

  • Place the mouse on the rod while it is stationary or rotating at a low, constant speed (e.g., 4 RPM).[5][11]

  • Once the mouse is stable, begin the acceleration protocol (e.g., accelerating from 4 to 40 RPM over 300 seconds).[5][11]

  • Record the latency to fall from the rod or the speed at which the mouse falls.

  • The test typically consists of multiple trials per day over several consecutive days to assess motor learning.[14]

• Data Analysis: The latency to fall is the primary dependent variable. An improvement in performance (increased latency) across trials and days indicates successful motor learning.[14]

Conclusion and Future Directions

GPR88 stands out as a critical regulator of striatal function and a modulator of key neurotransmitter systems. Its canonical Gαi/o-coupled pathway provides a direct means of inhibiting neuronal activity, while its ability to form heteromers with other GPCRs adds a significant layer of complexity to its function, positioning it as a "manager" of striatal signaling. Data from knockout models robustly demonstrate its role in motor control, anxiety, and motivation. The availability of detailed experimental protocols and a growing toolkit of synthetic ligands will continue to facilitate the elucidation of its precise mechanisms of action. Future research will likely focus on the deorphanization of GPR88 to identify its endogenous ligand, the development of selective antagonists to complement the existing agonists, and a deeper exploration of the structural basis for its interactions with other GPCRs. These efforts will be paramount in validating GPR88 as a viable drug target for a range of central nervous system disorders.

References

• 1. Rotarod-Test for Mice [protocols.io]
• 2. GPR88 in A2AR Neurons Enhances Anxiety-Like Behaviors | eNeuro [eneuro.org]
• 3. MultiCenter Mouse Behavior Trial: Elevated Plus Maze Protocol [albany.edu]
• 4. Measuring Motor Coordination in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mmpc.org [mmpc.org]
• 6. The orphan receptor GPR88 controls impulsivity and is a risk factor for Attention-Deficit/ Hyperactivity Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs | eLife [elifesciences.org]
• 9. Gpr88 Deletion Impacts Motivational Control Without Overt Disruptions to Striatal Dopamine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse [bio-protocol.org]
• 11. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 12. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 13. benchchem.com [benchchem.com]
• 14. Mice lacking GPR88 show motor deficit, improved spatial learning and low anxiety reversed by delta opioid antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lack of GPR88 enhances medium spiny neuron activity and alters motor- and cue-dependent behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. GPR88 in D1R-Type and D2R-Type Medium Spiny Neurons Differentially Regulates Affective and Motor Behavior | eNeuro [eneuro.org]
• 18. researchgate.net [researchgate.net]
• 19. GPR88 in A2Areceptor-expressing neurons modulates locomotor response to dopamine agonists but not sensorimotor gating - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bowdish.ca [bowdish.ca]
• 21. protocols.io [protocols.io]
• 22. Open field test for mice [protocols.io]
• 23. Video: Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice [jove.com]
• 24. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 25. anilocus.com [anilocus.com]
• 26. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (1R,2R)-2-PCCA and (1S,2S)-2-PCCA Potency at the GPR88 Receptor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive comparison of the pharmacological potency of two diastereomers, (1R,2R)-2-PCCA hydrochloride and (1S,2S)-2-PCCA, as agonists for the G protein-coupled receptor 88 (GPR88). GPR88, an orphan receptor highly expressed in the striatum, is a promising therapeutic target for central nervous system disorders. This document summarizes the available quantitative data, details the experimental protocols used for their characterization, and visualizes the key signaling pathways and experimental workflows. The evidence presented consistently demonstrates that the (1R,2R) enantiomer is the more potent of the two, exhibiting a significantly higher affinity for the GPR88 receptor.

Introduction

G protein-coupled receptor 88 (GPR88) is an orphan receptor predominantly located in the basal ganglia, a brain region critical for motor control, reward, and cognition. Its strategic location and function have implicated it in a range of neurological and psychiatric conditions. The development of potent and selective ligands for GPR88 is crucial for elucidating its physiological roles and for the development of novel therapeutics.

2-PCCA is a known agonist of the GPR88 receptor. As a synthetic molecule with chiral centers, 2-PCCA exists as different stereoisomers. This guide focuses on the comparative potency of the (1R,2R) and (1S,2S) diastereomers of 2-PCCA hydrochloride. Understanding the stereospecific interactions of these compounds with the GPR88 receptor is fundamental for structure-activity relationship (SAR) studies and the rational design of more effective drug candidates.

Mechanism of Action and Signaling Pathway

Both (1R,2R)-2-PCCA and (1S,2S)-2-PCCA act as agonists at the GPR88 receptor. GPR88 is coupled to the Gαi subunit of the heterotrimeric G protein complex.[1] Upon agonist binding, GPR88 activates Gαi, which in turn inhibits the activity of adenylyl cyclase. This inhibition leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1][2] The reduction in cAMP levels modulates downstream signaling cascades, ultimately influencing neuronal excitability.

GPR88 Receptor Signaling Pathway.

Quantitative Potency Comparison

The potency of the (1R,2R) and (1S,2S) enantiomers of 2-PCCA has been evaluated in various in vitro assays. The most common metric for agonist potency is the half-maximal effective concentration (EC50), which represents the concentration of the compound that produces 50% of the maximal response.

The available data consistently indicate that (1R,2R)-2-PCCA is significantly more potent than (1S,2S)-2-PCCA. In a cell-based cAMP assay using HEK293 cells, the (1R,2R)-isomer was found to be approximately 5-fold more potent than the (1S,2S)-isomer.[1]

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
(1R,2R)-2-PCCA hydrochloride	Cell-free	N/A	3	[3][4]
(1R,2R)-2-PCCA hydrochloride	Cell-based cAMP (GloSensor)	HEK293-GPR88	603	[3]
(1R,2R)-2-PCCA	Cell-based cAMP	HEK293T-GPR88	373	[1]
(1S,2S)-2-PCCA	Cell-based cAMP	HEK293T-GPR88	~1865 (calculated)	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of (1R,2R)-2-PCCA and (1S,2S)-2-PCCA.

Cell-Based cAMP Functional Assay (GloSensor™ Assay)

This assay measures the inhibition of cAMP production in cells stably expressing the human GPR88 receptor.

Objective: To determine the functional potency (EC50) of GPR88 agonists by measuring their ability to inhibit adenylyl cyclase activity.

Materials:

• HEK293 cells stably expressing the human GPR88 receptor and the GloSensor™-22F cAMP construct.

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin.

• GloSensor™ cAMP Reagent.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• (1R,2R)-2-PCCA hydrochloride and (1S,2S)-2-PCCA.

• 384-well white, clear-bottom assay plates.

• Luminometer.

Protocol:

• Cell Culture and Plating:

  • Culture the HEK293-GPR88-GloSensor™ cells in DMEM with 10% FBS and antibiotics at 37°C in a humidified 5% CO2 incubator.

  • Harvest the cells and seed them into 384-well plates at a density of 20,000 cells per well.

  • Incubate the plates overnight.

• Compound Preparation:

  • Prepare serial dilutions of (1R,2R)-2-PCCA and (1S,2S)-2-PCCA in assay buffer.

  • Prepare a stock solution of forskolin in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • Remove the culture medium from the wells and add the GloSensor™ cAMP Reagent, followed by a 2-hour incubation at room temperature.

  • Add the test compounds (different concentrations of the 2-PCCA enantiomers) to the wells.

  • Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

  • Incubate for 15-30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader. The luminescence signal is inversely proportional to the level of GPR88 activation (i.e., a more potent agonist will cause a greater decrease in the forskolin-induced luminescent signal).

  • Plot the luminescence data against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value for each enantiomer.

Workflow for the cell-based cAMP assay.

Discussion

The stereochemistry of a drug molecule can have a profound impact on its pharmacological activity. In the case of 2-PCCA, the (1R,2R) configuration at the cyclopropane (B1198618) ring is clearly preferred for potent agonism at the GPR88 receptor. The approximately 5-fold higher potency of the (1R,2R) enantiomer compared to the (1S,2S) enantiomer suggests a specific and constrained binding pocket within the GPR88 receptor.[1] This stereoselectivity provides valuable insights for medicinal chemists aiming to design next-generation GPR88 modulators with improved potency and selectivity.

The difference in potency observed between cell-free and cell-based assays for (1R,2R)-2-PCCA (3 nM vs. 603 nM) is a common phenomenon. Cell-free assays measure direct binding to the receptor in an isolated system, while cell-based assays reflect the compound's activity in a more complex biological environment, which includes factors like cell membrane permeability and interactions with intracellular signaling components.

Conclusion

This technical guide has provided a detailed comparison of the potency of (1R,2R)-2-PCCA hydrochloride and (1S,2S)-2-PCCA as GPR88 receptor agonists. The key findings are:

• (1R,2R)-2-PCCA is the more potent enantiomer.

• The GPR88 receptor exhibits significant stereoselectivity in its interaction with 2-PCCA.

• The mechanism of action involves the Gαi-coupled inhibition of adenylyl cyclase, leading to a reduction in intracellular cAMP.

The provided data and experimental protocols serve as a valuable resource for researchers in the field of GPCR pharmacology and drug discovery. Future research should focus on elucidating the precise binding mode of these enantiomers within the GPR88 receptor to further guide the development of novel therapeutics targeting this important orphan receptor.

References

• 1. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Live Cell Gi- and Gs-Coupled GPCR Signaling on FLIPR Tetra [moleculardevices.com]

The Pharmacology of Novel GPR88 Receptor Agonists: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

G protein-coupled receptor 88 (GPR88) is an orphan receptor predominantly expressed in the striatum, a critical brain region for motor control, cognition, and reward-based learning.[1][2] Its strategic localization and involvement in modulating dopaminergic and glutamatergic signaling have positioned it as a promising therapeutic target for a range of central nervous system (CNS) disorders, including Parkinson's disease, schizophrenia, and substance use disorders.[2][3] GPR88 canonically couples to the Gαi/o family of G proteins, leading to the inhibition of adenylyl cyclase and a subsequent reduction in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][4] This technical guide provides an in-depth overview of the pharmacology of novel GPR88 agonists, focusing on quantitative data, detailed experimental protocols, and the underlying signaling pathways.

Quantitative Data Summary of Novel GPR88 Agonists

The development of synthetic agonists has been pivotal in characterizing the pharmacology of GPR88. The following tables summarize the in vitro potencies of representative novel agonists.

Agonist	Assay Type	Cell Line	EC50 (nM)	Reference(s)
RTI-13951-33	cAMP Functional Assay	Not specified	25	[5][6][7]
[35S]GTPγS Binding Assay	PPLS-HA-hGPR88-CHO	65	[8]
cAMP Functional Assay	Not specified	45	[9]
(1R,2R)-2-PCCA	cAMP Functional Assay	HEK293	603	[5]
Cell-free Assay	Not specified	3	[5]
cAMP Assay (Lance)	CHO (PPLS-HA-GPR88)	56	[10]
2-PCCA (racemate)	cAMP Functional Assay	HEK293	116	[5][11]
cAMP Assay	HEK293T/GPR88	877	[10]
cAMP Assay (GloSensor)	HEK293 (hGPR88)	911	[10]
RTI-122	cAMP Functional Assay	CHO	11	[5][12]
[35S]GTPγS Binding Assay	Mouse Striatal Membranes	155	[8]
BI-9508	Gi1 BRET Assay	HEK293 (hGPR88)	47	[13]
GPR88 agonist 2 (compound 53)	cAMP Functional Assay	Not specified	14,000	[5]
GPR88 agonist 3 (compound 20)	cAMP Functional Assay	Not specified	204	[5]

GPR88 Signaling Pathways

Activation of GPR88 by an agonist initiates a canonical Gαi/o signaling cascade. This pathway begins with the agonist binding to the receptor, which induces a conformational change and subsequent activation of the heterotrimeric G protein. The Gαi/o subunit then inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. This, in turn, reduces the activity of protein kinase A (PKA) and modulates downstream cellular processes. Emerging evidence also suggests that GPR88 can interact with and blunt the signaling of other GPCRs, such as opioid receptors.[1][14]

GPR88 Receptor Signaling Pathway.

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization of novel GPR88 agonists. The following sections provide step-by-step protocols for key in vitro functional assays.

cAMP Functional Assay

This is the most direct functional assay for GPR88, measuring the agonist-induced decrease in intracellular cAMP levels.[1][15]

Materials:

• HEK293 or CHO cells stably expressing human GPR88.[10][15]

• Cell culture medium (e.g., DMEM/F12 with 10% FBS and selection antibiotic).[15]

• Assay buffer.

• Forskolin (B1673556) solution (to stimulate adenylyl cyclase).[1]

• Test GPR88 agonist compounds.

• cAMP detection kit (e.g., HTRF, TR-FRET, or luminescence-based).[15][16]

• 384-well white assay plates.[1]

Procedure:

• Cell Culture: Culture GPR88-expressing cells under standard conditions until they reach 80-90% confluency.[15]

• Cell Seeding: Harvest cells and seed them into 384-well plates at a density of 5,000-10,000 cells/well. Incubate overnight.[1]

• Compound Preparation: Prepare serial dilutions of the GPR88 agonist in assay buffer.

• Assay Procedure: a. Remove culture medium from the cells. b. Add the GPR88 agonist dilutions to the wells. c. Add a fixed concentration of forskolin to all wells to stimulate adenylyl cyclase.[17] d. Incubate for 30 minutes at room temperature.[1][16]

• cAMP Detection: Lyse the cells and measure cAMP levels using a commercially available kit according to the manufacturer's instructions.[1]

• Data Analysis: Plot the percentage of inhibition of forskolin-stimulated cAMP levels versus the log concentration of the agonist. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.[1]

Workflow for GPR88 Agonist cAMP Functional Assay.

[35S]GTPγS Binding Assay

This assay directly measures the activation of G proteins by a GPCR agonist, confirming the Gαi/o coupling of GPR88.[16][18]

Materials:

• Cell membranes from cells expressing GPR88 or striatal tissue from wild-type and GPR88 knockout mice.[16]

• Assay buffer (containing HEPES, MgCl2, NaCl).[19]

• GDP solution.[19]

• [35S]GTPγS (radiolabeled non-hydrolyzable GTP analog).[19]

• Unlabeled GTPγS (for determining non-specific binding).[19]

• GPR88 agonist.

• 96-well filter plates and a cell harvester or SPA beads.[19][20]

• Scintillation counter.[16]

Procedure:

• Membrane Preparation: a. Homogenize cells or tissue in ice-cold lysis buffer.[19] b. Centrifuge to pellet the membranes.[19] c. Wash the membrane pellet and resuspend in assay buffer.[16] d. Determine protein concentration (e.g., BCA assay).[19]

• Assay Setup: a. In a 96-well plate, add assay buffer, GDP, and the membrane preparation (5-20 µg of protein per well).[19] b. Add varying concentrations of the GPR88 agonist. For non-specific binding control wells, add unlabeled GTPγS.

• Reaction: a. Initiate the reaction by adding [35S]GTPγS to all wells.[19] b. Incubate for 30-60 minutes at 30°C with gentle shaking.[19]

• Termination and Detection: a. Filtration Method: Terminate the reaction by rapid filtration through the filter plate. Wash the filters with ice-cold wash buffer to remove unbound [35S]GTPγS.[19] b. SPA Method: Add SPA beads to the wells and incubate to allow membrane binding. No washing is required.[20]

• Quantification: Measure the amount of bound radioactivity using a scintillation counter.[16]

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine EC50 and Emax values from the concentration-response curves.[16]

Workflow for [35S]GTPγS Binding Assay.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPR88 receptor, another key event in GPCR signaling and desensitization.[1][21]

Materials:

• HEK293 cells.[1]

• Plasmids encoding for GPR88 fused to a reporter tag (e.g., Renilla luciferase - Rluc) and β-arrestin-2 fused to a complementary tag (e.g., Yellow Fluorescent Protein - YFP) for BRET assay.[1]

• Transfection reagent.

• 96-well white plates.[1]

• Rluc substrate (e.g., coelenterazine (B1669285) h).[1]

• GPR88 agonist.

• Plate reader capable of BRET measurements.[1]

Procedure:

• Cell Transfection: Co-transfect HEK293 cells with the GPR88-Rluc and β-arrestin-2-YFP plasmids.[1]

• Cell Seeding: 24-48 hours post-transfection, seed the cells into 96-well white plates.[1]

• Assay Procedure: a. Add the Rluc substrate to the cells.[1] b. Add serial dilutions of the GPR88 agonist.

• BRET Measurement: Immediately measure the luminescence at two wavelengths (e.g., ~475 nm for Rluc and ~530 nm for YFP) using a BRET-capable plate reader.[1]

• Data Analysis: Calculate the BRET ratio (YFP emission / Rluc emission). Plot the change in BRET ratio against the agonist concentration to determine the EC50 value.[1]

Workflow for β-Arrestin Recruitment BRET Assay.

Conclusion

The study of novel GPR88 receptor agonists is a rapidly advancing field with significant potential for the development of new therapeutics for CNS disorders. This technical guide provides a comprehensive overview of the current understanding of GPR88 pharmacology, including quantitative data for key agonists and detailed protocols for their characterization. The provided signaling pathway diagrams and experimental workflows offer a clear framework for researchers and drug development professionals working to unlock the full therapeutic potential of targeting the GPR88 receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation and allosteric regulation of the orphan GPR88-Gi1 signaling complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery of a potent, selective, and brain-penetrant small molecule that activates the orphan receptor GPR88 and reduces alcohol intake | RTI [rti.org]
• 7. The GPR88 agonist RTI‐13951‐33 reduces alcohol drinking and seeking in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Pardon Our Interruption [opnme.com]
• 14. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

GPR88 Signaling and cAMP Modulation: A Technical Guide for Researchers

An in-depth exploration of the GPR88 signaling cascade, its intricate relationship with cyclic AMP (cAMP) modulation, and the experimental methodologies crucial for its investigation. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the study of G protein-coupled receptors (GPCRs) and their therapeutic potential.

Introduction to GPR88

G protein-coupled receptor 88 (GPR88) is a Class A orphan GPCR predominantly expressed in the striatum of the brain, a region critical for motor control, cognition, and reward-based learning.[1][2] Its high expression in medium spiny neurons suggests a significant role in modulating neuronal excitability and neurotransmission.[1][2] While its endogenous ligand remains unidentified, GPR88 has emerged as a promising therapeutic target for a range of central nervous system (CNS) disorders, including Parkinson's disease, schizophrenia, anxiety, and substance use disorders.[1][3]

The GPR88 Signaling Cascade: A Gi/o-Coupled Pathway

The canonical signaling pathway for GPR88 involves its coupling to inhibitory G proteins of the Gαi/o subfamily.[1][3][4] Upon activation, either constitutively or by an agonist, GPR88 facilitates the exchange of GDP for GTP on the Gαi/o subunit. This leads to the dissociation of the Gαi/o-GTP complex from the Gβγ dimer. The activated Gαi/o subunit then directly inhibits the activity of adenylyl cyclase, the enzyme responsible for converting ATP into cAMP.[1][3] This inhibition results in a decrease in intracellular cAMP levels, which in turn modulates the activity of downstream effectors such as Protein Kinase A (PKA).[3]

GPR88 is also known to exhibit constitutive activity, meaning it can inhibit adenylyl cyclase and reduce cAMP production even in the absence of an agonist.[5][6] Furthermore, GPR88 can interact with other GPCRs, such as opioid and dopamine (B1211576) receptors, and modulate their signaling pathways, affecting both G protein-dependent and β-arrestin-dependent signaling.[7][8][9]

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs | eLife [elifesciences.org]
• 8. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs | eLife [elifesciences.org]
• 9. GPR88 - Drugs, Indications, Patents - Synapse [synapse.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Experimentation with (1R,2R)-2-PCCA Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R,2R)-2-PCCA hydrochloride is a potent agonist for the G protein-coupled receptor 88 (GPR88), an orphan receptor predominantly expressed in the striatum.[1][2] Activation of GPR88 is linked to the modulation of the dopaminergic system, making it a target of interest for neurological and psychiatric disorders.[1] This document provides a detailed protocol for in vivo experiments using (1R,2R)-2-PCCA hydrochloride, specifically focusing on the assessment of its effects on locomotor activity in rats. Additionally, it summarizes key quantitative data and visualizes the relevant signaling pathway and experimental workflow.

Mechanism of Action

(1R,2R)-2-PCCA hydrochloride acts as a selective agonist at the GPR88 receptor.[2] GPR88 couples to the Gαi subunit of the heterotrimeric G protein complex.[3][4] Upon agonist binding, the Gαi subunit inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][5] This signaling cascade is central to the modulatory effects of GPR88 on neuronal function. The (1R,2R)-isomer of 2-PCCA is significantly more potent than its (1S,2S)-diastereomer.[3][6] While (1R,2R)-2-PCCA is a valuable research tool, it has been noted to have poor brain permeability, which should be a consideration in experimental design.[7]

Signaling Pathway

Caption: GPR88 signaling pathway activated by (1R,2R)-2-PCCA hydrochloride.

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo dosage of (1R,2R)-2-PCCA hydrochloride.

Table 1: In Vitro Potency of 2-PCCA Isomers

Compound	Assay	EC50	Reference
(1R,2R)-2-PCCA hydrochloride	Cell-free assay	3 nM	[2]
(1R,2R)-2-PCCA hydrochloride	Cell-based cAMP assay (HEK293)	56 nM	[2]
(1R,2R)-2-PCCA hydrochloride	Cell-based assay	603 nM	[2]
2-PCCA (diastereomeric mixture)	cAMP production inhibition (HEK293)	116 nM	[5]
(1R,2R)-isomer 2	ISO-induced cAMP formation inhibition	373 nM	[3]
(1S,2S)-isomer 3	ISO-induced cAMP formation inhibition	~5x less potent than (1R,2R)-isomer	[3]

Table 2: In Vivo Effects of 2-PCCA on Locomotor Activity in Rats

Compound	Dosage (mg/kg, i.p.)	Animal Model	Effect	Reference
2-PCCA	0.1 - 3.2	Rat	Dose-dependent decrease in locomotor activity	[1]
2-PCCA	0.1 - 3.2 (in combination with 1.0 mg/kg methamphetamine)	Rat	Dose-dependent reduction of methamphetamine-induced hyperactivity	[1]

In Vivo Experimental Protocol: Locomotor Activity Assessment

This protocol details the methodology for evaluating the effect of (1R,2R)-2-PCCA hydrochloride on spontaneous and methamphetamine-induced locomotor activity in rats.[1][5]

Animal Model and Housing

• Species: Male Sprague-Dawley rats.[1]

• Housing: House animals in a temperature- and humidity-controlled colony room with a standard 12-hour light/dark cycle. Provide ad libitum access to food and water.

• Acclimation: Allow animals to acclimate to the facility for at least one week before the start of the experiment.

Animal Handling and Habituation

• Handling: Handle the rats for at least three consecutive days prior to the experiment to minimize stress-induced responses.[5]

• Habituation: On the day of the experiment, transport the animals to the testing room and allow them to habituate for at least 60 minutes before the start of any procedures. The testing room should have similar environmental conditions to the colony room.[5]

Drug Preparation

• (1R,2R)-2-PCCA hydrochloride Solution:

  • It is recommended to prepare fresh working solutions on the day of the experiment.[5][8]

  • A common vehicle for in vivo administration is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2][5]

  • Alternatively, a solution of 10% DMSO and 90% (20% SBE-β-CD in Saline) can be used.[2][5]

  • The solubility is reported to be ≥ 2.5 mg/mL in these vehicles.[2][5] If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2][5]

• Methamphetamine Solution (for induced hyperactivity studies):

  • Dissolve methamphetamine hydrochloride in sterile 0.9% saline.

Experimental Procedure

Caption: Experimental workflow for locomotor activity studies.

A. Spontaneous Locomotor Activity:

• Administer the prepared (1R,2R)-2-PCCA hydrochloride solution or vehicle via intraperitoneal (i.p.) injection at the desired dose (e.g., 1.0 or 3.2 mg/kg).[5]

• Immediately after injection, place the rat into the locomotor activity test chamber.[5]

• Record locomotor activity continuously for 60 minutes using an automated activity monitoring system.[5]

B. Methamphetamine-Induced Locomotor Activity:

• Place the rat into the locomotor activity test chamber and record baseline activity for 20 minutes.[5]

• Remove the rat from the chamber and administer a co-injection (i.p.) of (1R,2R)-2-PCCA hydrochloride (or vehicle) and methamphetamine (e.g., 1.0 mg/kg).[1][5]

• Immediately return the rat to the chamber and record locomotor activity for an additional 120 minutes.[5]

Data Analysis

• Quantify locomotor activity by measuring parameters such as distance traveled, horizontal beam breaks, or ambulatory counts.

• Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of (1R,2R)-2-PCCA hydrochloride with the vehicle control group.

• For the induced hyperactivity study, compare the locomotor activity following co-injection to the baseline activity and to the group receiving methamphetamine plus vehicle.

Conclusion

This document provides a foundational protocol for the in vivo investigation of (1R,2R)-2-PCCA hydrochloride. As a potent GPR88 agonist, this compound offers a valuable tool for elucidating the physiological roles of this orphan receptor. Researchers should consider its pharmacokinetic properties, such as poor brain permeability, when designing and interpreting experiments. The provided methodologies and data serve as a comprehensive starting point for further research into the therapeutic potential of GPR88 modulation.

References

• 1. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Pharmacological Characterization, and Structure–Activity Relationship Studies of Small Molecular Agonists for the Orphan GPR88 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Dissolution of (1R,2R)-2-PCCA Hydrochloride for Injection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting information for the dissolution of (1R,2R)-2-PCCA hydrochloride, a potent GPR88 receptor agonist, for use in injectable formulations for research and preclinical development.[1][2]

Introduction

(1R,2R)-2-PCCA hydrochloride is a diastereomer of 2-PCCA and a potent agonist of the G protein-coupled receptor 88 (GPR88), with an EC50 of 3 nM in cell-free assays and 603 nM in cell-based assays.[1] GPR88 is an orphan receptor predominantly expressed in the striatum and is implicated in various neurological and psychiatric disorders.[3] The signaling pathway of GPR88 involves coupling to Gαi/o proteins, which leads to the inhibition of adenylyl cyclase and a subsequent reduction in cyclic AMP (cAMP) production.[1][3][4] Due to its poor aqueous solubility, specific protocols are required to dissolve (1R,2R)-2-PCCA hydrochloride for in vivo applications, particularly for injection.

Quantitative Data Summary

The following table summarizes the recommended solvent systems for the dissolution of (1R,2R)-2-PCCA hydrochloride to achieve a clear solution. These formulations are intended for research purposes and may require further optimization for clinical applications.

Protocol	Solvent Composition (v/v)	Achievable Concentration
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (4.73 mM)
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (4.73 mM)

Experimental Protocols

Protocol 1: Co-Solvent Formulation

This protocol utilizes a combination of Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 300 (PEG300), and Tween-80 in saline to achieve a clear solution of (1R,2R)-2-PCCA hydrochloride.

Materials:

• (1R,2R)-2-PCCA hydrochloride powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Polyethylene Glycol 300 (PEG300), pharmaceutical grade

• Tween-80 (Polysorbate 80), pharmaceutical grade

• Saline (0.9% Sodium Chloride) for injection, sterile

• Sterile vials and syringes

• 0.22 µm sterile syringe filters (DMSO-compatible, e.g., PTFE or nylon)[5][6]

Procedure:

• Prepare a Stock Solution:

  • In a sterile vial, dissolve the required amount of (1R,2R)-2-PCCA hydrochloride powder in DMSO to prepare a concentrated stock solution (e.g., 25 mg/mL).

  • Ensure complete dissolution, using gentle vortexing or sonication if necessary. The use of newly opened, hygroscopic DMSO is recommended for optimal solubility.

• Prepare the Vehicle:

  • In a separate sterile container, prepare the vehicle by mixing PEG300, Tween-80, and Saline in the appropriate ratios (40:5:45). For example, to prepare 900 µL of vehicle, mix 400 µL of PEG300, 50 µL of Tween-80, and 450 µL of Saline.

• Final Formulation:

  • Add the (1R,2R)-2-PCCA hydrochloride stock solution to the prepared vehicle to achieve the final desired concentration. For example, to prepare 1 mL of a 2.5 mg/mL solution, add 100 µL of the 25 mg/mL stock solution to 900 µL of the vehicle.

  • Mix thoroughly by gentle inversion until a clear solution is obtained.

• Sterile Filtration:

  • Draw the final solution into a sterile syringe.

  • Aseptically attach a 0.22 µm sterile syringe filter to the syringe.

  • Filter the solution into a final sterile vial. This step is crucial for ensuring the sterility of the injectable solution.

Storage:

• It is recommended to prepare the working solution fresh on the day of use.

• If short-term storage is necessary, store the solution at 2-8°C and protect from light. For longer-term storage of the stock solution, aliquoting and storing at -20°C for up to one month or -80°C for up to six months is advised.[7][8]

Protocol 2: Cyclodextrin-Based Formulation

This protocol employs a Captisol® (Sulfobutylether-β-cyclodextrin, SBE-β-CD) based formulation to enhance the solubility of (1R,2R)-2-PCCA hydrochloride.

Materials:

• (1R,2R)-2-PCCA hydrochloride powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sulfobutylether-β-cyclodextrin (SBE-β-CD), pharmaceutical grade

• Saline (0.9% Sodium Chloride) for injection, sterile

• Sterile vials and syringes

• 0.22 µm sterile syringe filters (DMSO-compatible, e.g., PTFE or nylon)[5][6]

Procedure:

• Prepare a 20% SBE-β-CD Solution:

  • In a sterile container, dissolve SBE-β-CD powder in saline to a final concentration of 20% (w/v).

  • Ensure complete dissolution. This solution can be stored at 4°C for up to one week.

• Prepare a Stock Solution:

  • In a sterile vial, dissolve the required amount of (1R,2R)-2-PCCA hydrochloride powder in DMSO to prepare a concentrated stock solution (e.g., 25 mg/mL).

• Final Formulation:

  • Add the (1R,2R)-2-PCCA hydrochloride stock solution to the 20% SBE-β-CD solution to achieve the final desired concentration. For example, to prepare 1 mL of a 2.5 mg/mL solution, add 100 µL of the 25 mg/mL stock solution to 900 µL of the 20% SBE-β-CD solution.

  • Mix thoroughly by gentle inversion until a clear solution is obtained.

• Sterile Filtration:

  • Follow the same sterile filtration procedure as described in Protocol 1.

Storage:

• Follow the same storage recommendations as outlined in Protocol 1.

Mandatory Visualizations

GPR88 Signaling Pathway

Caption: GPR88 signaling pathway upon agonist binding.

Experimental Workflow for Dissolution and Sterile Filtration

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pharmtech.com [pharmtech.com]
• 6. calpaclab.com [calpaclab.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Note and Protocol: (1R,2R)-2-PCCA Hydrochloride cAMP Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,2R)-2-PCCA hydrochloride is a potent and selective agonist for the G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the striatum.[1][2][3] GPR88 is coupled to the Gαi inhibitory signaling pathway.[1][2][4] Activation of Gαi-coupled receptors leads to the inhibition of adenylyl cyclase, resulting in a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1][5] Therefore, a cAMP assay is a fundamental method to characterize the pharmacological activity of GPR88 agonists like (1R,2R)-2-PCCA hydrochloride.

This document provides a detailed protocol for a cell-based cAMP assay to determine the potency and efficacy of (1R,2R)-2-PCCA hydrochloride. The protocol is based on a competitive immunoassay format, a common and robust method for quantifying cAMP levels.

Signaling Pathway

The binding of (1R,2R)-2-PCCA hydrochloride to GPR88 initiates a signaling cascade that inhibits the production of cAMP. The activated Gαi subunit of the G protein dissociates and directly inhibits the enzyme adenylyl cyclase, which is responsible for converting ATP into cAMP.[1][5] This inhibitory action makes the measurement of cAMP levels a direct readout of GPR88 activation by an agonist.

Figure 1: GPR88 Signaling Pathway

Quantitative Data Summary

The potency of (1R,2R)-2-PCCA hydrochloride has been determined in various assay formats. The half-maximal effective concentration (EC50) values are summarized below.

Assay Type	Cell Line	Assay Technology	EC50 (nM)	Reference
Cell-based	HEK293	GloSensor™ cAMP Assay	56	[2][6]
Cell-based	HEK293	Isoproterenol-induced cAMP inhibition	373	[4]
Cell-based	CHO	LANCE™ cAMP Assay	56	[3]
Cell-based	HEK293	Calcium Mobilization	468	[3]
Cell-free	N/A	Radioligand Binding	3	[2][6]

Experimental Protocol: cAMP Inhibition Assay

This protocol describes a competitive ELISA-based cAMP assay. For Gαi-coupled receptors, it is standard practice to first stimulate adenylyl cyclase with forskolin (B1673556) to generate a measurable baseline of cAMP, and then measure the ability of the agonist to inhibit this production.

Materials and Reagents

• HEK293 cells stably expressing human GPR88 (or other suitable host cells)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• (1R,2R)-2-PCCA hydrochloride

• Forskolin

• 3-isobutyl-1-methylxanthine (IBMX)

• cAMP Assay Kit (e.g., a competitive ELISA-based kit)

• 0.1 M HCl for cell lysis

• White, opaque 96-well or 384-well microplates suitable for luminescence or fluorescence detection

• Plate reader

Experimental Workflow

Figure 2: cAMP Assay Workflow

Step-by-Step Procedure

• Cell Culture and Seeding:

  • Culture HEK293 cells stably expressing GPR88 in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 humidified incubator.

  • The day before the assay, detach cells with Trypsin-EDTA and seed them into a white, opaque 96-well plate at a density of approximately 20,000 cells per well. Allow cells to attach overnight.

• Compound Preparation:

  • Prepare a stock solution of (1R,2R)-2-PCCA hydrochloride in a suitable solvent (e.g., DMSO or water).

  • Perform a serial dilution of the compound in assay buffer (e.g., PBS or serum-free media) to achieve the desired final concentrations for the dose-response curve.

• Assay Execution:

  • Gently aspirate the culture medium from the wells.

  • Wash the cells once with 100 µL of pre-warmed PBS.

  • Add 50 µL of assay buffer containing a phosphodiesterase inhibitor such as 0.5 mM IBMX to each well to prevent cAMP degradation.[7]

  • Add 25 µL of the diluted (1R,2R)-2-PCCA hydrochloride to the appropriate wells. For control wells, add 25 µL of assay buffer.

  • Incubate for 15 minutes at room temperature.

  • Add 25 µL of a forskolin solution (final concentration typically 1-10 µM, to be optimized for the cell line) to all wells except the basal control wells.

  • Incubate the plate for 30 minutes at room temperature.

• Cell Lysis:

  • Aspirate the assay medium.

  • Add 100 µL of 0.1 M HCl to each well to lyse the cells and stop enzymatic activity.[8]

  • Incubate for 10-15 minutes at room temperature with gentle shaking.

• cAMP Quantification:

  • Perform the cAMP measurement on the cell lysates according to the manufacturer's instructions for the chosen competitive ELISA kit.[8] This typically involves adding the cell lysate and a labeled cAMP conjugate to an antibody-coated plate, followed by incubation, washing, and addition of a substrate for signal detection.

Data Analysis

• Generate a Standard Curve: Use the cAMP standards provided in the assay kit to generate a standard curve.

• Calculate cAMP Concentrations: Determine the concentration of cAMP in each sample by interpolating from the standard curve. The signal intensity will be inversely proportional to the amount of cAMP in the sample.[8]

• Normalize the Data:

  • The wells containing only forskolin (and no agonist) represent 100% cAMP production.

  • The wells with neither forskolin nor agonist represent the basal cAMP level (0% inhibition).

• Generate a Dose-Response Curve: Plot the percentage of inhibition of forskolin-stimulated cAMP production against the logarithm of the (1R,2R)-2-PCCA hydrochloride concentration.

• Determine EC50: Fit the data to a four-parameter logistic equation to calculate the EC50 value, which represents the concentration of the agonist that produces 50% of its maximal inhibitory effect.

Conclusion

This protocol provides a comprehensive framework for quantifying the inhibitory effect of (1R,2R)-2-PCCA hydrochloride on cAMP production, thereby characterizing its agonist activity at the Gαi-coupled GPR88 receptor. The provided quantitative data and detailed methodology will aid researchers in the pharmacological evaluation of this and similar compounds, facilitating further drug discovery and development efforts targeting GPR88.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. content.abcam.com [content.abcam.com]

Application Notes and Protocols for (1R,2R)-2-PCCA Hydrochloride in Locomotor Activity Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,2R)-2-PCCA hydrochloride is a potent and selective agonist for the G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the striatum. This region of the brain is a critical component of the basal ganglia circuits that regulate motor activity, reward, and motivation. The targeted expression of GPR88 in striatal medium spiny neurons (MSNs) makes it a compelling target for therapeutic intervention in neurological and psychiatric disorders characterized by motor dysfunction. Preclinical studies have demonstrated that activation of GPR88 by agonists such as (1R,2R)-2-PCCA hydrochloride leads to a dose-dependent reduction in spontaneous locomotor activity. These application notes provide detailed methodologies and protocols for utilizing (1R,2R)-2-PCCA hydrochloride in locomotor activity studies, specifically employing the Open Field Test (OFT).

Mechanism of Action: GPR88 Signaling Pathway

(1R,2R)-2-PCCA hydrochloride exerts its effects by activating the GPR88 receptor, which is coupled to the inhibitory Gαi/o protein subunit. Upon agonist binding, GPR88 initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. This reduction in cAMP modulates the activity of downstream effectors, such as Protein Kinase A (PKA), ultimately influencing neuronal excitability and neurotransmitter release within the striatum. The net effect of GPR88 activation is a dampening of neuronal activity, which translates to a reduction in motor output.

GPR88 signaling cascade initiated by (1R,2R)-2-PCCA hydrochloride.

Data Presentation

The following table summarizes the dose-dependent effects of 2-PCCA (the racemate containing the active (1R,2R)-2-PCCA isomer) on locomotor activity in rats. The data is derived from a study by Li et al. (2013) and illustrates a clear reduction in motor activity with increasing doses of the compound.[1]

Dose (mg/kg, i.p.)	Animal Model	Key Locomotor Parameter	Observation	Reference
0.1 - 3.2	Rat	Spontaneous Locomotor Activity	Dose-dependent decrease in locomotor activity.	[1]
3.2	Rat	Baseline Locomotor Activity	Marked decrease in baseline locomotor activity.	[1]

Experimental Protocols

Open Field Test (OFT) for Locomotor Activity Assessment

The Open Field Test is a widely used behavioral assay to assess spontaneous locomotor activity, exploration, and anxiety-like behavior in rodents.

Materials:

• (1R,2R)-2-PCCA hydrochloride

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Sterile syringes and needles (25-27 gauge for mice, 23-25 gauge for rats)

• Open field arena (e.g., a square or circular arena with high walls, typically made of a non-porous material like Plexiglas or PVC)

• Video tracking system and software

• 70% ethanol (B145695) for cleaning

• Animal scale

Procedure:

• Animal Acclimation:

  • House the animals in a controlled environment (temperature, humidity, and light-dark cycle) for at least one week before the experiment.

  • Handle the animals for several days leading up to the test to reduce stress-induced responses.

  • On the day of the experiment, bring the animals to the testing room at least 30-60 minutes before the start of the session to acclimate.

• Preparation of (1R,2R)-2-PCCA Hydrochloride Solution:

  • Prepare the vehicle solution under sterile conditions.

  • Calculate the required amount of (1R,2R)-2-PCCA hydrochloride based on the desired dose and the weight of the animals.

  • Dissolve the compound in the vehicle. Gentle warming or vortexing may be necessary to ensure complete dissolution. The final solution should be clear.

• Experimental Groups:

  • Establish a vehicle control group and at least 3-4 experimental groups receiving different doses of (1R,2R)-2-PCCA hydrochloride (e.g., based on the dose-range of 0.1 - 3.2 mg/kg for the racemate).[1]

• Administration:

  • Weigh each animal immediately before injection to ensure accurate dosing.

  • Administer the vehicle or (1R,2R)-2-PCCA hydrochloride solution via intraperitoneal (i.p.) injection. The injection volume should be appropriate for the animal's size (e.g., < 10 ml/kg for mice and rats).

• Open Field Test:

  • Immediately after injection, gently place the animal in the center of the open field arena.

  • Start the video recording and tracking software simultaneously.

  • Allow the animal to explore the arena freely for a predetermined duration (typically 15-60 minutes).

  • The experimenter should remain out of the animal's sight to avoid influencing its behavior.

• Data Collection and Analysis:

  • The video tracking software will automatically record various locomotor parameters. Key parameters to analyze include:

    • Total Distance Traveled: The total distance the animal moves during the session.

    • Rearing Frequency: The number of times the animal stands on its hind legs.

    • Time Spent in Center vs. Periphery: To assess anxiety-like behavior (thigmotaxis).

    • Ambulatory Time: The total time the animal is in motion.

  • After each trial, thoroughly clean the arena with 70% ethanol to remove any olfactory cues.

• Statistical Analysis:

  • Compare the data from the different dose groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A p-value of < 0.05 is typically considered statistically significant.

Workflow for a locomotor activity study using (1R,2R)-2-PCCA hydrochloride.

Conclusion

(1R,2R)-2-PCCA hydrochloride is a valuable pharmacological tool for investigating the role of the GPR88 receptor in modulating locomotor activity. The protocols and information provided herein offer a comprehensive guide for researchers to design and execute robust in vivo studies. The dose-dependent reduction in locomotor activity upon GPR88 activation highlights the potential of targeting this receptor for the development of novel therapeutics for disorders involving motor hyperactivity. Careful adherence to the detailed experimental procedures will ensure the generation of reliable and reproducible data, contributing to a deeper understanding of GPR88 function in the central nervous system.

References

• 1. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays of GPR88 Activation by (1R,2R)-2-PCCA

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPR88 is an orphan G protein-coupled receptor (GPCR) predominantly expressed in the striatum region of the brain.[1][2][3] Its critical role in regulating various brain functions—including motor control, cognition, and reward-based learning—positions it as a promising therapeutic target for a range of central nervous system (CNS) disorders such as Parkinson's disease, schizophrenia, and anxiety.[1][2][3] GPR88 primarily couples to Gαi/o proteins, and its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[1][2][3]

(1R,2R)-2-PCCA is a potent and selective synthetic agonist of GPR88 and serves as a valuable pharmacological tool for elucidating the receptor's function and for the development of novel therapeutics.[1][4][5] These application notes provide detailed protocols for key cell-based assays to characterize the activation of GPR88 by (1R,2R)-2-PCCA.

GPR88 Signaling Pathway

Activation of GPR88 by an agonist like (1R,2R)-2-PCCA initiates a signaling cascade through the Gαi/o subunit, which inhibits adenylyl cyclase and subsequently reduces intracellular cAMP levels.[1][3][6] This primary signaling pathway can be monitored using cAMP assays. Additionally, agonist-induced receptor activation can lead to the recruitment of β-arrestin, another important signaling and regulatory event for many GPCRs.[2][7]

Caption: GPR88 Signaling Pathway upon Agonist Binding.

Quantitative Data Summary

The following table summarizes the potency of (1R,2R)-2-PCCA and its racemate in various cell-based assays for GPR88 activation.

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
(1R,2R)-2-PCCA	cAMP HTRF	Not Specified	3.1	[1]
(1R,2R)-2-PCCA	LANCE cAMP Assay	CHO cells stably expressing PPLS-HA-GPR88	56	[1]
(1R,2R)-2-PCCA	GloSensor cAMP Assay	HEK293 cells stably expressing hGPR88 and GloSensor-22F	603	[1][8][9]
(±)-2-PCCA (racemate)	cAMP Functional Assay	HEK293T/GPR88 cells	877	[1][6]
(±)-2-PCCA (racemate)	GloSensor cAMP Assay	HEK293 cells stably expressing hGPR88 and GloSensor-22F	911	[1]
(±)-2-PCCA (racemate)	LANCE cAMP Assay	CHO cells stably expressing PPLS-HA-GPR88	116	[1]
(1R,2R)-2-PCCA	Calcium Mobilization Assay	CHO-Gαqi5-GPR88 cells	468	[9]

Experimental Protocols

cAMP Measurement Assay

This is the most direct functional assay for GPR88, as the receptor's activation leads to a decrease in cAMP levels. The potency of an agonist like (1R,2R)-2-PCCA is determined by its ability to inhibit forskolin-stimulated cAMP production.

Caption: Workflow for the cAMP Measurement Assay.

Detailed Protocol:

• Cell Culture: Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK293) cells stably expressing human GPR88 in a suitable medium (e.g., DMEM/F12 with 10% FBS and a selection antibiotic).[2][10]

• Cell Seeding: Seed the cells into 384-well white assay plates at a density of 5,000-10,000 cells per well and incubate overnight.[2]

• Compound Preparation:

  • Prepare a stock solution of (1R,2R)-2-PCCA in 100% DMSO.

  • Perform a serial dilution of (1R,2R)-2-PCCA in an appropriate assay buffer.

  • Prepare a solution of forskolin in assay buffer. The final concentration of forskolin should be optimized to stimulate a submaximal level of cAMP production.

• Assay Procedure:

  • Remove the culture medium from the cells.

  • Add the (1R,2R)-2-PCCA dilutions to the wells and incubate for 15-30 minutes at room temperature.[2]

  • Add the forskolin solution to all wells except for the negative control.

  • Incubate the plate for 30 minutes at room temperature.[2]

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, LANCE, or GloSensor cAMP assay) according to the manufacturer's instructions.[2][6]

• Data Analysis:

  • Plot the percentage of inhibition of the forskolin-stimulated cAMP signal against the logarithm of the (1R,2R)-2-PCCA concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPR88 receptor, which is another hallmark of GPCR activation.

Caption: Workflow for the β-Arrestin Recruitment BRET Assay.

Detailed Protocol:

• Cell Transfection: Co-transfect HEK293 cells with plasmids encoding GPR88 fused to a Renilla luciferase (Rluc) and β-arrestin-2 fused to a Yellow Fluorescent Protein (YFP).[2]

• Cell Seeding: 24-48 hours post-transfection, seed the cells into 96-well white plates.[2]

• Compound Preparation: Prepare serial dilutions of (1R,2R)-2-PCCA in an appropriate assay buffer.

• Assay Procedure:

  • Add the Rluc substrate (e.g., coelenterazine h) to the cells.[2]

  • Add the serial dilutions of (1R,2R)-2-PCCA to the wells.

• BRET Measurement:

  • Immediately measure the luminescence at two wavelengths (typically ~475 nm for Rluc and ~530 nm for YFP) using a plate reader capable of BRET measurements.[2]

• Data Analysis:

  • Calculate the BRET ratio (YFP emission / Rluc emission).

  • Plot the change in the BRET ratio against the logarithm of the agonist concentration to determine the EC50 value.

GTPγS Binding Assay

This assay directly measures the activation of G proteins by a GPCR agonist and is a valuable tool for confirming the Gαi/o coupling of GPR88.

Caption: Workflow for the GTPγS Binding Assay.

Detailed Protocol:

• Membrane Preparation:

  • Prepare crude membrane fractions from cells stably expressing GPR88 or from rodent striatal tissue.[6][11]

  • Homogenize cells or tissue in ice-cold lysis buffer.[11]

  • Centrifuge the homogenate to pellet the membranes.[6][11]

  • Wash and resuspend the membrane pellet in the assay buffer.[6][11]

  • Determine the protein concentration using a standard method (e.g., BCA assay).[11]

• Assay Procedure:

  • In a 96-well plate, incubate the membrane preparation with varying concentrations of (1R,2R)-2-PCCA in the presence of GDP and [35S]GTPγS.[6][11]

  • Incubate the reaction mixture at 30°C for 60 minutes.[12]

• Termination and Measurement:

  • Terminate the reaction by rapid filtration through a filter plate.[12]

  • Wash the filters with ice-cold buffer to remove unbound [35S]GTPγS.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

  • Subtract non-specific binding from total binding to determine specific binding.

  • Plot the specific [35S]GTPγS binding against the logarithm of the (1R,2R)-2-PCCA concentration to determine the EC50 and Bmax values.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs | eLife [elifesciences.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for (1R,2R)-2-PCCA Hydrochloride Administration in Rat Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of (1R,2R)-2-PCCA hydrochloride, a potent GPR88 receptor agonist, in rat models for preclinical research. This document includes detailed experimental protocols, quantitative data summaries, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

(1R,2R)-2-PCCA hydrochloride is a selective agonist for the G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the striatum.[1][2] GPR88 is implicated in various neurological and psychiatric processes, making it a promising therapeutic target for conditions such as addiction, anxiety, and movement disorders.[1][3] (1R,2R)-2-PCCA hydrochloride serves as a critical tool for elucidating the physiological functions of GPR88 and for the preclinical evaluation of GPR88-targeted therapies.

Mechanism of Action

(1R,2R)-2-PCCA hydrochloride acts as an agonist at the GPR88 receptor. This receptor is coupled to the inhibitory G protein, Gαi/o.[2] Upon activation by an agonist like (1R,2R)-2-PCCA hydrochloride, GPR88 initiates a signaling cascade that involves the inhibition of adenylyl cyclase. This leads to a reduction in intracellular cyclic AMP (cAMP) levels, which in turn modulates the activity of downstream effectors such as Protein Kinase A (PKA).[4][5] The modulation of these signaling pathways in striatal neurons is thought to underlie the behavioral effects observed following the administration of GPR88 agonists.[4]

Data Presentation

In Vitro Potency of GPR88 Agonists

Compound	Assay Type	Cell Line	EC50	Reference
2-PCCA hydrochloride	cAMP Production Inhibition	HEK293	116 nM	[6]
(1R,2R)-2-PCCA	Isoproterenol-induced cAMP formation	GPR88 cells	373 nM	[7]
(1R,2R)-2-PCCA	GloSensor cAMP assay	Stable GPR88-pGloSensor22F cells	603 nM	[8]
(1R,2R)-2-PCCA	Calcium mobilization assay	Stable GPR88 cell line	468 nM	[8]
RTI-13951-33	cAMP functional assay	-	25 nM	[8]

In Vivo Effects of (1R,2R)-2-PCCA Hydrochloride on Locomotor Activity in Rats

Dose (mg/kg, i.p.)	Effect on Spontaneous Locomotor Activity	Effect on Methamphetamine (1.0 mg/kg)-Induced Hyperactivity	Reference
0.1 - 3.2	Dose-dependent decrease	Dose-dependent decrease	[6][9]
1.0	Significant decrease	Significant attenuation	[6][9]
3.2	Marked decrease	Significant attenuation	[6][9]

Experimental Protocols

Protocol 1: Assessment of Spontaneous and Methamphetamine-Induced Locomotor Activity

This protocol details the procedure for evaluating the effect of (1R,2R)-2-PCCA hydrochloride on locomotor activity in rats.

Materials:

• (1R,2R)-2-PCCA hydrochloride

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Methamphetamine hydrochloride

• Sterile saline

• Male Sprague-Dawley rats (250-300 g)

• Locomotor activity chambers equipped with infrared beams

• Standard laboratory equipment for injections (syringes, needles)

Procedure:

• Animal Acclimation and Handling:

  • House rats individually in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

  • Provide ad libitum access to food and water.

  • Handle the rats for at least three consecutive days prior to the experiment to acclimate them to the experimenter.[6]

• Drug Preparation:

  • Prepare a stock solution of (1R,2R)-2-PCCA hydrochloride in a suitable vehicle. A commonly used vehicle for in vivo administration of similar compounds is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[10]

  • Prepare fresh solutions on the day of the experiment.

  • Dissolve methamphetamine hydrochloride in sterile saline.

• Experimental Groups:

  • Divide the rats into multiple groups (n=8-10 per group), including:

    • Vehicle control

    • (1R,2R)-2-PCCA hydrochloride (e.g., 0.1, 0.3, 1.0, 3.2 mg/kg, i.p.)

    • Methamphetamine (e.g., 1.0 mg/kg, i.p.) + Vehicle

    • Methamphetamine (e.g., 1.0 mg/kg, i.p.) + (1R,2R)-2-PCCA hydrochloride (at various doses)

• Locomotor Activity Assessment:

  • Spontaneous Locomotor Activity:

    • Administer the vehicle or (1R,2R)-2-PCCA hydrochloride (i.p.).

    • Immediately place the rat in the locomotor activity chamber.

    • Record locomotor activity (e.g., distance traveled, beam breaks) for 60 minutes.[6]

  • Methamphetamine-Induced Hyperactivity:

    • Place the rats in the locomotor activity chambers and allow them to habituate for 20 minutes while recording baseline activity.[6]

    • Administer the vehicle or (1R,2R)-2-PCCA hydrochloride, immediately followed by the administration of methamphetamine.

    • Record locomotor activity for an additional 120 minutes.[6]

• Data Analysis:

  • Analyze the locomotor activity data in time bins (e.g., 5 or 10 minutes) to assess the time course of the drug effects.

  • Calculate the total locomotor activity for the entire session.

  • Use appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the different treatment groups.

Protocol 2: Preparation of (1R,2R)-2-PCCA Hydrochloride for In Vivo Administration

This protocol provides a general guideline for the preparation of (1R,2R)-2-PCCA hydrochloride for intraperitoneal (i.p.) injection in rats.

Materials:

• (1R,2R)-2-PCCA hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile saline (0.9% NaCl)

• Sterile tubes and syringes

Procedure:

• Stock Solution Preparation:

  • Weigh the required amount of (1R,2R)-2-PCCA hydrochloride powder.

  • Prepare a stock solution by dissolving the powder in 100% DMSO. Gentle warming or sonication may be used to aid dissolution.

• Vehicle Preparation:

  • In a separate sterile tube, prepare the vehicle by mixing the components in the desired ratio. For example, for a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline:

    • First, mix the Tween-80 with the saline.

    • Then, add the PEG300 to the Tween-80/saline mixture.

• Final Formulation:

  • Slowly add the (1R,2R)-2-PCCA hydrochloride stock solution in DMSO to the prepared vehicle while vortexing to ensure proper mixing and to prevent precipitation.

  • The final concentration of DMSO should be kept as low as possible, ideally below 10%, to minimize potential toxicity.

  • Prepare the final formulation fresh on the day of the experiment.

Note: The solubility and stability of the compound in the chosen vehicle should be determined prior to in vivo experiments. Adjustments to the vehicle composition may be necessary to achieve the desired concentration and stability.

Visualizations

Signaling Pathway of (1R,2R)-2-PCCA Hydrochloride

Caption: GPR88 Signaling Pathway Activated by (1R,2R)-2-PCCA hydrochloride.

Experimental Workflow for Locomotor Activity Assessment

Caption: Workflow for assessing locomotor activity in rats.

Application in Other CNS Disorder Models

While the primary published in vivo application of (1R,2R)-2-PCCA hydrochloride in rats focuses on locomotor activity and its modulation by psychostimulants, the role of GPR88 in other CNS disorders suggests broader research applications.

• Addiction: Given the ability of GPR88 agonists to reduce alcohol intake in mice, (1R,2R)-2-PCCA hydrochloride could be investigated in rat models of alcohol or drug self-administration and relapse.[3] Protocols for these studies would involve training rats to self-administer a substance, followed by an extinction or abstinence period, and then testing the effect of (1R,2R)-2-PCCA hydrochloride on reinstatement of drug-seeking behavior.[11][12]

• Anxiety: GPR88 knockout mice have shown altered anxiety-like behaviors.[1] Therefore, (1R,2R)-2-PCCA hydrochloride could be evaluated in rat models of anxiety, such as the elevated plus-maze or the contextual fear conditioning paradigm.[13] In these models, the compound would be administered prior to the behavioral test, and its effects on anxiety-related parameters (e.g., time spent in open arms, freezing behavior) would be quantified.

• Parkinson's Disease: GPR88 is highly expressed in the striatum, a brain region critically affected in Parkinson's disease. While studies have explored the effects of GPR88 knockdown, the therapeutic potential of GPR88 agonists like (1R,2R)-2-PCCA hydrochloride in rat models of Parkinson's disease, such as the 6-hydroxydopamine (6-OHDA) lesion model, warrants investigation.[14][15] In such studies, the compound's effects on motor deficits (e.g., rotational behavior) and non-motor symptoms could be assessed.

Disclaimer: The information provided in these application notes is for research purposes only. The experimental protocols are intended as a guide and may require optimization for specific research questions and laboratory conditions. Researchers should adhere to all applicable animal welfare regulations and guidelines.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The orphan receptor GPR88 controls impulsivity and is a risk factor for Attention-Deficit/ Hyperactivity Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review: Modulation of striatal neuron activity by cyclic nucleotide signaling and phosphodiesterase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transient cAMP production drives rapid and sustained spiking in brainstem parabrachial neurons to suppress feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Relapse to opioid seeking in rat models: behavior, pharmacology and circuits - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Animal models of addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An animal model of trait anxiety: Carioca high freezing rats as a model of generalized anxiety disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Modeling Parkinson’s Disease in Rats | Thermo Fisher Scientific - US [thermofisher.com]
• 15. G-protein coupled receptor 88 knockdown in the associative striatum reduces psychiatric symptoms in a translational male rat model of Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]

preparing (1R,2R)-2-PCCA hydrochloride stock solutions

An in-depth guide for researchers, scientists, and drug development professionals on the preparation of (1R,2R)-2-PCCA hydrochloride stock solutions for experimental use. This document provides detailed protocols and critical data for ensuring accuracy and reproducibility in studies involving this potent GPR88 agonist.

Application Notes

(1R,2R)-2-PCCA hydrochloride is a selective and potent agonist for the G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the striatum.[1][2] It is the more active diastereomer of 2-PCCA, being approximately 5-fold more potent than its (1S,2S) counterpart.[3][4] The compound functions by activating GPR88, which couples to Gαi proteins to inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4][5] Due to its role in modulating striatal function, (1R,2R)-2-PCCA is a valuable tool for investigating the physiological functions of GPR88 and its potential as a therapeutic target for neurological and psychiatric disorders.

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible experimental results. This guide outlines the necessary protocols for preparing solutions for both in vitro and in vivo applications, along with essential data on solubility and stability.

Quantitative Data Summary

The following table summarizes the key quantitative information for (1R,2R)-2-PCCA hydrochloride.

Parameter	Value
CAS Number	1609563-71-4
Molecular Formula	C₃₀H₃₈N₂O₂ · HCl
Molecular Weight	529.1 g/mol
EC₅₀ (Cell-free assay)	3 nM[1][2][6]
EC₅₀ (Cell-based assay)	603 nM (in HEK293 cells expressing human GPR88)[1][2][6]
Solubility (In Vitro)	DMSO: ≥ 50 mg/mL (94.60 mM) Water: 20 mg/mL (40.64 mM)
Solubility (In Vivo)	≥ 2.5 mg/mL in vehicles such as 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline[1]
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month.[1][6] It is recommended to store under nitrogen and avoid repeated freeze-thaw cycles.

GPR88 Signaling Pathway

(1R,2R)-2-PCCA hydrochloride activates the GPR88 receptor, which is coupled to an inhibitory G protein (Gαi). This activation inhibits adenylyl cyclase, which in turn reduces the production of cyclic AMP (cAMP) from ATP.

Caption: GPR88 signaling pathway activated by (1R,2R)-2-PCCA.

Experimental Protocols

Protocol 1: Preparation of 10 mM Stock Solution in DMSO (In Vitro)

This protocol describes the preparation of a 10 mM stock solution of (1R,2R)-2-PCCA hydrochloride in dimethyl sulfoxide (B87167) (DMSO), suitable for most in vitro cell-based assays.

Materials:

• (1R,2R)-2-PCCA hydrochloride powder

• Anhydrous/molecular sieve-dried DMSO (newly opened bottle recommended as the compound is hygroscopic)[1]

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional, for aiding dissolution)

Procedure:

• Pre-weighing Preparation: Allow the vial of (1R,2R)-2-PCCA hydrochloride to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

• Calculation: Determine the required volume of DMSO to add for a 10 mM concentration.

  • Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

  • For 1 mg of compound:

    • Volume (L) = 0.001 g / (0.010 mol/L * 529.1 g/mol ) = 0.000189 L = 189 µL

• Weighing: Carefully weigh the desired amount of (1R,2R)-2-PCCA hydrochloride powder (e.g., 1 mg) and place it into a sterile vial.

• Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 189 µL for 1 mg) to the vial containing the powder.

• Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. If dissolution is slow, brief sonication in an ultrasonic water bath can be applied.[1] Visually inspect the solution to ensure no particulates are present.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][6]

Protocol 2: Preparation of Dosing Solution for In Vivo Studies

This protocol provides an example of preparing a dosing solution in a common vehicle for animal administration (e.g., intraperitoneal injection).

Materials:

• 10 mM (1R,2R)-2-PCCA hydrochloride stock solution in DMSO (from Protocol 1)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes or vials for mixing

Procedure (to prepare 1 mL of vehicle with 1 mg/mL final concentration):

• Vehicle Composition: The final vehicle will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

• Calculate Required Stock: To achieve a final concentration of 1 mg/mL (approx. 1.89 mM), you will need 1 mg of the compound per 1 mL of vehicle.

  • From a 10 mM DMSO stock (5.29 mg/mL), you will need: Volume = 1 mg / 5.29 mg/mL = 189 µL.

  • Note: The volume of the stock solution will contribute to the final 10% DMSO volume.

• Mixing Steps: In a sterile tube, add the components in the following order, mixing well after each addition:

  • Add 400 µL of PEG300 .

  • Add 189 µL of the 10 mM DMSO stock solution .

  • Add 50 µL of Tween-80 . Mix thoroughly.

  • Add 361 µL of sterile saline to reach a final volume of 1 mL.

• Final Mixing: Vortex the solution until it is clear and homogenous. A clear solution should be obtained.[1]

• Use: It is highly recommended to prepare this dosing solution fresh on the day of use.[6] Do not store complex vehicle formulations for extended periods.

Stock Solution Preparation Workflow

The following diagram illustrates the general workflow for preparing a stock solution of (1R,2R)-2-PCCA hydrochloride.

Caption: Workflow for preparing (1R,2R)-2-PCCA hydrochloride stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. invivochem.net [invivochem.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the In Vitro Use of (1R,2R)-2-PCCA in HEK293 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,2R)-2-(pyridin-2-yl)cyclopropanecarboxylic acid ((2S,3S)-2-amino-3-methylpentyl)-(4'-propylbiphenyl-4-yl)amide, commonly known as (1R,2R)-2-PCCA, is a potent and selective synthetic agonist for the orphan G protein-coupled receptor GPR88.[1] GPR88 is predominantly expressed in the striatum and is implicated in various neurological and psychiatric disorders.[2] As an orphan receptor, the identification of selective agonists like (1R,2R)-2-PCCA is crucial for elucidating its physiological functions and exploring its therapeutic potential.[2]

These application notes provide a comprehensive guide for the in vitro use of (1R,2R)-2-PCCA in Human Embryonic Kidney 293 (HEK293) cells, a widely used cell line for studying GPCR signaling.[3] This document details the mechanism of action of (1R,2R)-2-PCCA, protocols for key experiments, and expected outcomes.

Mechanism of Action

(1R,2R)-2-PCCA activates GPR88, which canonically couples to the Gαi/o subunit of heterotrimeric G proteins.[4] This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][4] Consequently, (1R,2R)-2-PCCA does not induce calcium mobilization in standard HEK293 cells expressing GPR88, as the Gαi pathway does not directly involve phospholipase C activation.[3]

Data Presentation

The following tables summarize the reported in vitro potency of (1R,2R)-2-PCCA in HEK293 and other cell lines.

Table 1: In Vitro Potency of (1R,2R)-2-PCCA in cAMP Functional Assays

Cell Line	Assay Type	EC50 (nM)	Reference
HEK293 (human GPR88)	GloSensor cAMP Assay	603	[5]
HEK293T (human GPR88)	cAMP Functional Assay	373
HEK293 (human GPR88)	-	116	[5]
CHO (human GPR88)	LANCE cAMP Assay	56	[5]

Signaling Pathway and Experimental Workflows

GPR88 Signaling Pathway

The activation of GPR88 by (1R,2R)-2-PCCA initiates a Gαi-mediated signaling cascade.

Caption: GPR88 receptor signaling pathway initiated by (1R,2R)-2-PCCA.

Experimental Workflow for cAMP Measurement

A typical workflow for assessing the effect of (1R,2R)-2-PCCA on cAMP levels in HEK293 cells expressing GPR88.

Caption: Workflow for a cAMP measurement assay.

Experimental Protocols

HEK293 Cell Culture and Maintenance

Materials:

• HEK293 cells (or a stable GPR88-expressing HEK293 cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (0.25%)

• Cell culture flasks/plates

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in T-75 flasks.

• Passage the cells when they reach 80-90% confluency.

• To passage, aspirate the culture medium and wash the cell monolayer with PBS.

• Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

• Neutralize the trypsin with 7-8 mL of complete culture medium and gently pipette to create a single-cell suspension.

• Transfer a fraction of the cell suspension (typically a 1:5 to 1:10 dilution) to a new flask containing pre-warmed medium.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

Transient Transfection of HEK293 Cells with GPR88

Materials:

• HEK293 cells

• Plasmid DNA encoding human GPR88

• Transfection reagent (e.g., Lipofectamine 3000)

• Opti-MEM I Reduced Serum Medium

• 6-well plates

Protocol:

• One day before transfection, seed HEK293 cells in 6-well plates at a density of 5 x 10^5 cells/well in 2 mL of complete culture medium.

• On the day of transfection, dilute 2.5 µg of GPR88 plasmid DNA in 125 µL of Opti-MEM.

• In a separate tube, dilute 5 µL of Lipofectamine 3000 reagent in 125 µL of Opti-MEM.

• Combine the diluted DNA and Lipofectamine 3000 solutions, mix gently, and incubate for 10-15 minutes at room temperature.

• Add the DNA-lipid complex to the cells in a dropwise manner.

• Incubate the cells for 24-48 hours before proceeding with subsequent assays.

cAMP Measurement Assay (GloSensor™)

Materials:

• HEK293 cells stably or transiently expressing GPR88 and a GloSensor™ cAMP plasmid (e.g., pGloSensor™-22F)

• White, clear-bottom 96-well or 384-well assay plates

• GloSensor™ cAMP Reagent

• Forskolin (adenylyl cyclase activator)

• (1R,2R)-2-PCCA

• Luminometer

Protocol:

• Seed GPR88 and GloSensor™ expressing HEK293 cells in white, clear-bottom assay plates and incubate overnight.

• Prepare the GloSensor™ cAMP Reagent according to the manufacturer's instructions and equilibrate the cells with the reagent for at least 2 hours at room temperature.

• Prepare serial dilutions of (1R,2R)-2-PCCA in your desired assay buffer.

• Prepare a solution of forskolin at a concentration that elicits a submaximal cAMP response (e.g., 1 µM).

• Add the (1R,2R)-2-PCCA dilutions to the wells, followed by the addition of forskolin.

• Measure luminescence immediately and kinetically over a period of 15-30 minutes using a luminometer.

• Data is typically expressed as the fold change in luminescence relative to a vehicle control. The EC50 value for (1R,2R)-2-PCCA is determined by fitting the concentration-response data to a sigmoidal curve.

Calcium Mobilization Assay (Engineered)

As GPR88 couples to Gαi, it does not naturally elicit a calcium response. To enable a calcium-based assay, co-expression of a promiscuous G protein, such as Gαqi5, is required to redirect the signal to the Gαq pathway.

Materials:

• HEK293 cells stably co-expressing GPR88 and Gαqi5

• Black, clear-bottom 96-well or 384-well assay plates

• Calcium-sensitive dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• (1R,2R)-2-PCCA

• Fluorescence plate reader (e.g., FLIPR or FlexStation)

Protocol:

• Seed the GPR88-Gαqi5 co-expressing HEK293 cells in black, clear-bottom assay plates and incubate overnight.

• Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in the assay buffer.

• Remove the culture medium and add the loading buffer to the cells.

• Incubate the plate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light.

• Prepare serial dilutions of (1R,2R)-2-PCCA in the assay buffer.

• Measure baseline fluorescence using a fluorescence plate reader.

• Add the (1R,2R)-2-PCCA dilutions to the wells and immediately begin kinetic fluorescence measurements.

• The increase in intracellular calcium is measured as a change in fluorescence intensity. The EC50 value is determined from the concentration-response curve.

Whole-Cell Patch-Clamp Electrophysiology (General Protocol)

While direct electrophysiological data for (1R,2R)-2-PCCA in HEK293 cells is not extensively available, this protocol provides a general framework to investigate the potential downstream effects of GPR88 activation on endogenous or co-expressed ion channels. The inhibition of cAMP by GPR88 activation could indirectly modulate cAMP-sensitive ion channels.

Materials:

• HEK293 cells expressing GPR88 (and potentially a specific ion channel of interest)

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4)

• Intracellular solution (e.g., containing in mM: 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 2 Mg-ATP, 0.3 Na-GTP, pH 7.2)

• (1R,2R)-2-PCCA

Protocol:

• Plate HEK293 cells expressing GPR88 on glass coverslips 24-48 hours before recording.

• Place a coverslip in the recording chamber on the microscope stage and perfuse with extracellular solution.

• Fabricate patch pipettes with a resistance of 3-5 MΩ when filled with intracellular solution.

• Approach a single cell with the patch pipette and form a gigaohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Record baseline ion channel activity using appropriate voltage protocols (e.g., voltage steps or ramps).

• Perfuse the cell with a solution containing (1R,2R)-2-PCCA at a desired concentration.

• Record any changes in ion channel currents in the presence of the compound.

• Wash out the compound to observe reversibility of the effect.

• Analyze the data to determine changes in current amplitude, kinetics, and voltage-dependence.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Luciferase-based GloSensor™ cAMP assay: Temperature optimization and application to cell-based kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Dosing Regimen for GPR88 Agonists in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the dosing of GPR88 receptor agonists in mice. While the primary compound of interest is (1R,2R)-2-PCCA hydrochloride, it is important to note that this compound has been reported to have poor brain permeability, limiting its utility for in vivo studies targeting the central nervous system[1]. Consequently, this guide also provides detailed protocols for a potent, selective, and brain-penetrant GPR88 agonist, RTI-13951-33 , which is a structural analog of (1R,2R)-2-PCCA[1].

These protocols are intended to guide researchers in designing and executing in vivo studies to investigate the physiological functions of GPR88 and the therapeutic potential of its agonists.

Compound Information and In Vitro Activity

(1R,2R)-2-PCCA hydrochloride is a potent agonist of the G protein-coupled receptor 88 (GPR88). GPR88 is highly expressed in the striatum and is implicated in various neurological and psychiatric disorders. Activation of GPR88 by agonists like (1R,2R)-2-PCCA leads to the inhibition of cyclic adenosine (B11128) monophosphate (cAMP) production through a Gαi-coupled pathway[2][3].

The following table summarizes the in vitro activity of (1R,2R)-2-PCCA hydrochloride and its brain-penetrant analog, RTI-13951-33.

Compound	Assay Type	Cell Line	EC50	Reference
(1R,2R)-2-PCCA hydrochloride	cAMP Inhibition	HEK293 cells stably expressing human GPR88	603 nM	[4]
(1R,2R)-2-PCCA hydrochloride	cAMP Inhibition (HTRF)	Not Specified	3.1 nM	[3]
RTI-13951-33	cAMP Inhibition	Not Specified	25 nM	[5]
RTI-13951-33	Functional Potency	Not Specified	45 nM	[6]

GPR88 Signaling Pathway

The activation of GPR88 by an agonist initiates a signaling cascade that results in the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.

Caption: GPR88 agonist-induced signaling pathway.

Dosing Regimen and Protocols for RTI-13951-33 in Mice

Due to the poor brain permeability of (1R,2R)-2-PCCA hydrochloride, the following protocols are provided for the brain-penetrant analog RTI-13951-33. These protocols are based on published studies demonstrating its efficacy in mouse models of alcohol-related behaviors[7][8].

Recommended Dosing Regimen

The following table outlines a suggested dosing regimen for RTI-13951-33 in mice for behavioral studies.

Parameter	Recommendation
Dose Range	10 - 30 mg/kg
Route of Administration	Intraperitoneal (i.p.) injection
Vehicle	Saline or other appropriate vehicle
Frequency	Single dose prior to behavioral testing
Pre-treatment Time	30 minutes before the start of the behavioral assay

Experimental Protocol: Evaluation of a GPR88 Agonist in a Mouse Behavioral Model

This protocol provides a general framework for assessing the in vivo efficacy of a GPR88 agonist like RTI-13951-33.

Materials:

• RTI-13951-33 hydrochloride

• Sterile saline (0.9% NaCl)

• Male and female C57BL/6J mice (8-12 weeks old)

• Standard laboratory animal housing and husbandry supplies

• Behavioral testing apparatus (e.g., open field arena, operant chambers)

• Standard laboratory equipment (syringes, needles, etc.)

Procedure:

• Acclimation: Acclimate mice to the housing facility for at least one week prior to the start of the experiment. Handle mice for several days leading up to the experiment to minimize stress.

• Drug Preparation:

  • On the day of the experiment, prepare a fresh solution of RTI-13951-33 in sterile saline.

  • The concentration of the solution should be calculated based on the desired dose and the average weight of the mice, with an injection volume typically around 10 ml/kg.

  • Prepare a vehicle control group that will receive an equivalent volume of saline.

• Animal Groups:

  • Randomly assign mice to different treatment groups (e.g., vehicle, 10 mg/kg RTI-13951-33, 30 mg/kg RTI-13951-33).

  • A typical group size is 8-12 mice per group.

• Dosing:

  • Administer the appropriate treatment (vehicle or RTI-13951-33) via intraperitoneal (i.p.) injection.

  • Record the time of injection for each animal.

• Behavioral Testing:

  • 30 minutes after the injection, place the mice in the behavioral testing apparatus.

  • Record the relevant behavioral parameters for the specific assay being conducted (e.g., locomotor activity, alcohol consumption, etc.).

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA, t-test) to determine the effect of the GPR88 agonist on the measured behaviors.

Experimental Workflow

The following diagram illustrates a typical workflow for the in vivo evaluation of a novel GPR88 agonist.

Caption: Workflow for in vivo GPR88 agonist evaluation.

Conclusion

While (1R,2R)-2-PCCA hydrochloride is a valuable tool for in vitro studies of GPR88, its poor brain permeability makes it less suitable for in vivo research in mice. The structurally related and brain-penetrant agonist, RTI-13951-33, offers a viable alternative for such studies. The provided protocols and data aim to facilitate the design and implementation of robust in vivo experiments to further elucidate the role of the GPR88 receptor in health and disease. Researchers should always consult relevant literature and institutional guidelines when planning and conducting animal studies.

References

• 1. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effect of Substitution on the Aniline Moiety of the GPR88 Agonist 2-PCCA: Synthesis, Structure–Activity Relationships, and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Pharmacological Characterization, and Structure–Activity Relationship Studies of Small Molecular Agonists for the Orphan GPR88 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The GPR88 agonist RTI-13951-33 reduces alcohol drinking and seeking in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The GPR88 agonist RTI‐13951‐33 reduces alcohol drinking and seeking in mice - PMC [pmc.ncbi.nlm.nih.gov]

Measuring GPR88-Mediated cAMP Inhibition with (1R,2R)-2-PCCA: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPR88 is an orphan G protein-coupled receptor (GPCR) predominantly expressed in the striatum region of the brain.[1][2][3] Its localization has implicated it in a variety of neurological and psychiatric disorders, making it a compelling therapeutic target.[2][4] Pharmacological studies have demonstrated that GPR88 couples to Gαi/o proteins.[1][2] Activation of the receptor by an agonist leads to the inhibition of adenylyl cyclase, which in turn results in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][5] (1R,2R)-2-pyridin-2-yl-cyclopropanecarboxylic acid ((2S,3S)-2-amino-3-methylpentyl)-(4′-propylbiphenyl-4-yl)-amide, or (1R,2R)-2-PCCA, is a potent synthetic agonist of GPR88.[2][6] This document provides detailed application notes and protocols for measuring the GPR88-mediated inhibition of cAMP production using (1R,2R)-2-PCCA.

GPR88 Signaling Pathway

Upon activation by an agonist such as (1R,2R)-2-PCCA, GPR88 undergoes a conformational change that facilitates its interaction with the inhibitory G protein complex (Gαi/oβγ). This interaction promotes the exchange of GDP for GTP on the Gαi/o subunit, leading to its dissociation from the Gβγ dimer. The activated Gαi/o-GTP then inhibits the activity of adenylyl cyclase, an enzyme responsible for the conversion of ATP to cAMP. The resulting decrease in intracellular cAMP levels modulates the activity of downstream effectors like Protein Kinase A (PKA), ultimately influencing neuronal excitability and function.[5][7]

GPR88 Signaling Pathway

Quantitative Data Summary

The potency of (1R,2R)-2-PCCA in inhibiting GPR88-mediated cAMP production can be quantified by its half-maximal effective concentration (EC50). This value represents the concentration of the agonist that produces 50% of the maximal inhibitory response. The EC50 values for (1R,2R)-2-PCCA can vary depending on the assay format and cell line used.

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
(1R,2R)-2-PCCA	Cell-free assay	Not Applicable	3	[5][6]
(1R,2R)-2-PCCA	GloSensor cAMP Assay	HEK293 cells stably expressing GPR88	603	[2][8]
(1R,2R)-2-PCCA	LANCE cAMP Assay	CHO cells stably expressing GPR88	56	[2]
(1R,2R)-2-PCCA	cAMP HTRF functional assay	Not Specified	3.1	[2]
(1R,2R)-isomer 2	cAMP Functional Assay	HEK293T/GPR88 cells	373	[7][9]

Experimental Protocols

Principle of the cAMP Inhibition Assay

To effectively measure the GPR88-mediated decrease in cAMP, intracellular cAMP levels are first artificially elevated using a direct activator of adenylyl cyclase, such as forskolin (B1673556).[1] In the presence of forskolin, the GPR88 agonist (1R,2R)-2-PCCA will cause a dose-dependent inhibition of this stimulated cAMP production.[1] The potency of (1R,2R)-2-PCCA is then determined by measuring the cAMP levels across a range of agonist concentrations.

Experimental Workflow

The general workflow for a GPR88 cAMP inhibition assay involves cell culture, compound preparation, cell stimulation, cAMP detection, and data analysis.

Experimental Workflow for cAMP Assay

Detailed Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) cAMP Assay

This protocol is designed for a 384-well plate format using a commercial HTRF-based cAMP detection kit.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing human GPR88 (e.g., PPLS-HA-hGPR88-CHO).[1]

• Cell Culture Medium: DMEM/F12, 10% FBS, and an appropriate selection antibiotic (e.g., 10 µg/mL puromycin).[1]

• (1R,2R)-2-PCCA: Prepare a stock solution in 100% DMSO.

• Forskolin: Prepare a stock solution in 100% DMSO.

• Assay Buffer: As recommended by the cAMP detection kit manufacturer.

• cAMP Detection Kit: A commercial HTRF cAMP assay kit (e.g., LANCE Ultra cAMP kit).[10][11][12][13][14]

• 384-well white assay plates.

• HTRF-compatible plate reader.

Procedure:

• Cell Culture and Seeding:

  • Culture GPR88-expressing cells under standard conditions until they reach 80-90% confluency.[1]

  • Harvest the cells using a non-enzymatic dissociation buffer.

  • Perform a cell count and determine cell viability.

  • Dilute the cell suspension in fresh culture medium to the desired seeding density (typically 2,000-10,000 cells/well, which should be optimized).[1]

  • Seed the cells into a 384-well white assay plate and incubate overnight.[15]

• Compound Preparation:

  • Prepare a serial dilution of (1R,2R)-2-PCCA in 100% DMSO.

  • Further dilute this series in the assay buffer to achieve the desired final concentrations.

  • Prepare a solution of forskolin at a concentration that gives a submaximal stimulation of cAMP production (e.g., EC80), as determined in preliminary experiments.[15]

• Assay Execution:

  • Remove the culture medium from the cells.

  • Add the diluted (1R,2R)-2-PCCA solutions to the respective wells.

  • Add the forskolin solution to all wells except the negative control.

  • Incubate the plate for 30 minutes at room temperature.[15]

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen HTRF cAMP assay kit.[15] This typically involves adding a lysis buffer containing a europium-labeled anti-cAMP antibody and a dye-labeled cAMP tracer.[7]

  • Incubate the plate for 60 minutes at room temperature, protected from light.[1]

• Data Acquisition:

  • Read the plate on an HTRF-compatible plate reader, measuring the emission at both 665 nm and 620 nm.[1]

Data Analysis:

• Normalization: The raw data (ratio of emission at 665 nm / 620 nm) is normalized. The signal from the wells with forskolin only is set as 100% activity, and the signal from the wells with the highest concentration of (1R,2R)-2-PCCA (maximal inhibition) is set as 0% activity.[1]

• Dose-Response Curve: Plot the percentage of inhibition versus the log concentration of (1R,2R)-2-PCCA.

• EC50 Calculation: Fit the data to a sigmoidal dose-response curve (four-parameter logistic equation) to determine the EC50 value of (1R,2R)-2-PCCA.[15]

Troubleshooting

• Weak Signal or Small Assay Window:

  • Cell Line Variability: Ensure the cell line expresses sufficient levels of GPR88 and the appropriate Gαi/o subunits.[16]

  • Forskolin Concentration: Titrate the forskolin concentration to achieve a robust but not saturating cAMP signal.[16]

• High Well-to-Well Variability:

  • Cell Seeding: Ensure uniform cell seeding across the plate.

  • Pipetting Accuracy: Use calibrated pipettes and proper technique, especially for small volumes.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for researchers to accurately measure the GPR88-mediated inhibition of cAMP by the potent agonist (1R,2R)-2-PCCA. Careful optimization of assay conditions and adherence to the detailed protocols will ensure the generation of robust and reproducible data, facilitating the characterization of GPR88 pharmacology and the discovery of novel modulators for this important therapeutic target.

References

• 1. benchchem.com [benchchem.com]
• 2. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. resources.revvity.com [resources.revvity.com]
• 11. resources.revvity.com [resources.revvity.com]
• 12. resources.revvity.com [resources.revvity.com]
• 13. resources.revvity.com [resources.revvity.com]
• 14. revvity.com [revvity.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Notes & Optimization

(1R,2R)-2-PCCA hydrochloride solubility issues and solutions

Welcome to the technical support center for (1R,2R)-2-PCCA hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility and handling of this compound.

Frequently Asked Questions (FAQs)

Q1: What is (1R,2R)-2-PCCA hydrochloride and what is its mechanism of action?

A1: (1R,2R)-2-PCCA hydrochloride is a potent agonist for the G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the striatum.[1][2] It functions by activating GPR88, which couples to the Gαi signaling pathway. This activation inhibits the production of cyclic AMP (cAMP).[3][4] The compound is the more active diastereomer of 2-PCCA and is used in research to investigate the physiological roles of the GPR88 receptor.[1][4][5]

Q2: What is the expected solubility of (1R,2R)-2-PCCA hydrochloride?

A2: The solubility of (1R,2R)-2-PCCA hydrochloride can be challenging in simple aqueous solutions. It is more readily soluble in organic solvents like DMSO and can be prepared in various solvent mixtures for in vitro and in vivo studies. For example, it is soluble in water at approximately 20 mg/mL (with the aid of ultrasonication) and in DMSO-based co-solvent systems at concentrations of at least 2.5 mg/mL.[1][3] For detailed solubility data, please refer to the tables in the Troubleshooting Guide.

Q3: My (1R,2R)-2-PCCA hydrochloride is not dissolving. What are the common causes?

A3: Several factors can contribute to poor dissolution. These include using an inappropriate solvent, incorrect solvent ratios in co-solvent systems, insufficient energy (e.g., mixing, sonication, or gentle heating) to overcome the crystal lattice energy, or potential degradation of the compound or solvent.[6][7] It is also crucial to use a high-purity, anhydrous grade of solvents like DMSO, as absorbed moisture can affect solubility.

Q4: How should I store stock solutions of (1R,2R)-2-PCCA hydrochloride?

A4: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term storage, solutions should be kept at -80°C (stable for up to 6 months). For short-term storage, -20°C is suitable for up to one month.[1][3] It is recommended to store solutions under nitrogen or in a desiccated environment to prevent degradation.[1]

Troubleshooting Guide

This guide provides a systematic approach to resolving solubility issues with (1R,2R)-2-PCCA hydrochloride.

Diagram: Solubility Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting solubility issues.

Solubility Data Tables

Table 1: Solubility in Single Solvents

Solvent	Concentration	Method
Water	≥ 20 mg/mL (40.64 mM)	Requires ultrasonication
DMSO	≥ 2.5 mg/mL (4.73 mM)	Standard mixing

Data sourced from MedChemExpress product information.[1][3]

Table 2: Solubility in Co-Solvent Systems for In Vivo Use

System Composition (v/v)	Final Concentration	Result
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (4.73 mM)	Clear Solution
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (4.73 mM)	Clear Solution
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (5.08 mM)	Clear Solution

These protocols yield clear solutions, but the saturation point may be higher. Data sourced from MedChemExpress.[1][3][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Weighing: Accurately weigh out the required mass of (1R,2R)-2-PCCA hydrochloride (Molecular Weight: 528.56 g/mol ) in a sterile microcentrifuge tube. For 1 mL of a 10 mM stock, weigh 5.29 mg.

• Solvent Addition: Add the calculated volume of anhydrous, high-purity DMSO. For a 10 mM stock from 5.29 mg, add 1 mL of DMSO.

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If particulates remain, sonicate the tube in a water bath for 5-10 minutes. Gentle warming in a 37°C water bath can also be used to aid dissolution.[1]

• Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in sterile tubes and store at -20°C for short-term or -80°C for long-term use.[1]

Protocol 2: Preparation of a Dosing Solution for In Vivo Studies

This protocol describes the preparation of a dosing vehicle composed of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3][8]

• Prepare Stock: First, prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL) as described in Protocol 1.

• Mix Co-Solvents: In a sterile conical tube, combine the required volumes of PEG300 and the DMSO stock solution. For 1 mL of final solution, add 400 µL of PEG300 to 100 µL of the 25 mg/mL DMSO stock. Mix thoroughly.

• Add Surfactant: Add the Tween-80 to the mixture (50 µL for a 1 mL final volume) and mix until the solution is homogeneous.

• Final Dilution: Add the final component, saline (450 µL for a 1 mL final volume), and mix thoroughly. The final concentration will be 2.5 mg/mL.

• Use: This working solution should be prepared fresh on the day of use.[8]

Diagram: Experimental Workflow for Solution Preparation

Caption: Standard workflow from solid compound to final experimental use.

Mechanism of Action Visualization

(1R,2R)-2-PCCA hydrochloride acts as an agonist at the GPR88 receptor, which is coupled to an inhibitory G-protein (Gαi). This interaction leads to a decrease in intracellular cAMP levels.

Diagram: GPR88 Signaling Pathway

Caption: Simplified GPR88 signaling cascade initiated by (1R,2R)-2-PCCA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. invivochem.net [invivochem.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. rjptonline.org [rjptonline.org]
• 7. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Investigating the Metabolic Stability of (1R,2R)-2-PCCA in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the in vivo metabolic stability of the GPR88 agonist, (1R,2R)-2-PCCA.

Frequently Asked Questions (FAQs)

Q1: What is (1R,2R)-2-PCCA and why is its in vivo metabolic stability a concern?

A1: (1R,2R)-2-PCCA is a synthetic agonist for the G protein-coupled receptor GPR88.[1] While it is a valuable tool for in vitro studies, its utility in vivo is limited by factors including poor brain permeability and non-specific binding.[1] Furthermore, structurally related analogs of (1R,2R)-2-PCCA, such as RTI-13951-33, have demonstrated poor metabolic stability in vivo, with a short half-life that curtails their systemic exposure and therapeutic efficacy.[1] This raises significant concerns about the metabolic vulnerability of the (1R,2R)-2-PCCA scaffold in a physiological environment.

Q2: What are the likely metabolic "hotspots" on the (1R,2R)-2-PCCA molecule?

A2: Based on studies of the closely related analog RTI-13951-33, the primary sites susceptible to metabolic transformation are likely the pyridine (B92270) ring and any benzylic positions .[1] The pyridine ring is known to be susceptible to oxidation by Cytochrome P450 (CYP) enzymes. Oxidation of the benzylic methoxymethyl group has been identified as a major metabolic pathway for RTI-13951-33, leading to the formation of a carboxylic acid metabolite.[1] Given the structural similarities, it is highly probable that (1R,2R)-2-PCCA undergoes similar metabolic conversions.

Q3: What are the consequences of poor metabolic stability for my in vivo experiments?

A3: Poor metabolic stability leads to rapid clearance of the compound from the systemic circulation. This results in a short in vivo half-life and low plasma concentrations, making it difficult to achieve and maintain therapeutic levels at the target site. Consequently, you may observe a lack of efficacy or inconsistent results in your animal models, not because the compound is inactive, but because it is being eliminated too quickly.

Q4: Have more metabolically stable analogs of (1R,2R)-2-PCCA been developed?

A4: Yes, medicinal chemistry efforts have focused on modifying the metabolically liable pyridine ring to improve stability. These efforts have led to the development of analogs such as RTI-122, which exhibits a significantly longer half-life (5.8 hours in mice) and improved brain permeability compared to earlier compounds in the series.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the in vitro and in vivo assessment of the metabolic stability of (1R,2R)-2-PCCA and similar compounds.

In Vitro Metabolic Stability Assays (Liver Microsomes & Hepatocytes)

Problem	Possible Causes	Troubleshooting Steps
High Variability Between Replicates	- Pipetting errors- Inconsistent mixing of reagents- Edge effects in multi-well plates- Cell clumping (hepatocytes)	- Ensure pipettes are calibrated and use reverse pipetting for viscous solutions.- Thoroughly mix all stock solutions and reaction mixtures.- Avoid using the outer wells of the plate or fill them with a blank medium to minimize evaporation.- Ensure a single-cell suspension of hepatocytes before plating.
Compound Disappears Too Quickly (t½ too short to measure accurately)	- High intrinsic clearance of the compound- High concentration of metabolic enzymes (microsomes or hepatocytes)	- Reduce the protein concentration of the liver microsomes.- Decrease the cell density of hepatocytes.- Use shorter incubation time points.
No Metabolism Observed (Compound appears too stable)	- Inactive metabolic enzymes- Incorrect cofactor (e.g., NADPH) concentration or degradation- Low compound concentration below the limit of detection- Compound is not a substrate for the enzymes present in the in vitro system	- Test the activity of the microsomes or hepatocytes with a known positive control substrate.- Prepare fresh cofactor solutions for each experiment.- Confirm the sensitivity of your analytical method (e.g., LC-MS/MS).- Consider using a more comprehensive metabolic system, such as S9 fractions or primary hepatocytes from a different species.
Poor Correlation Between In Vitro Data and In Vivo Findings	- Significant contribution of extrahepatic metabolism in vivo- Involvement of metabolic pathways not present in the in vitro system (e.g., certain Phase II enzymes)- Active transport processes influencing in vivo clearance	- Investigate metabolism in extrahepatic tissues (e.g., intestinal microsomes).- Use hepatocytes to assess both Phase I and Phase II metabolism.- Evaluate if the compound is a substrate for uptake or efflux transporters.

In Vivo Pharmacokinetic Studies

Problem	Possible Causes	Troubleshooting Steps
Very Low or Undetectable Plasma Concentrations	- Poor oral bioavailability due to low absorption or high first-pass metabolism- Rapid clearance due to high metabolic instability	- Administer the compound via an intravenous (IV) route to bypass first-pass metabolism and determine absolute bioavailability.- Increase the dose, if tolerated, to achieve detectable plasma levels.- Use a more sensitive analytical method for quantification.
High Inter-animal Variability in Plasma Exposure	- Differences in metabolic enzyme expression and activity between individual animals- Inconsistent dosing or sampling technique	- Use a larger group of animals to obtain more robust pharmacokinetic data.- Ensure consistent and accurate administration of the compound.- Standardize blood sampling times and procedures.
Observed Half-life is Significantly Shorter Than Predicted from In Vitro Data	- Underestimation of in vitro clearance- Contribution of other clearance mechanisms in vivo (e.g., renal or biliary excretion)	- Re-evaluate the in vitro metabolism data, potentially using a different in vitro system.- Analyze urine and feces to quantify the extent of renal and biliary clearance.

Experimental Protocols

Liver Microsomal Stability Assay

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of (1R,2R)-2-PCCA upon incubation with liver microsomes.

Materials:

• (1R,2R)-2-PCCA stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human, rat, or mouse)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold acetonitrile (B52724) with an internal standard for quenching the reaction

• 96-well plates, pipettes, incubator, centrifuge, and LC-MS/MS system

Procedure:

• Prepare a working solution of (1R,2R)-2-PCCA in the phosphate buffer.

• In a 96-well plate, add the liver microsomes and the (1R,2R)-2-PCCA working solution.

• Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

• Include control wells: a negative control without the NADPH regenerating system to assess non-enzymatic degradation, and a positive control with a compound of known metabolic fate to verify enzyme activity.

• Centrifuge the plate to precipitate the proteins.

• Transfer the supernatant to a new plate for analysis.

• Quantify the remaining concentration of (1R,2R)-2-PCCA at each time point using a validated LC-MS/MS method.

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• The slope of the linear regression of this plot represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (V/P) * k , where V is the incubation volume and P is the protein concentration.

Hepatocyte Stability Assay

Objective: To assess the metabolic stability of (1R,2R)-2-PCCA in a more physiologically relevant system containing both Phase I and Phase II enzymes.

Materials:

• Cryopreserved hepatocytes (human, rat, or mouse)

• Hepatocyte plating and incubation media

• Collagen-coated plates

• (1R,2R)-2-PCCA stock solution

• Ice-cold acetonitrile with an internal standard

• Incubator with CO2 supply, orbital shaker, centrifuge, and LC-MS/MS system

Procedure:

• Thaw and plate the cryopreserved hepatocytes on collagen-coated plates according to the supplier's protocol. Allow the cells to attach and form a monolayer.

• Prepare a working solution of (1R,2R)-2-PCCA in the hepatocyte incubation medium.

• Remove the plating medium from the cells and add the incubation medium containing (1R,2R)-2-PCCA.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2, with gentle shaking.

• At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), collect aliquots of the incubation medium.

• Terminate the metabolic reaction by adding ice-cold acetonitrile with an internal standard to the collected aliquots.

• Include a positive control with a known substrate for hepatocyte metabolism.

• Process the samples by centrifugation to remove cell debris.

• Analyze the supernatant for the concentration of remaining (1R,2R)-2-PCCA using LC-MS/MS.

Data Analysis: The data analysis is similar to the liver microsomal stability assay, with the intrinsic clearance typically expressed as µL/min/10^6 cells.

Visualizations

Caption: Inferred metabolic pathway of (1R,2R)-2-PCCA.

Caption: Experimental workflow for a liver microsomal stability assay.

References

• 1. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Separation of 2-Arylpropionic Acid Amide (2-APAA) Diastereomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals facing challenges in the chiral separation of 2-arylpropionic acid amide (2-APAA) diastereomers, which are closely related to 2-arylpropionic acids (2-APAs).

Troubleshooting Guide

Problem 1: Poor or No Resolution of Diastereomer Peaks

Question: I am not seeing any separation between my 2-APAA diastereomers. What are the common causes and how can I fix this?

Answer:

Poor or no resolution is a common challenge due to the subtle structural differences between diastereomers. The primary factors to investigate are your column selection and mobile phase composition.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Column Selection	Switch to a chiral stationary phase (CSP) specifically designed for separating stereoisomers. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose (B160209), are often a good starting point due to their broad enantioselectivity.[1][2][3]
Mobile Phase Not Optimized	The mobile phase composition is critical for achieving selectivity.[4][5][6] Systematically adjust the ratio of your organic modifier (e.g., isopropanol (B130326), ethanol) in your non-polar solvent (e.g., n-hexane). Small changes can have a significant impact on resolution. For acidic analytes like 2-APAs, the pH of the mobile phase can strongly influence retention times and resolution.[7]
Incorrect Mobile Phase Additive	The use of a chiral mobile phase additive (CMPA) with an achiral column can induce separation. For acidic compounds, a chiral amine can be effective.[8]
Flow Rate is Too High	A high flow rate can reduce the interaction time of the analytes with the stationary phase. Try reducing the flow rate to see if resolution improves.
Temperature Not Optimal	Temperature can affect the thermodynamics of the chiral recognition process.[5] Experiment with different column temperatures (e.g., 15°C, 25°C, 40°C) to find the optimal condition for your separation.

Problem 2: Broad or Tailing Peaks

Question: My peaks are broad and tailing, which is affecting my ability to accurately quantify the diastereomers. What should I do?

Answer:

Peak broadening and tailing can be caused by a variety of factors, from issues with the HPLC system to interactions between the analyte and the stationary phase.

Possible Causes & Solutions:

Cause	Solution
Secondary Interactions with Stationary Phase	Residual silanol (B1196071) groups on silica-based columns can interact with polar functional groups on the analyte, leading to tailing. Adding a small amount of a competitive agent, like triethylamine (B128534) (TEA) or trifluoroacetic acid (TFA), to the mobile phase can help to block these active sites.
Sample Overload	Injecting too much sample can lead to peak distortion. Try reducing the concentration of your sample or the injection volume.
Sample Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the mobile phase.[9]
Column Degradation	Over time, columns can lose their efficiency. If you have tried other solutions without success, it may be time to replace your column.
High Dead Volume	Excessive tubing length or poorly connected fittings can contribute to peak broadening. Ensure your system is properly configured with minimal dead volume.[9]

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in achieving successful chiral separation of 2-APAA diastereomers?

A1: The selection of the appropriate chiral stationary phase (CSP) is the most crucial factor.[3][10] Polysaccharide-based CSPs are highly versatile and often the first choice for screening.[1][2] However, the optimal CSP will depend on the specific structure of your 2-APAA diastereomers. A systematic screening of different CSPs is highly recommended.

Q2: How do I choose between using a chiral stationary phase (CSP) and a chiral mobile phase additive (CMPA)?

A2: Using a CSP is generally the preferred method as it is more robust and can be used for a wider range of compounds.[2] CMPAs can be a cost-effective alternative if you already have a suitable achiral column.[7][8] However, methods using CMPAs can be more complex to develop and may have limitations in terms of mobile phase compatibility and baseline stability.

Q3: Can I use the same method for separating the enantiomers of the parent 2-arylpropionic acid to separate its amide diastereomers?

A3: While the parent acid method is a good starting point, it will likely require re-optimization. The amide functionality can alter the polarity and interaction of the molecule with the stationary phase, which may necessitate adjustments to the mobile phase composition or even a different CSP to achieve optimal separation.

Q4: My 2-APAA diastereomers have very similar retention times. What are some advanced strategies to improve separation?

A4: If standard optimization techniques are insufficient, you can explore multi-dimensional chromatography, where two columns with different selectivities (e.g., one chiral and one achiral) are coupled in series. This can provide the enhanced resolving power needed for very challenging separations. Another approach is to use Supercritical Fluid Chromatography (SFC), which often provides different selectivity and higher efficiency compared to HPLC.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for 2-APAA Diastereomers using a Polysaccharide-Based CSP

This protocol outlines a general approach for developing a chiral separation method using a polysaccharide-based CSP.

• Column Selection:

  • Start with a polysaccharide-based CSP, such as one derived from cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate).[1]

• Mobile Phase Preparation:

  • Prepare a series of mobile phases with varying ratios of a non-polar solvent and an alcohol modifier. A common starting point is a mixture of n-hexane and isopropanol (IPA).

  • Example mobile phase compositions to screen:

    • 90:10 (v/v) n-Hexane:IPA

    • 80:20 (v/v) n-Hexane:IPA

    • 70:30 (v/v) n-Hexane:IPA

  • To improve peak shape for acidic compounds, consider adding a small amount of an acid modifier, such as 0.1% trifluoroacetic acid (TFA).[3]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection: UV at a suitable wavelength for your analyte (e.g., 254 nm).

  • Injection Volume: 10 µL

• Optimization:

  • Inject your sample using each mobile phase composition and evaluate the chromatograms for resolution (Rs).

  • If separation is observed but is not baseline, further optimize the mobile phase by making smaller changes to the solvent ratio.

  • If peak shape is poor, add or adjust the concentration of the acid modifier.

  • Investigate the effect of temperature by running the separation at different temperatures (e.g., 15°C and 40°C).[5]

Data Presentation

Table 1: Starting Conditions for Chiral Separation of 2-APA Derivatives on Polysaccharide-Based CSPs

Analyte Type	CSP	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Reference
Ibuprofen	Chiralpak® AD-H	n-Hexane / 2-Propanol / TFA (90:10:0.1)	1.0	25	[3]
Profens	Chiralpak AD	Hexane / 2-Propanol with 1% TFA	Not Specified	Not Specified	[11]
8 2-APA NSAIDs	Shimpack CLC-ODS (with CMPA)	Methanol / Phosphate Buffer (pH 4.0-5.5) with 25 mM HP-β-CD	Not Specified	Not Specified	[7]

Visualizations

Caption: A logical workflow for troubleshooting poor or no resolution in chiral separations.

Caption: A systematic workflow for developing a chiral separation method for 2-APAA diastereomers.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. eijppr.com [eijppr.com]
• 3. benchchem.com [benchchem.com]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Enantiomeric separation of 2-arylpropionic acid nonsteroidal anti-inflammatory drugs by HPLC with hydroxypropyl-beta-cyclodextrin as chiral mobile phase additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

troubleshooting inconsistent results in GPR88 cAMP assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during GPR88 cAMP assays.

GPR88 Signaling Pathway

GPR88 is an orphan G protein-coupled receptor (GPCR) that primarily couples to the Gαi/o subunit.[1][2] Activation of GPR88 leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][2] This signaling cascade is a key modulator of various physiological processes, making GPR88 a significant target for therapeutic intervention.

Caption: GPR88 Gαi/o-coupled signaling pathway.

Troubleshooting Guide

This guide addresses specific issues that may arise during GPR88 cAMP assays, providing potential causes and recommended solutions.

Issue ID	Question	Potential Causes	Recommended Solutions
VAR-01	Why are my EC50/IC50 values inconsistent between experiments?	- Cell Passage Number: High passage numbers can lead to decreased receptor expression and altered cellular responses.[3] - Inconsistent Cell Density: Variations in the number of cells per well can affect ligand concentration and signal window.[1][4] - Compound Instability: Ligands may degrade with improper storage or handling.[2] - Assay Conditions: Fluctuations in incubation times, temperature, or reagent concentrations.[2]	- Use cells within a consistent and low passage number range. - Standardize cell seeding procedures and perform cell counts for each experiment.[5] - Prepare fresh compound stocks and aliquot for single use to avoid freeze-thaw cycles.[2] - Maintain consistent assay parameters and use calibrated equipment.
SIG-01	I'm observing a low signal-to-background ratio (low assay window).	- Suboptimal Forskolin Concentration: The forskolin concentration may be too low to sufficiently stimulate adenylyl cyclase or too high, leading to saturation.[2] - Low GPR88 Expression: The cell line may not express a sufficient level of functional GPR88.[6] - High Basal cAMP Levels: Cells may have high endogenous adenylyl cyclase activity, masking the inhibitory effect of GPR88 activation. - Phosphodiesterase (PDE) Activity: Degradation of cAMP by PDEs can reduce the measurable signal.	- Perform a forskolin dose-response curve to determine the optimal concentration (typically the EC80) that provides a robust and non-saturating signal.[6] - Verify GPR88 expression using techniques like qPCR or Western blot.[6] - Consider using a different cell line with lower basal cAMP levels. - Include a PDE inhibitor, such as IBMX, in the assay buffer to prevent cAMP degradation.
SIG-02	My assay has a high background signal.	- High Cell Density: Too many cells per well can lead to elevated basal cAMP levels.[1][4] - Constitutive GPR88 Activity: Some GPCRs exhibit ligand-independent activity, which can contribute to a lower-than-expected forskolin-stimulated signal.[5] - Assay Reagent Issues: Problems with the cAMP detection reagents, such as expired or improperly stored components.	- Optimize cell density by performing a cell titration experiment.[4] - To assess constitutive activity, measure cAMP levels in the absence of an agonist. An inverse agonist can be used to inhibit this basal signaling. - Ensure all assay reagents are within their expiration dates and have been stored according to the manufacturer's instructions.
CMP-01	The test compound is not showing any effect.	- Compound Insolubility: The compound may have precipitated out of solution, especially when diluting from a DMSO stock into an aqueous buffer.[3] - Incorrect Concentration Range: The tested concentrations may be too low to elicit a response.[3] - Inactive Compound: The compound may have degraded or be inherently inactive at the GPR88 receptor.[6]	- Visually inspect for precipitation and consider using a lower final concentration or including a surfactant like Pluronic F-68.[3] - Perform a wide-range dose-response experiment.[3] - Verify the compound's integrity and prepare fresh stock solutions.[6]
REP-01	I'm seeing high variability between replicate wells.	- Inconsistent Cell Seeding: Uneven distribution of cells across the plate. - Pipetting Errors: Inaccurate dispensing of cells, compounds, or reagents. - Edge Effects: Evaporation from the outer wells of the microplate.	- Ensure thorough mixing of the cell suspension before and during plating. - Use calibrated pipettes and proper pipetting techniques. - To minimize edge effects, avoid using the outermost wells of the plate for data collection or ensure proper humidification during incubation.

Frequently Asked Questions (FAQs)

Q1: What are the best cell lines to use for GPR88 cAMP assays?

HEK293 and CHO cells are commonly used for heterologous expression of GPR88.[7] The choice between them may depend on factors such as transfection efficiency and endogenous protein expression profiles that could influence signaling.[8][9] It is crucial to use a cell line with confirmed high-level GPR88 expression.[6]

Q2: How do I optimize the cell density for my assay?

Perform a cell titration experiment where you test a range of cell densities (e.g., 2,000 to 10,000 cells per well for a 384-well plate) against a fixed, optimal concentration of forskolin.[10][7] The optimal cell density will provide the largest signal window between the basal and stimulated cAMP levels without saturating the detection reagents.[1][4]

Q3: What is the optimal concentration of forskolin to use?

The optimal forskolin concentration should be determined by performing a dose-response curve in your specific cell line and at the optimized cell density.[10] Typically, a concentration that yields 80% of the maximal cAMP response (EC80) is used to provide a sufficient window for measuring inhibition by GPR88 agonists.[10]

Q4: Should I use a phosphodiesterase (PDE) inhibitor in my assay?

Yes, it is highly recommended to include a PDE inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), in your assay buffer.[11] This will prevent the enzymatic degradation of cAMP, leading to a more stable and robust signal.

Q5: What is a typical Z' factor for a GPR88 cAMP assay?

A Z' factor greater than 0.5 is indicative of a robust and reliable assay suitable for high-throughput screening.[12] The Z' factor takes into account both the signal window and the data variability.

Quantitative Data Summary

The following tables summarize key quantitative parameters for GPR88 cAMP assays.

Table 1: GPR88 Agonist Potency in cAMP Functional Assays

Compound	Cell Line	Assay Type	EC50 (nM)
RTI-13951-33	CHO (human GPR88)	LANCE cAMP	25[13]
(1R,2R)-2-PCCA	HEK293 (human GPR88)	GloSensor cAMP	603[13]
(1R,2R)-2-PCCA	CHO (human GPR88)	LANCE cAMP	56[13]
2-PCCA	HEK293T/GPR88	cAMP Assay	877 (racemate)[14]
RTI-122	CHO cells	TR-FRET cAMP Assay	11[15]

Table 2: Typical Assay Optimization and Validation Parameters

Parameter	Typical Range/Value	Purpose
Cell Density (384-well plate)	2,000 - 10,000 cells/well[7]	Optimize signal window and minimize cell-related artifacts.
Forskolin Concentration	EC50 - EC80 of the dose-response curve[10][6]	Provide a robust and non-saturating signal for measuring inhibition.
IBMX Concentration	100 - 500 µM[16]	Inhibit PDE activity and stabilize the cAMP signal.
Z' Factor	> 0.5[12]	Assess assay robustness and suitability for screening.
Signal to Background Ratio	> 3	Indicate a sufficient dynamic range for the assay.

Experimental Protocols

This section provides a detailed methodology for a typical GPR88 agonist-induced cAMP inhibition assay using a homogenous time-resolved fluorescence (HTRF) format.

Experimental Workflow

Caption: A typical experimental workflow for a GPR88 cAMP assay.

Detailed Methodology

• Cell Culture and Plating:

  • Culture HEK293 or CHO cells stably expressing GPR88 in the appropriate medium.

  • Harvest cells at 80-90% confluency.[7]

  • Perform a cell count and dilute the cell suspension to the optimized seeding density (e.g., 5,000 cells/well in a 384-well plate).[17]

  • Dispense the cell suspension into a white, opaque 384-well assay plate.[7]

  • Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.[5]

• Compound Preparation:

  • Prepare a serial dilution of the GPR88 agonist in assay buffer containing a PDE inhibitor (e.g., 100 µM IBMX).

  • Prepare a solution of forskolin at 2X the final optimized concentration (e.g., 2X EC80) in the assay buffer with the PDE inhibitor.

• Assay Procedure:

  • Carefully remove the culture medium from the cell plate.

  • Add the serially diluted agonist to the respective wells. Include vehicle control wells.

  • Incubate for 15-30 minutes at room temperature.[17]

  • Add the 2X forskolin solution to all wells except the basal control wells (which receive assay buffer only).

  • Incubate for 30 minutes at room temperature.[7]

• cAMP Detection (HTRF):

  • Following the manufacturer's protocol for your specific HTRF cAMP assay kit, prepare the lysis buffer containing the HTRF detection reagents (e.g., anti-cAMP cryptate and d2-labeled cAMP).[7]

  • Add the lysis and detection reagent mix to all wells.

  • Incubate for 60 minutes at room temperature, protected from light.[7]

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible plate reader at the appropriate wavelengths (e.g., 620 nm and 665 nm).[7]

  • Calculate the HTRF ratio (665 nm / 620 nm).[7]

  • Normalize the data using the forskolin-only wells as 100% signal and the basal (or maximum inhibition) wells as 0% signal.

  • Plot the normalized response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.[2]

Troubleshooting Logic

Caption: A decision tree for troubleshooting GPR88 cAMP assays.

References

• 1. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resources.revvity.com [resources.revvity.com]
• 5. Cell preparation: a key step for successful cAMP assays. | Revvity [revvity.com]
• 6. benchchem.com [benchchem.com]
• 7. How to run a cAMP HTRF assay | Revvity [revvity.com]
• 8. HEK293 cells versus CHO cells #separator_sa #site_title [evitria.com]
• 9. Expression of G protein-coupled receptors and related proteins in HEK293, AtT20, BV2, and N18 cell lines as revealed by microarray analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. resources.revvity.com [resources.revvity.com]
• 12. Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. researchgate.net [researchgate.net]
• 14. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 15. resources.revvity.com [resources.revvity.com]
• 16. The orphan receptor GPR88 blunts the signaling of opioid receptors and multiple striatal GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

(1R,2R)-2-PCCA hydrochloride degradation in aqueous solutions

Technical Support Center: (1R,2R)-2-PCCA hydrochloride

Welcome to the technical support center for (1R,2R)-2-PCCA hydrochloride. This resource provides researchers, scientists, and drug development professionals with essential guidance on the stability and degradation of this compound in aqueous solutions. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of (1R,2R)-2-PCCA hydrochloride in aqueous solutions?

While specific degradation kinetics for (1R,2R)-2-PCCA hydrochloride are not extensively published, compounds containing a cyclopropanecarboxylic acid structure are known to exhibit enhanced stability against hydrolysis.[1][2] The cyclopropyl (B3062369) group can provide hyperconjugative stabilization, making the adjacent carbonyl group less susceptible to both acid- and base-catalyzed hydrolysis compared to other esters or amides.[1][2] However, like most small molecules, its stability is dependent on pH, temperature, light, and the presence of oxidative agents. For optimal stability of stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month under nitrogen is recommended.[3][4]

Q2: What are the likely degradation pathways for this compound?

Given its structure, the most probable non-photolytic degradation pathways in aqueous solution involve hydrolysis of the amide bond. Although the cyclopropane (B1198618) ring enhances stability, this bond remains the most likely site for cleavage under harsh acidic or basic conditions. Oxidation of the pyridine (B92270) ring or other parts of the molecule is also a potential degradation route. To definitively identify degradation pathways, a forced degradation study is required.[5][6]

Q3: What is a forced degradation study and why is it necessary?

A forced degradation or stress testing study exposes a drug substance to conditions more severe than accelerated stability testing, such as high heat, humidity, and extremes of pH, light, and oxidation.[6][7] The main purposes of such a study are:

• To identify potential degradation products.[7]

• To elucidate degradation pathways.[5][6]

• To establish the intrinsic stability of the molecule.[5]

• To develop and validate a stability-indicating analytical method that can separate the drug from its degradation products.[8]

Q4: What are the typical conditions for a forced degradation study?

According to ICH guidelines, the goal is to achieve a target degradation of 5-20%.[7] Degradation beyond 20% can lead to secondary degradants that may not be relevant to real-world storage conditions.[9] A summary of typical starting conditions is provided in the table below.

Q5: How do I prepare (1R,2R)-2-PCCA hydrochloride for an aqueous stability study?

The compound's solubility should be considered. A common method for preparing aqueous solutions of poorly soluble compounds involves creating a concentrated stock solution in an organic solvent like DMSO and then diluting it into the aqueous test medium.[3][10] Ensure the final concentration of the organic solvent is low (typically <1-2%) to avoid affecting the reaction kinetics or solubility.[11] For example, one protocol involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]

Data Presentation

Table 1: Recommended Starting Conditions for Forced Degradation Studies

This table outlines standard conditions for stress testing based on regulatory guidance and common practice.[7][9] Researchers should adjust the duration, temperature, and reagent concentration to achieve the target 5-20% degradation.

Stress Condition	Reagent / Method	Temperature	Duration (Typical)	Notes
Acid Hydrolysis	0.1 M - 1.0 M HCl	Room Temp to 70°C	Up to 7 days	Neutralize with base before analysis.
Base Hydrolysis	0.1 M - 1.0 M NaOH	Room Temp to 70°C	Up to 7 days	Neutralize with acid before analysis.
Oxidation	3% - 30% H₂O₂	Room Temperature	Up to 24 hours	Protect from light to prevent photolytic effects.
Thermal	Heat (Dry or Solution)	40°C - 80°C	Up to 14 days	Should be above accelerated stability conditions.[5]
Photostability	UV & Visible Light	Controlled Room Temp	Per ICH Q1B	Expose to ≥1.2 million lux hours and ≥200 W h/m².[6]

Troubleshooting Guide

Issue: No degradation is observed under initial stress conditions.

• Possible Cause: The compound is highly stable under the applied conditions. The cyclopropanecarboxylic acid moiety is known to confer significant hydrolytic stability.[1][2]

• Solution:

  • Increase Stress Intensity: Gradually increase the stress level. For hydrolysis, use a higher concentration of acid/base (e.g., move from 0.1 M to 1.0 M HCl) or increase the temperature in 10°C increments.[5] For thermal stress, increase the temperature.

  • Increase Duration: Extend the exposure time. Some studies may require up to 14 days for sufficient degradation to occur in solution.[6][7]

Issue: Degradation is too extensive (>20%).

• Possible Cause: The stress conditions are too harsh for the molecule. This can lead to the formation of secondary and tertiary degradants, complicating pathway analysis.[9]

• Solution:

  • Reduce Stress Intensity: Decrease the temperature, use a lower concentration of the stress reagent (e.g., 0.01 M HCl/NaOH), or shorten the exposure time.

  • Time-Point Analysis: Take samples at multiple early time points to capture the formation of primary degradants before they are further converted.

Issue: Poor mass balance is observed in the HPLC analysis.

• Possible Cause: The sum of the assay value of the parent compound and the impurities is not close to 100%.

  • Non-Chromophoric Degradants: Degradation products may lack a UV-visible chromophore, rendering them invisible to a UV detector.

  • Precipitation: The parent compound or degradants may have precipitated out of solution.

  • Volatile Degradants: Degradation products may be volatile and lost during sample preparation or analysis.

• Solution:

  • Use a Universal Detector: Employ a mass spectrometer (LC-MS) or a Corona Charged Aerosol Detector (CAD) alongside the UV detector to detect non-chromophoric compounds.[12][13]

  • Visual Inspection: Check samples for any precipitation before analysis.

  • Method Validation: Ensure the analytical method is properly validated for accuracy, precision, and linearity for both the parent compound and known impurities.[5]

Issue: Unexpected peaks appear in the chromatogram of the control sample.

• Possible Cause:

  • Contamination: The solvent, glassware, or starting material may be contaminated.

  • Mobile Phase Interaction: The analyte may be reacting with the mobile phase.

• Solution:

  • Purity Check: Verify the purity of the (1R,2R)-2-PCCA hydrochloride starting material.

  • System Cleanup: Use fresh, HPLC-grade solvents and thoroughly clean the injection port and loop.

  • Mobile Phase Suitability: Investigate potential interactions by running the mobile phase through the system without an injection to check for baseline anomalies.

Experimental Protocols & Visualizations

Protocol 1: Forced Degradation Study in Aqueous Solution

Objective: To generate potential degradation products of (1R,2R)-2-PCCA hydrochloride under various stress conditions and assess its intrinsic stability.

Materials:

• (1R,2R)-2-PCCA hydrochloride

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) solutions (e.g., 0.1 M and 1.0 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• DMSO (or other suitable organic solvent)

• pH meter, calibrated

• HPLC system with PDA/UV and/or MS detector

• Photostability chamber

• Temperature-controlled oven/water bath

Procedure:

• Sample Preparation: Prepare a stock solution of (1R,2R)-2-PCCA hydrochloride at a known concentration (e.g., 1 mg/mL) in a suitable solvent mixture (e.g., 50:50 acetonitrile:water or with minimal DMSO).

• Control Sample: A control sample (unstressed) should be prepared, diluted to the final concentration, and analyzed at the beginning and end of the study.

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.2 M HCl to achieve a final acid concentration of 0.1 M. Incubate at 60°C. Withdraw aliquots at specified time points (e.g., 2, 8, 24 hours). Neutralize with an equivalent amount of NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.2 M NaOH to achieve a final base concentration of 0.1 M. Incubate at 60°C. Withdraw aliquots and neutralize with HCl before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 6% H₂O₂ to achieve a final concentration of 3%. Keep at room temperature, protected from light. Withdraw aliquots at specified time points.

• Thermal Degradation: Store the stock solution in a temperature-controlled oven at 70°C. Withdraw aliquots at specified time points.

• Photolytic Degradation: Expose the stock solution to light conditions as specified in ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 W h/m²). A dark control sample should be stored under the same conditions but protected from light.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method. Calculate the percentage of degradation and determine the relative retention times of any new peaks.

References

• 1. Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. hovione.com [hovione.com]
• 13. ijmr.net.in [ijmr.net.in]

minimizing off-target effects of (1R,2R)-2-PCCA hydrochloride

Welcome to the technical support center for (1R,2R)-2-PCCA hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of this potent GPR88 agonist and to offer strategies for minimizing potential off-target effects during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (1R,2R)-2-PCCA hydrochloride?

A1: (1R,2R)-2-PCCA hydrochloride is a potent agonist of the G protein-coupled receptor 88 (GPR88). GPR88 couples to Gαi/o proteins. Upon activation by (1R,2R)-2-PCCA hydrochloride, the Gαi/o signaling pathway is initiated, which leads to the inhibition of adenylyl cyclase. This results in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][2][3][4][5]

Q2: What is the potency of (1R,2R)-2-PCCA hydrochloride?

A2: The potency of (1R,2R)-2-PCCA hydrochloride has been determined in various assays. It is important to note that the EC50 values can vary depending on the experimental system. For a summary of reported potency values, please refer to Table 1.

Q3: Is there a significant difference in potency between the diastereomers of 2-PCCA?

A3: Yes, the (1R,2R)-isomer of 2-PCCA is approximately 5-fold more potent than the (1S,2S)-isomer in inhibiting isoproterenol-induced cAMP formation.[6][7] It is crucial to use the correct stereoisomer to ensure maximal on-target activity and reduce the potential for off-target effects from the less active isomer.

Q4: Are there known off-target effects for (1R,2R)-2-PCCA hydrochloride?

A4: While specific, comprehensive off-target screening data for (1R,2R)-2-PCCA hydrochloride is not extensively published, an earlier racemic mixture, 2-PCCA, was noted to have some nonspecific GTPγS binding activity. This suggests that at higher concentrations, off-target interactions may occur. A more advanced analog, RTI-13951-33, was found to be selective when tested against a panel of 38 GPCRs, ion channels, and neurotransmitter transporters.[8] However, it is recommended to perform selectivity profiling for (1R,2R)-2-PCCA hydrochloride in your experimental system.

Q5: How can I assess the potential off-target effects of (1R,2R)-2-PCCA hydrochloride in my experiments?

A5: A systematic approach is recommended to identify potential off-target effects. This includes performing dose-response curves to identify the optimal concentration for on-target activity with minimal off-target engagement. Additionally, utilizing commercially available off-target screening services (e.g., Eurofins SafetyScreen, DiscoverX PathHunter) can provide a broad assessment of activity against a wide range of receptors, channels, and enzymes. For a more targeted approach, you can test against receptors that are functionally related or highly expressed in your tissue of interest.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Weaker than expected on-target activity (e.g., minimal cAMP inhibition)	1. Suboptimal compound concentration: The concentration of (1R,2R)-2-PCCA hydrochloride may be too low. 2. Cell line issues: The cell line may have low GPR88 expression or may not express the appropriate Gαi/o proteins for coupling. 3. Compound degradation: The compound may have degraded due to improper storage or handling. 4. Assay conditions: The concentration of the adenylyl cyclase activator (e.g., forskolin) may be too high, masking the inhibitory effect.	1. Perform a dose-response curve to determine the optimal concentration. 2. Verify GPR88 expression in your cell line via qPCR or Western blot. Ensure the cell line is appropriate for Gαi/o-coupled receptor studies. 3. Prepare fresh stock solutions from a new aliquot. Store stock solutions at -80°C. 4. Titrate the adenylyl cyclase activator to establish an optimal assay window.
Inconsistent results between experiments	1. Compound precipitation: (1R,2R)-2-PCCA hydrochloride has limited aqueous solubility and may precipitate out of solution. 2. Variability in cell passage number: Cell lines can exhibit phenotypic drift at high passage numbers, affecting receptor expression and signaling. 3. Inconsistent incubation times: Variations in incubation times can lead to differing levels of receptor activation or desensitization.	1. Ensure the compound is fully dissolved in the vehicle before further dilution. Visually inspect for precipitates. Consider the use of solubilizing agents if compatible with your assay. 2. Use cells within a consistent and low passage number range for all experiments. 3. Standardize all incubation times and adhere strictly to the protocol.
High background signal in assays	1. Non-specific binding: The compound may be binding to other cellular components or the assay plate itself. 2. Vehicle effects: The vehicle (e.g., DMSO) may be exerting its own biological effects at the concentration used.	1. Include appropriate controls, such as a structurally related but inactive compound, if available. Test the less active (1S,2S)-2-PCCA hydrochloride as a negative control. 2. Run a vehicle-only control to assess the effect of the solvent. Ensure the final vehicle concentration is consistent across all wells and is at a non-interfering level (typically ≤ 0.1%).
Unexpected physiological or cellular responses	1. Off-target effects: The compound may be interacting with other receptors or signaling pathways. 2. Metabolite activity: A metabolite of (1R,2R)-2-PCCA hydrochloride may be responsible for the observed effect.	1. Perform off-target profiling to identify potential secondary targets. Use a lower concentration of the compound that is still within the effective range for GPR88 activation. 2. If conducting in vivo studies, consider pharmacokinetic and metabolite profiling to identify and test the activity of major metabolites.

Quantitative Data Summary

Table 1: Potency of (1R,2R)-2-PCCA Hydrochloride in Various Assays

Assay Type	Cell Line/System	EC50	Reference
Cell-free Assay	-	3 nM	[9][10][11][12][13]
cAMP Inhibition	HEK293 cells stably expressing human GPR88 and GloSensor-22F	56 nM	[9][12][13]
cAMP Inhibition	GPR88-22F cells	603 nM	[9][10][11][12][13]
cAMP Inhibition	HEK293T cells transiently transfected with GPR88	373 nM	[7][14]
Calcium Mobilization	Stable GPR88 cell line	468 nM	[8]

Experimental Protocols

Protocol 1: In Vitro cAMP Inhibition Assay

This protocol is designed to measure the inhibition of adenylyl cyclase activity in response to GPR88 activation by (1R,2R)-2-PCCA hydrochloride.

Materials:

• HEK293 cells stably expressing human GPR88

• Cell culture medium (e.g., DMEM with 10% FBS)

• (1R,2R)-2-PCCA hydrochloride

• Forskolin (B1673556)

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based)

• 384-well white assay plates

Procedure:

• Cell Seeding:

  • Culture HEK293-GPR88 cells to 80-90% confluency.

  • Harvest cells and seed them into 384-well white assay plates at a density of 5,000-10,000 cells per well.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare a 10 mM stock solution of (1R,2R)-2-PCCA hydrochloride in DMSO.

  • Perform serial dilutions of the stock solution in assay buffer to create a range of concentrations (e.g., 10 µM to 1 pM).

• Assay Procedure:

  • Remove the culture medium from the cells.

  • Add the diluted (1R,2R)-2-PCCA hydrochloride to the wells and incubate for 30 minutes at room temperature.

  • Prepare a solution of forskolin at a concentration that elicits a submaximal stimulation of cAMP production (e.g., EC80, to be determined empirically).

  • Add the forskolin solution to all wells except the basal control wells.

  • Incubate for 30 minutes at room temperature.

• cAMP Detection:

  • Lyse the cells and measure intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP detection kit.

• Data Analysis:

  • Plot the cAMP levels against the log concentration of (1R,2R)-2-PCCA hydrochloride.

  • Fit the data using a sigmoidal dose-response curve to determine the EC50 value.

Protocol 2: Off-Target Profiling Strategy

This protocol outlines a general workflow for assessing the selectivity of (1R,2R)-2-PCCA hydrochloride.

1. Initial Broad Screening (Tier 1):

• Utilize a commercial broad panel screening service (e.g., Eurofins SafetyScreen, DiscoverX BioMAP).

• Screen (1R,2R)-2-PCCA hydrochloride at a fixed concentration (e.g., 10 µM) against a panel of several hundred off-targets, including GPCRs, ion channels, kinases, and transporters.

• Analyze the results to identify any "hits" that show significant inhibition or activation (typically >50% at 10 µM).

2. Dose-Response Confirmation (Tier 2):

• For any identified "hits" from the broad screen, perform follow-up dose-response experiments to determine the potency (EC50 or IC50) at the off-target.

• This will help to quantify the selectivity window between the on-target (GPR88) and off-target activities.

3. Functional Validation (Tier 3):

• If a potent off-target interaction is confirmed, design a specific functional assay to validate this finding in a cellular context relevant to your research.

• For example, if a secondary GPCR is identified as a hit, you could perform a calcium mobilization or β-arrestin recruitment assay in cells expressing that receptor.

4. In Vivo Relevance Assessment (Tier 4):

• If a significant and potent off-target activity is confirmed, consider its potential in vivo consequences.

• If possible, use a selective antagonist for the off-target in your in vivo experiments to see if it can block any unexpected phenotypes observed with (1R,2R)-2-PCCA hydrochloride.

Visualizations

Caption: GPR88 Signaling Pathway.

Caption: Workflow for Off-Target Effect Assessment.

Caption: Troubleshooting Decision Tree for Unexpected Results.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis, Pharmacological Characterization, and Structure–Activity Relationship Studies of Small Molecular Agonists for the Orphan GPR88 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. invivochem.net [invivochem.net]
• 12. biocompare.com [biocompare.com]
• 13. medchemexpress.cn [medchemexpress.cn]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (1R,2R)-2-PCCA Hydrochloride Synthesis Byproducts

Audience: Researchers, scientists, and drug development professionals.

This technical support center provides guidance on the purification of (1R,2R)-2-PCCA hydrochloride, addressing common issues encountered during the removal of synthesis byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities encountered in the synthesis of (1R,2R)-2-PCCA hydrochloride?

A1: While specific byproducts depend on the synthetic route, common impurities may include:

• Stereoisomers: The (1S,2S)-enantiomer and potentially diastereomers if chiral starting materials are not pure.

• Unreacted Starting Materials: Residual precursors from the synthesis.

• Side-Reaction Products: Molecules formed through incomplete reactions or alternative reaction pathways.

• Reagents and Catalysts: Leftover chemical agents used to facilitate the reaction.

• Solvent Residues: Trapped solvent molecules within the product.

Q2: What is the recommended initial purification strategy for crude (1R,2R)-2-PCCA hydrochloride?

A2: A common and effective initial purification strategy is recrystallization. This technique is adept at removing most types of impurities, especially when the desired product is the major component. For aminocarboxylic acid hydrochlorides, a combination of polar solvents like ethanol (B145695), methanol, or water, and anti-solvents like diethyl ether is often effective.[1][2]

Q3: How can I remove colored impurities from my product?

A3: Colored impurities, which are often large organic molecules with extended conjugation, can frequently be removed by treating the recrystallization solution with activated carbon. The activated carbon adsorbs the colored molecules, and can then be removed by hot filtration.

Q4: My purified product has a low melting point and a broad melting range. What does this indicate?

A4: A low and broad melting point range is a strong indicator of impurities. Pure crystalline solids typically have a sharp melting point at a specific temperature. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point.

Q5: Is it possible to use chromatography to purify (1R,2R)-2-PCCA hydrochloride?

A5: Yes, chromatographic techniques can be employed. High-Performance Liquid Chromatography (HPLC), particularly chiral HPLC, is useful for both analytical purity assessment and preparative separation of stereoisomers.[3] Ion-exchange chromatography can also be effective for separating the amphoteric amino acid from neutral or differently charged impurities.

Troubleshooting Guides

Issue 1: Low Yield After Recrystallization

Possible Cause	Troubleshooting Step
The compound is too soluble in the chosen solvent.	Select a solvent system where the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.
Too much solvent was used.	Use the minimum amount of hot solvent necessary to completely dissolve the crude product.
The cooling process was too rapid.	Allow the solution to cool gradually to room temperature before further cooling in an ice bath to promote the formation of larger, purer crystals.
The product is "oiling out" instead of crystallizing.	Try a different solvent or a mixture of solvents. Adding a co-solvent in which the compound is less soluble can sometimes induce crystallization. Ensure the crude material is reasonably pure before attempting recrystallization.

Issue 2: Product Fails to Crystallize

Possible Cause	Troubleshooting Step
The solution is not supersaturated.	Concentrate the solution by carefully evaporating some of the solvent.
Significant impurities are inhibiting crystallization.	Consider a preliminary purification step like an acid-base extraction to remove gross impurities before recrystallization.
Lack of nucleation sites for crystal growth.	Scratch the inner surface of the flask at the air-liquid interface with a glass rod. Alternatively, add a small seed crystal of the pure compound if available.

Issue 3: Presence of Stereoisomers in the Final Product

Possible Cause	Troubleshooting Step
Non-stereospecific synthesis or use of racemic starting materials.	If the synthesis is not stereospecific, a chiral separation will be necessary.
Incomplete resolution of enantiomers.	For diastereomeric salt resolution, optimize the recrystallization conditions (solvent, temperature, cooling rate) to enhance the separation of the desired diastereomer.
Epimerization during synthesis or purification.	Investigate the reaction and purification conditions (pH, temperature) to identify and mitigate potential epimerization steps.

Data Presentation

Table 1: Hypothetical Purity Analysis of (1R,2R)-2-PCCA Hydrochloride After Purification

Purification Method	Purity by HPLC (%)	Yield (%)	Chiral Purity (e.e. %)
Crude Product	85.2	100	95.0
Single Recrystallization (Ethanol/Ether)	98.5	75	99.2
Double Recrystallization (Ethanol/Ether)	99.7	60	>99.9
Acid-Base Extraction followed by Recrystallization	99.5	68	99.5
Preparative Chiral HPLC	>99.9	40	>99.9

Experimental Protocols

Protocol 1: Recrystallization of (1R,2R)-2-PCCA Hydrochloride

• Dissolution: In a suitable flask, dissolve the crude (1R,2R)-2-PCCA hydrochloride in the minimum amount of hot ethanol (or another appropriate polar solvent) with stirring.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and gently boil for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and activated carbon if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. Crystal formation should be observed. For maximum yield, subsequently cool the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold diethyl ether (or another suitable non-polar solvent) to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Acid-Base Extraction for Purification

• Dissolution: Dissolve the crude product in an organic solvent immiscible with water (e.g., dichloromethane).

• Basification and Extraction: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of a weak base like sodium bicarbonate. The (1R,2R)-2-PCCA will be deprotonated and move into the aqueous layer, while neutral organic impurities remain in the organic layer.

• Separation: Separate the aqueous layer.

• Washing: Wash the aqueous layer with a fresh portion of the organic solvent to remove any residual neutral impurities.

• Acidification and Precipitation: In an ice bath, carefully acidify the aqueous layer with 1M HCl with stirring. The (1R,2R)-2-PCCA hydrochloride will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the solid with cold deionized water and dry under vacuum.

Visualizations

Caption: General purification workflow for (1R,2R)-2-PCCA hydrochloride.

Caption: Decision tree for troubleshooting common purification problems.

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. scielo.br [scielo.br]
• 3. benchchem.com [benchchem.com]

improving the in vivo efficacy of (1R,2R)-2-PCCA hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of (1R,2R)-2-PCCA hydrochloride. It includes troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments, alongside detailed experimental protocols and visual aids to facilitate experimental success.

Frequently Asked Questions (FAQs)

Q1: What is (1R,2R)-2-PCCA hydrochloride and what is its mechanism of action?

A1: (1R,2R)-2-PCCA hydrochloride is a potent agonist for the G protein-coupled receptor 88 (GPR88).[1][2] Its mechanism of action involves binding to and activating GPR88, which is coupled to the Gαi signaling pathway. This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[3][4][5]

Q2: What are the reported in vitro and in vivo effects of (1R,2R)-2-PCCA hydrochloride?

A2: In vitro, (1R,2R)-2-PCCA hydrochloride has been shown to inhibit cAMP production in cells expressing the human GPR88 receptor.[1][3] In vivo studies in rats have demonstrated that administration of 2-PCCA (the racemate) can dose-dependently decrease locomotor activity and reduce methamphetamine-induced hyperactivity.[3][6]

Q3: What makes (1R,2R)-2-PCCA hydrochloride the more active diastereomer?

A3: (1R,2R)-2-PCCA is reported to be approximately 5-fold more potent than its (1S,2S)-diastereomer in activating the GPR88 receptor.[4][7] This difference in potency is attributed to the specific stereochemical arrangement of the molecule, which allows for a more favorable interaction with the binding site of the GPR88 receptor.

Troubleshooting Guide

This guide addresses common issues that may arise when working with (1R,2R)-2-PCCA hydrochloride in vivo, with a focus on improving its efficacy.

Issue	Potential Cause	Recommended Solution
Low or no observable in vivo effect	Poor bioavailability due to low solubility.	Optimize the formulation. (1R,2R)-2-PCCA hydrochloride has limited water solubility. Consider using a co-solvent system such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, or a formulation with cyclodextrins like 10% DMSO in 90% (20% SBE-β-CD in saline).[8][9] Ensure the compound is fully dissolved before administration.
Rapid metabolism and clearance.	The parent compound, 2-PCCA, has been noted to have poor metabolic stability.[10] Consider increasing the dose or the frequency of administration based on preliminary pharmacokinetic (PK) studies. For long-term studies, exploring more metabolically stable analogs may be necessary.[10]
Poor brain penetrance.	The original 2-PCCA scaffold has been reported to have poor brain permeability.[10] If targeting the central nervous system, it is crucial to assess the brain-to-plasma ratio. Formulation strategies can have a modest impact, but for significant improvement, considering analogs designed for better CNS penetration, such as RTI-13951-33, may be required.[10]
Inconsistent results between experiments	Variability in formulation preparation.	Prepare fresh formulations for each experiment and ensure consistency in the preparation method.[8] Use high-purity solvents and reagents. Validate the concentration of the dosing solution if possible.
Animal-to-animal variability.	Ensure a homogenous group of animals in terms of age, weight, and genetic background. Increase the number of animals per group to improve statistical power.
Precipitation of the compound during formulation or administration	Exceeding the solubility limit in the chosen vehicle.	Determine the solubility of (1R,2R)-2-PCCA hydrochloride in your specific vehicle before preparing high-concentration dosing solutions. Sonication or gentle heating can aid dissolution, but the solution should remain clear at room temperature and upon dilution.[8]

Experimental Protocols

Protocol 1: In Vivo Formulation Preparation

This protocol describes the preparation of a clear, injectable solution of (1R,2R)-2-PCCA hydrochloride for in vivo studies.

Materials:

• (1R,2R)-2-PCCA hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile saline (0.9% NaCl)

• Sterile, pyrogen-free vials and syringes

Procedure:

• Prepare the co-solvent vehicle:

  • In a sterile vial, combine the solvents in the following volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • For example, to prepare 10 mL of the vehicle, mix 1 mL of DMSO, 4 mL of PEG300, 0.5 mL of Tween-80, and 4.5 mL of saline.

  • Vortex the mixture until it is a homogenous, clear solution.

• Dissolve (1R,2R)-2-PCCA hydrochloride:

  • Weigh the required amount of (1R,2R)-2-PCCA hydrochloride powder.

  • Add the co-solvent vehicle to the powder.

  • Vortex and, if necessary, sonicate the mixture until the compound is completely dissolved and the solution is clear. A final concentration of ≥ 2.5 mg/mL should be achievable.[8][9]

• Administration:

  • Prepare the dosing solution fresh on the day of the experiment.

  • Administer the solution to the animals via the desired route (e.g., intraperitoneal injection).

Protocol 2: Assessment of In Vivo Target Engagement (cAMP Measurement)

This protocol provides a general workflow for assessing the in vivo efficacy of (1R,2R)-2-PCCA hydrochloride by measuring its effect on cAMP levels in a target tissue (e.g., striatum).

Materials:

• Dosing solution of (1R,2R)-2-PCCA hydrochloride

• Control vehicle

• Anesthetic

• Dissection tools

• Liquid nitrogen

• Tissue homogenizer

• cAMP assay kit (e.g., ELISA-based)

• Protein assay kit (e.g., BCA)

Procedure:

• Animal Dosing:

  • Divide animals into treatment groups (vehicle control and one or more doses of (1R,2R)-2-PCCA hydrochloride).

  • Administer the appropriate treatment to each animal.

• Tissue Collection:

  • At a predetermined time point post-dosing, anesthetize the animal.

  • Dissect the target tissue (e.g., striatum) as rapidly as possible.

  • Immediately snap-freeze the tissue in liquid nitrogen to halt enzymatic activity.

  • Store samples at -80°C until analysis.

• Sample Preparation:

  • Homogenize the frozen tissue in the lysis buffer provided with the cAMP assay kit.

  • Centrifuge the homogenate to pellet cellular debris.

  • Collect the supernatant for cAMP and protein concentration measurements.

• cAMP Measurement:

  • Follow the manufacturer's instructions for the chosen cAMP assay kit to determine the concentration of cAMP in each sample.

• Protein Measurement:

  • Use a portion of the supernatant to determine the total protein concentration using a standard protein assay.

• Data Analysis:

  • Normalize the cAMP concentration to the total protein concentration for each sample.

  • Compare the normalized cAMP levels between the vehicle-treated and (1R,2R)-2-PCCA hydrochloride-treated groups. A significant decrease in cAMP levels in the treated group would indicate successful in vivo target engagement.

Visualizations

Signaling Pathway

Caption: GPR88 signaling pathway activated by (1R,2R)-2-PCCA hydrochloride.

Experimental Workflow

Caption: Workflow for improving the in vivo efficacy of (1R,2R)-2-PCCA hydrochloride.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to GPR88 Agonists: (1R,2R)-2-PCCA vs. RTI-13951-33

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two prominent GPR88 agonists: (1R,2R)-2-PCCA and RTI-13951-33. The G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the striatum, has emerged as a promising therapeutic target for a range of neuropsychiatric disorders, including addiction.[1][2] This document aims to equip researchers with the necessary information to make informed decisions when selecting an agonist for their studies.

GPR88 Signaling Pathway

GPR88 couples to Gαi/o proteins. Upon agonist binding, this initiates a signaling cascade that inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3] This primary signaling mechanism is a key indicator of GPR88 activation and is often the basis for in vitro functional assays.

GPR88 Signaling Cascade

In Vitro Performance Comparison

The following tables summarize the key in vitro performance metrics for (1R,2R)-2-PCCA and RTI-13951-33. RTI-13951-33 generally exhibits greater potency in cell-based functional assays.

Parameter	(1R,2R)-2-PCCA	RTI-13951-33	Assay Type	Reference
EC50	3 nM	25 nM	Cell-free cAMP Assay	[4]
603 nM	45 nM	Cell-based cAMP Assay (CHO cells)	[4][5]
373 nM	Not Reported	Cell-based cAMP Assay (HEK293T cells)	[6]
Ki	277 nM	224 nM	Radioligand Binding Assay ([3H]RTI-33)	[5]

Pharmacokinetic Properties

A critical differentiator between the two agonists lies in their pharmacokinetic profiles. RTI-13951-33 was developed to overcome the limitations of (1R,2R)-2-PCCA, demonstrating improved metabolic stability and brain penetrance, making it more suitable for in vivo studies.[7][8]

Property	(1R,2R)-2-PCCA	RTI-13951-33	Notes	Reference
Brain Permeability	Poor	Brain-penetrant	RTI-13951-33 shows a brain/plasma ratio of 0.4 at 30 min post-injection in mice.	[7][8]
Metabolic Stability	Suboptimal	Poor, but better than 2-PCCA	RTI-13951-33 has a half-life of 0.7 hours in mouse plasma.	[7]
Aqueous Solubility	Limited	Enhanced	Improved solubility contributes to better handling and formulation for in vivo studies.	[9][10]
Off-Target Activity	Nonspecific GTPγS binding	No significant off-target activity at 38 GPCRs, ion channels, and transporters.	RTI-13951-33 demonstrates higher selectivity.	[8][9]

In Vivo Efficacy: Reduction of Alcohol Intake

RTI-13951-33 has been demonstrated to be effective in animal models of alcohol consumption, a key therapeutic area for GPR88 agonists. These in vivo studies highlight the practical advantages of its improved pharmacokinetic properties.

Study Type	Animal Model	Effect of RTI-13951-33	Reference
Alcohol Self-Administration	Rats	Significantly reduced alcohol self-administration and intake in a dose-dependent manner.	[9][10]
Binge-like Drinking	Mice	Reduced binge-like drinking behavior in wild-type but not in Gpr88 knockout mice, confirming target specificity.	[11][12]
Alcohol Seeking	Mice	Reduced motivation to obtain alcohol and the expression of conditioned place preference for alcohol.	[11][12]

Experimental Protocols

cAMP Functional Assay

This is a primary method for assessing the potency of GPR88 agonists. The protocol generally involves the following steps:

cAMP Functional Assay Workflow

Detailed Methodology:

• Cell Culture: HEK293 or CHO cells stably expressing the human GPR88 receptor are cultured in appropriate media.[11]

• Cell Seeding: Cells are seeded into 384-well plates at a suitable density and incubated overnight.[11]

• Compound Preparation: Serial dilutions of the GPR88 agonist are prepared in an assay buffer. A solution of forskolin (B1673556) is also prepared to stimulate adenylyl cyclase.[11]

• Assay Procedure: The culture medium is removed, and the cells are incubated with the agonist dilutions for a defined period. Subsequently, forskolin is added to all wells to induce cAMP production.[11]

• cAMP Detection: Following incubation, the cells are lysed, and intracellular cAMP levels are measured using a commercial kit, such as an HTRF (Homogeneous Time-Resolved Fluorescence) assay.[11]

• Data Analysis: The data are plotted as the percentage of inhibition of forskolin-stimulated cAMP levels versus the log concentration of the agonist. A sigmoidal dose-response curve is fitted to the data to determine the EC50 value.[11]

[35S]GTPγS Binding Assay

This assay directly measures the activation of G proteins and is a valuable tool for confirming the Gαi/o coupling of GPR88.

Detailed Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing GPR88 or from striatal tissue.[1]

• Reagent Preparation: Serial dilutions of the agonist, a solution of GDP, and a solution of [35S]GTPγS are prepared in an assay buffer.[1]

• Assay Procedure: The prepared membranes are added to a 96-well plate, followed by the agonist dilutions and GDP. The plate is pre-incubated to allow for binding.[1]

• Reaction Initiation: The binding reaction is initiated by adding the [35S]GTPγS solution to all wells.[1]

• Termination and Filtration: The reaction is terminated by rapid filtration through a filter plate, which separates the membrane-bound [35S]GTPγS from the unbound. The filters are washed with an ice-cold buffer.[1]

• Detection: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The agonist-stimulated increase in [35S]GTPγS binding is analyzed to determine the potency and efficacy of the agonist.

Conclusion

Both (1R,2R)-2-PCCA and RTI-13951-33 are valuable tools for studying GPR88. (1R,2R)-2-PCCA, as an early discovered agonist, has been instrumental in the initial characterization of the receptor. However, its suboptimal pharmacokinetic properties limit its utility in vivo.[8] RTI-13951-33 represents a significant advancement, with improved brain penetrance, metabolic stability, and selectivity.[7][9] These characteristics make RTI-13951-33 a more suitable candidate for in vivo pharmacological studies aimed at exploring the therapeutic potential of GPR88 activation, particularly in the context of alcohol use disorders.[11][12] The choice between these two compounds will ultimately depend on the specific experimental needs, with RTI-13951-33 being the preferred option for most in vivo applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Orphan GPR88 cAMP (FAST-0963C) - EuroscreenFast - EuroscreenFast [euroscreenfast.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951-33: Design, Synthesis, and Biological Evaluation [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. The GPR88 agonist RTI-13951-33 reduces alcohol drinking and seeking in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating GPR88 Selectivity: A Comparative Analysis of (1R,2R)-2-PCCA Hydrochloride

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of (1R,2R)-2-PCCA hydrochloride's selectivity for the G protein-coupled receptor 88 (GPR88) against other known agonists. The following sections detail experimental data, outline established protocols, and visualize key pathways to support a comprehensive evaluation.

GPR88, an orphan receptor predominantly expressed in the striatum, is a promising therapeutic target for a range of neurological and psychiatric disorders.[1][2][3][4] Its activation is known to couple to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][3][4] (1R,2R)-2-PCCA hydrochloride has emerged as a potent agonist for this receptor, facilitating the exploration of GPR88's physiological roles.[1][5][6][7][8][9] This guide serves to contextualize its performance by comparing it with other synthetic agonists.

Comparative Analysis of GPR88 Agonist Potency

The following table summarizes the in vitro potency of (1R,2R)-2-PCCA hydrochloride and other notable GPR88 agonists. The half-maximal effective concentration (EC50) in functional cAMP assays is a key metric for comparing the potency of these compounds.

Compound Name	EC50 (cAMP Assay)	Key Characteristics
(1R,2R)-2-PCCA hydrochloride	56 nM (in HEK293 cells stably expressing hGPR88) [6]	A potent diastereomer of 2-PCCA. [5][6][7]
2-PCCA (diastereomeric mixture)	116 nM (in HEK293 cells)[5]	A well-characterized GPR88 agonist.[1]
(1S,2S)-2-PCCA hydrochloride	1738 nM[10]	The less active diastereomer of 2-PCCA.[5]
RTI-13951-33	25 nM[1][5]	A potent, selective, and brain-penetrant agonist.[1][5]
RTI-122	11 nM[11][12]	A potent and brain-penetrant agonist with good metabolic stability.[11][12]
2-AMPP	304 nM[10]	Another scaffold for GPR88 agonist development.[10]

GPR88 Signaling Pathway and Assay Principles

The activation of GPR88 by an agonist initiates a signaling cascade that can be monitored by various in vitro assays. Each assay interrogates a different step in this pathway, providing complementary information on the ligand's activity.

Figure 1: GPR88 Signaling Cascade.

Experimental Protocols for Selectivity Validation

A thorough assessment of a GPR88 modulator's selectivity involves a combination of in vitro assays to determine its potency at the target receptor and its activity at a panel of other potential targets.

cAMP Measurement Assay

This is the most direct functional assay for GPR88, as the receptor's activation leads to a decrease in cAMP levels.[3]

Principle: The assay measures the intracellular concentration of cAMP in cells expressing GPR88. In the presence of a GPR88 agonist, cAMP levels are reduced. An inhibitor will reverse this reduction in a dose-dependent manner.[3]

Experimental Workflow:

Figure 2: cAMP Measurement Assay Workflow.

Detailed Protocol:

• Cell Culture: HEK293 or CHO cells are engineered to stably express the human GPR88 receptor.[12] Cells are cultured in appropriate media and conditions.

• Assay Preparation: Cells are seeded into 96- or 384-well plates and allowed to attach overnight.

• Compound Treatment: The culture medium is replaced with assay buffer. Cells are then treated with a fixed concentration of an adenylyl cyclase activator (e.g., forskolin) to stimulate cAMP production.[12] Concurrently, varying concentrations of the test compound (e.g., (1R,2R)-2-PCCA hydrochloride) are added.

• Incubation: The plates are incubated for a specified time (e.g., 30 minutes) at 37°C.

• cAMP Detection: Intracellular cAMP levels are measured using a commercially available kit, such as HTRF (Homogeneous Time-Resolved Fluorescence), LANCE (Lanthanide Chelate Excite) Ultra cAMP kit, or a GloSensor™ cAMP assay.[1][12]

• Data Analysis: The data is normalized to the forskolin-only control, and a concentration-response curve is generated to calculate the EC50 value for agonists.

GTPγS Binding Assay

This assay measures the activation of G proteins coupled to the receptor.

Principle: In the presence of an agonist, the Gα subunit of the G protein exchanges GDP for GTP. A non-hydrolyzable GTP analog, [35S]GTPγS, is used to quantify this activation.

Experimental Workflow:

Figure 3: GTPγS Binding Assay Workflow.

Detailed Protocol:

• Membrane Preparation: Cell membranes are prepared from cells overexpressing GPR88 or from tissues with high GPR88 expression (e.g., striatum).

• Assay Reaction: Membranes are incubated in an assay buffer containing GDP, [35S]GTPγS, and varying concentrations of the test compound.

• Incubation: The reaction is carried out for a specific time at a controlled temperature (e.g., 60 minutes at 30°C).

• Termination and Filtration: The reaction is stopped by rapid filtration through glass fiber filters to separate the membrane-bound [35S]GTPγS from the unbound nucleotide.

• Detection: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: Non-specific binding is determined in the presence of excess unlabeled GTPγS. Specific binding is plotted against the compound concentration to determine the EC50.

Off-Target Selectivity Screening

To confirm that the observed biological effects are mediated specifically through GPR88, it is crucial to screen the compound against a panel of other receptors, ion channels, and transporters.

Principle: The compound is tested for its ability to bind to or modulate the activity of a wide range of potential off-targets.[12]

Methodology: A broad panel of assays, often provided by commercial vendors (e.g., Eurofins SafetyScreen, CEREP BioPrint), is utilized. These panels typically include:

• Radioligand Binding Assays: To assess the compound's affinity for a diverse set of GPCRs, ion channels, and transporters.

• Enzyme Inhibition Assays: To evaluate the compound's effect on various kinases and other enzymes.

• Functional Assays: For a subset of key off-targets to determine if the compound has agonist or antagonist activity.

A compound is generally considered selective if it exhibits significantly higher potency (e.g., >100-fold) for the target receptor compared to any off-targets. For example, RTI-13951-33 was reported to have no significant off-target activity when tested against a panel of 38 GPCRs, ion channels, and neurotransmitter transporters.[1]

Conclusion

(1R,2R)-2-PCCA hydrochloride is a potent agonist of the GPR88 receptor, demonstrating significant activity in functional assays. Its selectivity profile, in conjunction with data from other GPR88 modulators like RTI-13951-33 and RTI-122, provides a valuable toolkit for researchers investigating the therapeutic potential of targeting GPR88. The use of standardized and varied experimental protocols, as outlined in this guide, is essential for the robust characterization and validation of novel GPR88 ligands. This comparative approach ensures a comprehensive understanding of a compound's pharmacological profile, which is critical for its advancement in drug discovery and development pipelines.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. (1R,2R)-2-PCCA (hydrochloride) - MedChem Express [bioscience.co.uk]
• 8. invivochem.net [invivochem.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to GPR88 Modulators: (1R,2R)-2-PCCA Hydrochloride and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (1R,2R)-2-PCCA hydrochloride and other modulators of the G protein-coupled receptor 88 (GPR88), an emerging therapeutic target for a variety of central nervous system disorders. GPR88 is an orphan GPCR predominantly expressed in the striatum, a critical brain region for motor control, cognition, and reward-based learning.[1][2][3] Its modulation has shown potential in preclinical models of Parkinson's disease, schizophrenia, anxiety, and addiction.[1][3] This document summarizes key experimental data, details common research methodologies, and visualizes the underlying biological pathways and experimental workflows.

Performance Comparison of GPR88 Modulators

The development of synthetic ligands for GPR88 has led to the identification of several potent agonists. (1R,2R)-2-PCCA hydrochloride is a well-characterized agonist, often used as a reference compound in GPR88 research.[1][4][5] The following tables present a quantitative comparison of (1R,2R)-2-PCCA hydrochloride with other notable GPR88 modulators based on their in vitro potency.

Table 1: In Vitro Potency (EC50) of GPR88 Agonists in cAMP Functional Assays

Compound	Cell Line	Assay Type	EC50 (nM)	Reference
(1R,2R)-2-PCCA hydrochloride	HEK293 expressing hGPR88 & GloSensor-22F	cAMP Assay (GloSensor)	603	[1][2]
CHO cells expressing PPLS-HA-GPR88	cAMP Assay (Lance)	56	[1][2]
HEK293T/GPR88	cAMP Assay	373	[5]
2-PCCA (racemate)	HEK293T/GPR88	cAMP HTRF	3.1	[1]
HEK293T/GPR88	cAMP Assay	877	[2][5]
HEK293 cells expressing hGPR88 & GloSensor-22F	cAMP Assay (GloSensor)	911	[1][2]
CHO cells expressing PPLS-HA-GPR88	cAMP Assay (Lance)	116	[2][6]
(1S,2S)-2-PCCA hydrochloride	-	-	~5-fold less potent than (1R,2R)-isomer	[5][7]
RTI-13951-33	-	cAMP Functional Assay	25	[8][9]
RTI-122	CHO cells	TR-FRET cAMP Assay	11	[2]
2-AMPP	-	cAMP Functional Assay	304	[10]
BI-9508	-	-	Potent agonist	[11][12]

Table 2: Binding Affinity (Ki) of GPR88 Agonists

Compound	Assay Type	Ki (nM)	Reference
RTI-13951-33	Competition Binding	224	[10]
2-PCCA	Competition Binding	277	[10]
(S,S)-2-PCCA	Competition Binding	487	[10]
2-AMPP	Competition Binding	219	[10]

Note on GPR88 Inhibitors: While inhibitors such as Gpr88-IN-1 are commercially available, publicly accessible quantitative data on their potency (e.g., IC50 values) and selectivity are currently limited.[2]

GPR88 Signaling Pathway

GPR88 primarily couples to Gαi/o proteins.[3][8] Upon agonist binding, the receptor undergoes a conformational change that activates the associated G protein. The Gαi/o subunit then inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][8][13] This reduction in cAMP modulates the activity of downstream effectors such as Protein Kinase A (PKA), ultimately influencing neuronal excitability.[1] Studies in GPR88 knockout mice have suggested that the receptor plays an inhibitory role in the striatum.[3]

GPR88 Signaling Pathway Upon Agonist Binding.

Experimental Protocols

The characterization of GPR88 modulators relies on a variety of in vitro assays to determine their potency, efficacy, and mechanism of action. Below are detailed methodologies for key experiments.

cAMP Functional Assay (GloSensor™)

This assay measures changes in intracellular cAMP levels in response to GPR88 activation.

• Principle: GPR88 is a Gαi/o-coupled receptor, and its activation by an agonist leads to a decrease in intracellular cAMP. The GloSensor™ cAMP assay utilizes a genetically engineered form of luciferase that contains a cAMP-binding domain. Binding of cAMP to the biosensor causes a conformational change, leading to light production. A decrease in cAMP upon GPR88 activation results in a decrease in the luminescent signal.

• Methodology:

  • Cell Culture: HEK293 cells are stably co-transfected with a human GPR88 expression vector and the GloSensor™-22F cAMP plasmid.

  • Assay Preparation: Cells are seeded in 384-well plates and incubated overnight. The growth medium is then exchanged for an assay buffer containing a phosphodiesterase inhibitor (to prevent cAMP degradation) and the GloSensor™ cAMP reagent.

  • Compound Treatment: Cells are pre-treated with forskolin (B1673556) or another adenylyl cyclase activator to elevate basal cAMP levels. Subsequently, cells are incubated with serial dilutions of the test compound (e.g., (1R,2R)-2-PCCA hydrochloride).

  • Data Acquisition: Luminescence is measured using a plate reader. The data is normalized to the signal from vehicle-treated cells.

  • Data Analysis: The concentration-response data is fitted to a four-parameter logistic equation to determine the EC50 value of the agonist.

[³⁵S]GTPγS Binding Assay

This assay directly measures G protein activation following receptor stimulation.

• Principle: Upon agonist binding to a GPCR, the associated Gα subunit exchanges guanosine (B1672433) diphosphate (B83284) (GDP) for guanosine triphosphate (GTP). This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which binds to activated Gα subunits. The amount of incorporated radioactivity is proportional to the extent of G protein activation.

• Methodology:

  • Membrane Preparation: Cell membranes are prepared from HEK293 cells stably expressing GPR88 or from tissues with high GPR88 expression, such as the mouse striatum.

  • Assay Incubation: Membranes are incubated in an assay buffer containing GDP, [³⁵S]GTPγS, and varying concentrations of the test compound.

  • Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound [³⁵S]GTPγS.

  • Data Acquisition: The radioactivity retained on the filters is quantified using a scintillation counter.

  • Data Analysis: Non-specific binding is determined in the presence of excess unlabeled GTPγS. Specific binding is plotted against the compound concentration to determine the EC50 and Emax values.

Workflow for a GPR88 cAMP Functional Assay.

Conclusion

(1R,2R)-2-PCCA hydrochloride is a potent and well-studied agonist of GPR88, serving as a valuable tool for investigating the receptor's function. The comparative data presented in this guide highlights the landscape of available GPR88 agonists, with compounds like RTI-13951-33 and RTI-122 showing comparable or even greater potency in certain assay formats. The choice of modulator for a particular study will depend on the specific experimental goals, including the desired potency, selectivity, and pharmacokinetic properties. The detailed experimental protocols and pathway diagrams provided herein offer a foundational resource for researchers engaged in the discovery and development of novel GPR88-targeting therapeutics.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. Discovery of a potent, selective, and brain-penetrant small molecule that activates the orphan receptor GPR88 and reduces alcohol intake | RTI [rti.org]
• 10. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of BI-9508, a Brain-Penetrant GPR88-Receptor-Agonist Tool Compound for In Vivo Mouse Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Cross-Validation of (1R,2R)-2-PCCA Activity in Diverse Cell Lines: A Comparative Guide

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the activity of the GPR88 agonist, (1R,2R)-2-PCCA, across different cell lines. The information presented is supported by experimental data to facilitate informed decisions in research and development processes.

(1R,2R)-2-PCCA is a potent and selective agonist for the orphan G protein-coupled receptor 88 (GPR88), a receptor predominantly expressed in the striatum and implicated in various neurological and psychiatric disorders. The primary mechanism of action of (1R,2R)-2-PCCA is through its interaction with GPR88, which is coupled to the Gαi signaling pathway. This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][2] The activity of this compound has been characterized in several commonly used cell lines, providing valuable insights into its pharmacological profile.

Comparative Activity of (1R,2R)-2-PCCA

The potency of (1R,2R)-2-PCCA has been evaluated in Human Embryonic Kidney 293 (HEK293) and Chinese Hamster Ovary (CHO) cells, utilizing different functional assays. The half-maximal effective concentration (EC50) values, a measure of the compound's potency, are summarized in the table below.

Cell Line	Assay Type	EC50 (nM)	Reference
HEK293T	GloSensor cAMP Assay	373	[3]
HEK293	GloSensor cAMP Assay	603	[4]
HEK293	LANCE TR-FRET cAMP Assay	116	[5]
CHO	LANCE TR-FRET cAMP Assay	56	[4]
CHO-Gαqi5	Calcium Mobilization Assay	468	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future studies.

cAMP Inhibition Assay

This assay quantifies the ability of (1R,2R)-2-PCCA to inhibit the production of cAMP, a key second messenger.

Cell Culture and Transfection:

• HEK293 or CHO cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Cells are transiently or stably transfected with a plasmid encoding human GPR88 using a suitable transfection reagent. For stable cell lines, selection is performed using an appropriate antibiotic.[7][8]

Assay Procedure (LANCE TR-FRET Assay Example):

• Transfected cells are harvested and seeded into 384-well plates.

• Cells are then stimulated with a known adenylyl cyclase activator, such as forskolin, in the presence of varying concentrations of (1R,2R)-2-PCCA.

• The mixture is incubated at room temperature for a specified duration (e.g., 30 minutes).

• A lysis buffer containing a europium-labeled anti-cAMP antibody and a dye-labeled cAMP tracer is added to the wells.

• After incubation, the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal is measured using a plate reader. The signal is inversely proportional to the intracellular cAMP concentration.[7]

Calcium Mobilization Assay

As GPR88 is Gαi-coupled and does not naturally signal through calcium mobilization, this assay utilizes an engineered cell line co-expressing a promiscuous G protein, such as Gαqi5, which redirects the signal to the Gαq pathway, leading to a measurable increase in intracellular calcium.[9]

Cell Culture:

• CHO-K1 or HEK293 cells are stably co-expressing human GPR88 and the Gαqi5 protein.

• Cells are maintained in DMEM/F-12 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and appropriate selection antibiotics.[9]

Assay Procedure:

• Cells are seeded into black-walled, clear-bottom 96-well or 384-well microplates and incubated overnight.

• The following day, the culture medium is removed, and cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in an assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• After an incubation period, the plate is placed in a fluorescent imaging plate reader (FLIPR) or a similar instrument.

• Varying concentrations of (1R,2R)-2-PCCA are added to the wells, and the resulting change in fluorescence, which corresponds to the increase in intracellular calcium, is measured kinetically.[6][9]

Visualizing the Molecular Mechanism and Experimental Design

To further elucidate the processes described, the following diagrams illustrate the GPR88 signaling pathway and the general workflow of a cell-based functional assay.

Caption: GPR88 Signaling Pathway.

Caption: General Experimental Workflow.

References

• 1. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Pharmacological Characterization, and Structure–Activity Relationship Studies of Small Molecular Agonists for the Orphan GPR88 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative In-Vivo Analysis of GPR88 Agonists: (1R,2R)-2-PCCA and RTI-122

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two key small molecule agonists for the orphan G protein-coupled receptor 88 (GPR88): (1R,2R)-2-PCCA and RTI-122. GPR88, a receptor highly expressed in the striatum, is an emerging therapeutic target for central nervous system (CNS) disorders. This analysis focuses on the in-vivo performance of these compounds, highlighting critical differences in their pharmacological profiles based on published experimental data. While (1R,2R)-2-PCCA was a foundational tool for studying GPR88, RTI-122 was developed as a next-generation agonist with an optimized profile for in-vivo applications.

Core Pharmacological Properties

Both (1R,2R)-2-PCCA and RTI-122 are agonists of the GPR88 receptor, which is coupled to the Gαi subunit. Activation of this pathway leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1] RTI-122, an analog developed from the 2-PCCA scaffold, demonstrates significantly higher potency in functional assays.[2][3]

Caption: GPR88 receptor Gαi-coupled signaling pathway.

Table 1: Comparative In-Vitro Pharmacology

This table summarizes the binding affinity (Ki) and functional potency (EC50) of the two compounds at the GPR88 receptor. Lower values indicate higher affinity and potency, respectively.

Compound	Binding Affinity (Ki, nM)	Functional Potency (cAMP EC50, nM)	Source
(1R,2R)-2-PCCA	277	74	[4]
RTI-122	Not Reported	11	[2][5]

Note: The (1S,2S)-isomer of 2-PCCA is significantly less potent, confirming the stereospecificity of the GPR88 receptor.[3]

Pharmacokinetic Profiles

A critical differentiator for in-vivo utility is the pharmacokinetic profile of a compound. Early studies with (1R,2R)-2-PCCA were hampered by its suboptimal properties, including poor brain permeability, which limits its effectiveness in CNS studies.[2] RTI-122 was specifically designed to overcome these limitations, resulting in a compound with superior metabolic stability and brain penetrance.[2][5]

Caption: Development from 2-PCCA to the optimized RTI-122.

Table 2: Comparative Pharmacokinetics (in mice)

Parameter	(1R,2R)-2-PCCA	RTI-122	Source
Brain Permeability	Poor	Good (Brain:Plasma Ratio > 1)	[2]
Metabolic Stability (Half-life)	Not Reported (Considered Poor)	~5.8 hours	[2][5]

In-Vivo Behavioral Effects

The improved pharmacokinetics of RTI-122 translate to more robust and specific effects in animal models of behavior. While (1R,2R)-2-PCCA showed general effects on motor activity, RTI-122 has demonstrated efficacy in more complex behavioral paradigms relevant to neuropsychiatric disorders, such as alcohol use disorder (AUD).

Table 3: Comparative In-Vivo Behavioral Studies

Compound	Species	Doses (i.p.)	Key Behavioral Findings	Source
(1R,2R)-2-PCCA	Rat	0.1 - 3.2 mg/kg	Dose-dependently decreased baseline locomotor activity.[6][7] Attenuated methamphetamine-induced hyperactivity, but at doses that also suppressed baseline activity.[6]
RTI-122	Mouse	10 - 20 mg/kg	Dose-dependently reduced spontaneous locomotor activity.[8] Significantly attenuated binge-like alcohol drinking.[2]
RTI-122	Rat	5 - 10 mg/kg	Reduced operant alcohol self-administration and motivation.[8][9] Did not affect sucrose (B13894) self-administration, indicating reward-specific effects.[8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are summaries of key experimental protocols used to characterize the in-vivo effects of these compounds.

Protocol 1: Locomotor Activity Assessment (Rat) - for (1R,2R)-2-PCCA

This protocol is based on the methodology described for assessing the effect of (1R,2R)-2-PCCA on spontaneous and methamphetamine-induced motor activity.[6]

• Animals: Male Sprague-Dawley rats are used.

• Apparatus: Locomotor activity is monitored in automated activity chambers equipped with infrared photobeams to detect movement.

• Habituation: Rats are placed in the activity chambers for a 60-minute habituation period before any injections.

• Drug Administration: Following habituation, rats receive an intraperitoneal (i.p.) injection of (1R,2R)-2-PCCA (0.1-3.2 mg/kg) or vehicle. For combination studies, methamphetamine (1.0 mg/kg) is administered simultaneously.[7]

• Data Collection: Locomotor activity (e.g., distance traveled, beam breaks) is recorded continuously for 120 minutes post-injection.

• Analysis: Data is typically binned into time blocks (e.g., 5- or 10-minute intervals) and analyzed using ANOVA to compare drug-treated groups to vehicle controls.

Protocol 2: Binge-Like Alcohol Drinking (Mouse) - for RTI-122

This protocol, known as the "Drinking-in-the-Dark" (DID) model, is used to assess the effect of RTI-122 on binge-like alcohol consumption.[2]

• Animals: Male C57BL/6J mice are used.

• Habituation to Alcohol: Mice are given access to a bottle of 20% (v/v) ethanol (B145695) for 2-4 hours per day, starting 3 hours into the dark cycle, for several days until a stable baseline of intake is established. Water is available ad libitum.

• Drug Administration: On the test day, mice are administered an i.p. injection of RTI-122 (e.g., 10 mg/kg) or vehicle 30-60 minutes before the ethanol bottle is presented.

• Data Collection: The ethanol bottle is weighed before and after the 2- or 4-hour access period to determine the amount of ethanol consumed. Spillage is accounted for using dummy cages.

• Analysis: Ethanol intake (g/kg) is calculated for each mouse. The effects of RTI-122 are compared to the vehicle group using appropriate statistical tests (e.g., t-test or ANOVA).

Caption: General workflow for in-vivo behavioral experiments.

Summary and Conclusion

The comparative analysis of (1R,2R)-2-PCCA and RTI-122 provides a clear example of rational drug design and optimization for in-vivo CNS research.

• (1R,2R)-2-PCCA served as an important first-generation agonist, confirming that targeting GPR88 could modulate CNS-related behaviors like motor activity.[6] However, its utility is significantly limited by poor pharmacokinetic properties, particularly its low brain penetration.[2]

• RTI-122 represents a substantial advancement. By modifying the 2-PCCA scaffold, researchers developed a potent agonist with good metabolic stability and the ability to effectively cross the blood-brain barrier.[2][5] This has enabled more sophisticated in-vivo studies, demonstrating that GPR88 activation specifically reduces alcohol consumption and motivation without affecting general reward processing.[8][9]

For researchers aiming to investigate the function of the GPR88 receptor in in-vivo models, RTI-122 is the superior tool compound. Its favorable pharmacokinetic and pharmacodynamic profile allows for more reliable and interpretable results in complex behavioral paradigms relevant to neuropsychiatric and substance use disorders.

References

• 1. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951-33: Design, Synthesis, and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The GPR88 Agonist RTI‐122 Reduces Alcohol‐Related Motivation and Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The GPR88 Agonist RTI-122 Reduces Alcohol-Related Motivation and Consumption - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of (1R,2R)-2-PCCA Hydrochloride: A Comparative Guide for Researchers

(1R,2R)-2-PCCA hydrochloride has emerged as a valuable tool for researchers studying the G protein-coupled receptor 88 (GPR88), an orphan receptor predominantly expressed in the striatum and implicated in various neurological and psychiatric disorders. As a potent agonist, its utility is intrinsically linked to its specificity for GPR88. This guide provides a comprehensive comparison of (1R,2R)-2-PCCA hydrochloride with alternative GPR88 agonists, focusing on specificity and supported by experimental data and detailed protocols to aid researchers in their experimental design and interpretation.

Performance Comparison of GPR88 Agonists

The potency of (1R,2R)-2-PCCA hydrochloride and its alternatives is a critical factor in its application. The following table summarizes the half-maximal effective concentration (EC50) values for several GPR88 agonists across different functional assays. Lower EC50 values indicate higher potency.

Compound	Assay Type	Cell Line	EC50 (nM)	Key Characteristics
(1R,2R)-2-PCCA hydrochloride	Cell-free	-	3[1][2][3]	High potency in a cell-free environment.
GloSensor™ cAMP Assay	HEK293	56[4]	Potent inhibition of cAMP in a cellular context.
Calcium Mobilization Assay	GPR88 stable cell line	468[5]	Demonstrates functional activity through calcium signaling.
(1S,2S)-2-PCCA hydrochloride	GloSensor™ cAMP Assay	HEK293	-	Identified as the less active diastereomer, approximately 5-fold less potent than the (1R,2R) isomer.[6][7]
2-PCCA (racemic)	GloSensor™ cAMP Assay	HEK293	116[8]	A well-characterized agonist, though less potent than the pure (1R,2R) isomer.
RTI-13951-33	cAMP Functional Assay	-	25[9]	A potent, selective, and brain-penetrant agonist.[9]
RTI-122	TR-FRET cAMP Assay	CHO cells	11	A potent and brain-penetrant agonist with good metabolic stability.

Specificity Profile: A Comparative Analysis

The specificity of a pharmacological tool is paramount to ensure that observed effects are attributable to the target of interest. While (1R,2R)-2-PCCA hydrochloride is a potent GPR88 agonist, its complete off-target profile is not as extensively documented as some of its alternatives.

A significant point of consideration is the finding that the racemic mixture of 2-PCCA, referred to as (±)-1 in some studies, has been reported to exhibit significant off-target activity. This was observed in [³⁵S]-GTPγS binding assays using striatal membranes from GPR88 knockout mice, indicating that the compound can interact with other targets in the brain.[10]

In contrast, a structurally related and more recently developed GPR88 agonist, RTI-13951-33 , has undergone more rigorous specificity testing. In one study, RTI-13951-33 was screened against a panel of 38 G protein-coupled receptors (GPCRs), ion channels, and neurotransmitter transporters and showed no significant off-target activity.[9] This highlights the improved specificity profile of next-generation GPR88 agonists.

The stereochemistry of 2-PCCA plays a crucial role in its activity, with the (1R,2R)-isomer being approximately five times more potent than the (1S,2S)-isomer.[6][7] This stereoselectivity suggests a specific binding interaction with the GPR88 receptor. However, without a comprehensive screening of the pure (1R,2R)-isomer against a broad panel of targets, caution is warranted when interpreting data, especially at higher concentrations where the risk of off-target effects increases.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are protocols for key in vitro assays used to characterize the potency and specificity of GPR88 agonists.

GPR88 cAMP Functional Assay

This assay measures the ability of a GPR88 agonist to inhibit the production of cyclic AMP (cAMP), a key second messenger, through the activation of the Gαi-coupled GPR88 receptor.

Principle: GPR88 activation leads to the inhibition of adenylyl cyclase, the enzyme responsible for cAMP synthesis. By artificially stimulating cAMP production with forskolin (B1673556), the inhibitory effect of a GPR88 agonist can be quantified.

Methodology:

• Cell Culture: Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells stably expressing the human GPR88 receptor are cultured in appropriate media.

• Cell Seeding: Cells are seeded into 384-well plates and incubated overnight.

• Compound Preparation: A serial dilution of the test compound (e.g., (1R,2R)-2-PCCA hydrochloride) is prepared in an appropriate assay buffer.

• Assay Procedure:

  • The culture medium is removed from the cells.

  • The diluted test compound is added to the wells and incubated for a specified period (e.g., 15-30 minutes) at room temperature.

  • A solution of forskolin (an adenylyl cyclase activator) is added to all wells to stimulate cAMP production.

  • The plate is incubated for a further 30 minutes at room temperature.

• cAMP Detection: The cells are lysed, and intracellular cAMP levels are measured using a commercially available detection kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) or a bioluminescence-based (e.g., GloSensor™) assay, following the manufacturer's instructions.

• Data Analysis: The data is plotted as the percentage of inhibition of forskolin-stimulated cAMP levels versus the log concentration of the agonist. A sigmoidal dose-response curve is fitted to the data to determine the EC50 value.

[³⁵S]GTPγS Binding Assay

This assay directly measures the activation of G proteins by an agonist and is a valuable tool for confirming the mechanism of action and assessing specificity.

Principle: Upon receptor activation, the Gα subunit of the G protein exchanges Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP). A non-hydrolyzable GTP analog, [³⁵S]GTPγS, is used to quantify this G protein activation.

Methodology:

• Membrane Preparation: Cell membranes are prepared from cells overexpressing GPR88 or from tissues with high endogenous expression, such as the striatum.

• Assay Procedure:

  • Cell membranes are incubated with varying concentrations of the test compound in the presence of GDP and [³⁵S]GTPγS in an assay buffer.

  • The reaction is incubated at 30°C for 60 minutes.

• Termination and Detection:

  • The reaction is terminated by rapid filtration through a filter plate to separate the membrane-bound [³⁵S]GTPγS from the unbound.

  • The filters are washed with ice-cold buffer.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The specific binding of [³⁵S]GTPγS is plotted against the log concentration of the agonist to generate a dose-response curve and determine the EC50 and Emax (maximal effect) values. To assess specificity, this assay can be performed using membranes from GPR88 knockout animals; a specific agonist should not stimulate [³⁵S]GTPγS binding in these membranes.

Visualizing GPR88 Signaling and Experimental Workflow

To provide a clearer understanding of the molecular interactions and experimental processes involved, the following diagrams have been generated using Graphviz.

Caption: GPR88 Signaling Pathway upon Agonist Binding.

Caption: Experimental Workflow for a GPR88 cAMP Functional Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (1R,2R)-2-PCCA (hydrochloride) - MedChem Express [bioscience.co.uk]
• 3. invivochem.net [invivochem.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis, Pharmacological Characterization, and Structure–Activity Relationship Studies of Small Molecular Agonists for the Orphan GPR88 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Off-Target Screening of (1R,2R)-2-PCCA Hydrochloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (1R,2R)-2-PCCA hydrochloride, a potent G protein-coupled receptor 88 (GPR88) agonist, and its alternatives. The focus is on off-target screening, presenting available data, outlining experimental protocols for assessing target specificity, and contextualizing the importance of comprehensive profiling in drug development. While direct, publicly available off-target screening panel data for (1R,2R)-2-PCCA hydrochloride is limited, this guide leverages data from closely related analogs and established screening methodologies to inform researchers on best practices and potential off-target liabilities.

Introduction to (1R,2R)-2-PCCA Hydrochloride and GPR88

(1R,2R)-2-PCCA hydrochloride is a diastereomer of 2-PCCA and a potent agonist of the GPR88 receptor.[1][2] GPR88 is an orphan GPCR predominantly expressed in the striatum, a critical brain region involved in motor control, cognition, and reward pathways. Its activation is known to inhibit adenylyl cyclase through Gαi/o protein coupling, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This signaling pathway makes GPR88 a promising therapeutic target for various central nervous system (CNS) disorders.

On-Target Potency Comparison of GPR88 Agonists

The on-target potency of (1R,2R)-2-PCCA hydrochloride and other known GPR88 agonists is a key performance indicator. The following table summarizes their half-maximal effective concentrations (EC50) in various assays.

Compound	EC50 (Cell-Free Assay)	EC50 (Cell-Based cAMP Assay)	Notes
(1R,2R)-2-PCCA hydrochloride	3 nM[1][2][3]	56 nM (HEK293 cells)[1], 603 nM (GPR88-22F cells)[1][2][3]	Potent GPR88 agonist.
(1S,2S)-2-PCCA hydrochloride	Not Reported	Less active than (1R,2R)-2-PCCA[4]	Diastereomer of (1R,2R)-2-PCCA.
2-PCCA	Not Reported	116 nM (HEK293 cells)[5]	Mixture of diastereomers.
RTI-13951-33	Not Reported	25 nM[6]	Potent, selective, and brain-penetrant agonist.[6]
RTI-122	Not Reported	11 nM	A potent and brain-penetrant agonist with good metabolic stability.
GPR88 agonist 2	Not Reported	14 µM	A potent and brain-penetrant agonist.
GPR88 agonist 3	Not Reported	204 nM	An agonist for research in psychiatric and neurodegenerative disorders.

Off-Target Screening Profile: A Comparative Perspective

RTI-13951-33: This compound was tested against a panel of 38 GPCRs, ion channels, and neurotransmitter transporters and showed no significant off-target activity.[6] This level of selectivity is a desirable characteristic for a therapeutic candidate and highlights the standard of screening that should be applied to other GPR88 agonists, including (1R,2R)-2-PCCA hydrochloride.

2-PCCA: It has been reported that 2-PCCA exhibits nonspecific GTPγS binding activity in the mouse striatum, suggesting potential off-target interactions.[7] This underscores the importance of thorough off-target screening for compounds within this chemical series.

Given the absence of published data, it is recommended that researchers working with (1R,2R)-2-PCCA hydrochloride conduct comprehensive off-target screening to assess its selectivity profile.

Experimental Protocols for Off-Target Screening

A multi-faceted approach is recommended to robustly assess the off-target profile of a compound like (1R,2R)-2-PCCA hydrochloride.

Broad Panel Screening (e.g., Eurofins SafetyScreen, CEREP BioPrint)

These commercially available services provide rapid screening against a large and diverse panel of receptors, ion channels, transporters, and enzymes.

• Objective: To identify potential off-target binding interactions at physiologically relevant concentrations.

• Methodology:

  • Compound Submission: A sample of the test compound (e.g., (1R,2R)-2-PCCA hydrochloride) is submitted at a specified concentration (typically 1-10 µM).

  • Binding Assays: The compound is tested in radioligand binding assays against a panel of hundreds of molecular targets.

  • Data Analysis: The percentage of inhibition of radioligand binding is determined. A significant inhibition (typically >50%) flags a potential off-target interaction.

  • Follow-up: For any identified "hits," dose-response curves are generated to determine the binding affinity (Ki).

Cellular Functional Assays

For any off-target binding "hits," it is essential to determine if this interaction translates to functional activity (agonist, antagonist, or allosteric modulator).

• Objective: To characterize the functional consequences of off-target binding.

• Methodology:

  • Cell Line Selection: Utilize cell lines endogenously expressing the off-target receptor or recombinant cell lines.

  • Assay Principle: Measure downstream signaling events relevant to the off-target receptor (e.g., cAMP accumulation, calcium flux, β-arrestin recruitment).

  • Agonist Mode: The compound is added to the cells, and the functional response is measured.

  • Antagonist Mode: The cells are stimulated with a known agonist for the off-target receptor in the presence and absence of the test compound.

  • Data Analysis: Dose-response curves are generated to determine the potency (EC50 or IC50) of the off-target effect.

Cell Microarray Technology (e.g., Retrogenix)

This technology allows for the screening of small molecules against a vast library of human cell surface and secreted proteins to identify novel off-targets.

• Objective: To uncover unanticipated off-target interactions with membrane proteins in a cellular context.

• Methodology:

  • Library of Human Proteins: A library of plasmids, each encoding a different human membrane or secreted protein, is arrayed and used to transfect human cells in a microarray format.

  • Compound Incubation: The labeled test compound is incubated with the cell microarray.

  • Detection: Binding of the compound to specific cells expressing a particular protein is detected, typically via fluorescence.

  • Hit Identification: The protein expressed by the cells to which the compound binds is identified as a potential off-target.

Visualizing Key Pathways and Workflows

To aid in the understanding of the biological context and experimental design, the following diagrams are provided.

Caption: GPR88 Signaling Pathway.

Caption: General Off-Target Screening Workflow.

Conclusion

(1R,2R)-2-PCCA hydrochloride is a valuable research tool due to its high potency as a GPR88 agonist. However, a comprehensive understanding of its selectivity is paramount for the accurate interpretation of experimental data and for assessing its therapeutic potential. While direct off-target screening data for (1R,2R)-2-PCCA hydrochloride is not widely published, the precedent set by related compounds like RTI-13951-33 emphasizes the importance of conducting thorough off-target liability assessments. By employing a multi-tiered screening strategy encompassing broad binding panels and functional assays, researchers can gain a clearer picture of the selectivity profile of (1R,2R)-2-PCCA hydrochloride and make more informed decisions in their drug discovery and development efforts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. invivochem.net [invivochem.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Confirming GPR88 Agonism of (1R,2R)-2-PCCA in Primary Neurons: A Comparative Guide

This guide provides a comprehensive comparison of (1R,2R)-2-PCCA with other GPR88 agonists, focusing on the methodologies to confirm its agonistic activity in primary neurons. While quantitative data for (1R,2R)-2-PCCA in primary neurons is not extensively available in the public domain, this document outlines the established experimental protocols and presents comparative data from recombinant cell line-based assays. This information is intended for researchers, scientists, and drug development professionals working on GPR88-targeted therapeutics.

G protein-coupled receptor 88 (GPR88) is an orphan receptor predominantly expressed in the striatum, a critical brain region for motor control, cognition, and reward.[1] Its localization to medium spiny neurons (MSNs) suggests a significant role in modulating neuronal excitability.[1][2] GPR88 is known to couple to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[2] This inhibitory action makes GPR88 an attractive therapeutic target for various neuropsychiatric disorders.

(1R,2R)-2-PCCA has been identified as a potent agonist of GPR88. Its activity has been primarily characterized in recombinant cell lines, demonstrating its ability to activate GPR88 signaling.

Comparative Data for GPR88 Agonists

The following table summarizes the in vitro potency of (1R,2R)-2-PCCA and other known GPR88 agonists. The half-maximal effective concentration (EC50) in functional cAMP assays is a key metric for comparing the potency of these compounds. It is important to note that the data presented here is derived from studies using recombinant cell lines, as there is limited publicly available data on the potency of these compounds in primary neuron cultures.

Compound Name	Modality	Assay Type	Cell Line	Potency (EC50)	Key Characteristics
(1R,2R)-2-PCCA	Agonist	cAMP Assay (GloSensor)	HEK293 cells expressing hGPR88	603 nM	A potent diastereomer of 2-PCCA.
2-PCCA (racemate)	Agonist	cAMP HTRF	-	3.1 nM	A well-characterized GPR88 agonist.
cAMP Assay (GloSensor)	HEK293T/GPR88	911 nM
cAMP Assay (Lance)	CHO cells expressing PPLS-HA-GPR88	116 nM
RTI-13951-33	Agonist	cAMP Functional Assay	-	25 nM	Potent, selective, and brain-penetrant agonist.
RTI-122	Agonist	TR-FRET cAMP Assay	CHO cells	11 nM	A potent and brain-penetrant agonist.

Experimental Protocols for Confirming Agonism in Primary Neurons

To confirm the agonism of (1R,2R)-2-PCCA on GPR88 in a native system, primary striatal neuron cultures are the gold standard. Below are detailed methodologies for key experiments.

Primary Striatal Neuron Culture

• Source: Striata are dissected from embryonic day 18 (E18) rat or mouse pups.

• Dissociation: The tissue is enzymatically digested (e.g., with papain or trypsin) and mechanically dissociated into a single-cell suspension.

• Plating: Neurons are plated on poly-D-lysine or poly-L-ornithine coated plates or coverslips in a suitable neuronal culture medium (e.g., Neurobasal medium supplemented with B27, GlutaMAX, and penicillin/streptomycin).

• Maintenance: Cultures are maintained at 37°C in a humidified incubator with 5% CO2. Experiments are typically performed after 7-14 days in vitro to allow for neuronal maturation and synapse formation.

cAMP Accumulation Assay in Primary Neurons

This assay directly measures the functional consequence of GPR88 activation.

• Principle: Activation of the Gαi/o-coupled GPR88 by an agonist inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.

• Methodology:

  • Primary striatal neurons are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • To elevate basal cAMP levels, cells are stimulated with forskolin, a direct activator of adenylyl cyclase.

  • Neurons are then treated with varying concentrations of (1R,2R)-2-PCCA or a vehicle control.

  • Following incubation, cells are lysed, and intracellular cAMP levels are quantified using a commercially available kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) or Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: A concentration-response curve is generated to determine the EC50 value of (1R,2R)-2-PCCA for the inhibition of forskolin-stimulated cAMP accumulation.

Electrophysiological Recording

Patch-clamp electrophysiology can assess the effect of (1R,2R)-2-PCCA on neuronal excitability.

• Principle: As GPR88 activation is inhibitory, its agonism by (1R,2R)-2-PCCA is expected to reduce neuronal firing and hyperpolarize the membrane potential.

• Methodology:

  • Whole-cell patch-clamp recordings are performed on cultured primary striatal neurons.

  • In current-clamp mode, the resting membrane potential and spontaneous firing rate are recorded before and after the application of (1R,2R)-2-PCCA.

  • The effect of the compound on neuronal excitability can be further assessed by injecting depolarizing current steps to elicit action potentials and comparing the firing frequency in the presence and absence of the agonist.

  • In voltage-clamp mode, the effect of (1R,2R)-2-PCCA on voltage-gated ion channels (e.g., potassium and calcium channels) that are modulated by Gαi/o signaling can be investigated.

• Data Analysis: Changes in resting membrane potential, action potential frequency, and ion channel currents are quantified and compared between control and (1R,2R)-2-PCCA-treated neurons.

Visualizing Key Pathways and Workflows

To further clarify the mechanisms and experimental procedures, the following diagrams illustrate the GPR88 signaling pathway and a typical experimental workflow.

Caption: GPR88 Signaling Pathway upon Agonist Binding.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetic Profiles of GPR88 Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic (PK) profiles of several GPR88 agonists. The information is intended to assist researchers in selecting appropriate tool compounds for in vivo studies and to provide a baseline for the development of future GPR88-targeted therapeutics. The data presented is compiled from publicly available preclinical studies.

GPR88 Signaling Pathway

GPR88 is an orphan G protein-coupled receptor (GPCR) predominantly expressed in the striatum. Upon activation by an agonist, GPR88 couples to inhibitory G proteins (Gαi/o), which in turn inhibit the activity of adenylyl cyclase. This leads to a reduction in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, a key second messenger involved in numerous cellular processes.

Figure 1: GPR88 Agonist Signaling Pathway.

Pharmacokinetic Data Comparison

The following table summarizes the available pharmacokinetic parameters for selected GPR88 agonists from preclinical studies in rodents.

Compound Name	Species	Dose & Route	Half-life (t½)	Clearance (CL)	Brain/Plasma Ratio	Reference(s)
RTI-13951-33	Mouse	10 mg/kg, i.p.	0.7 h	352 mL/min/kg	0.4 (at 30 min)	[1]
Rat	10 mg/kg, i.p.	~1.5 h	Not Reported	Cmax: 287 ng/mL (brain)	[2]
RTI-122	Mouse	Not Specified	5.8 h	23 mL/min/kg	>1	[3]
BI-9508	Rodent	Not Specified	Favorable for in vivo studies	Not Reported	Brain Penetrant	[4]

i.p. = intraperitoneal

Experimental Methodologies

The pharmacokinetic data presented in this guide were primarily generated through in vivo studies in mice and rats. Below are detailed, representative protocols for the key experiments cited.

In Vivo Pharmacokinetic Study

A representative experimental workflow for an in vivo pharmacokinetic study is depicted below.

Figure 2: In Vivo Pharmacokinetic Study Workflow.

1. Animal Studies:

• Species: Male C57BL/6 mice or Sprague-Dawley rats are commonly used.

• Housing: Animals are housed under standard laboratory conditions with ad libitum access to food and water.

• Drug Formulation: The GPR88 agonist is typically dissolved in a vehicle suitable for intraperitoneal (i.p.) injection, such as a solution of saline with a small percentage of a solubilizing agent (e.g., DMSO, Tween 80).

• Dosing: A single dose of the compound (e.g., 10 mg/kg) is administered via i.p. injection.

• Sample Collection: At predetermined time points (e.g., 5, 15, 30, 60, 120, 240 minutes) post-administration, blood samples are collected via methods such as submandibular or cardiac puncture into tubes containing an anticoagulant (e.g., EDTA). Following blood collection, animals are euthanized, and brain tissue is rapidly excised, rinsed with cold saline, and frozen for later analysis.

2. Sample Preparation:

• Plasma Separation: Blood samples are centrifuged (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma, which is then transferred to clean tubes and stored at -80°C.

• Brain Tissue Homogenization:

  • A weighed portion of the frozen brain tissue is placed in a tube with a specific volume of homogenization buffer (e.g., phosphate-buffered saline, pH 7.4).

  • The tissue is homogenized using a bead-based homogenizer until a uniform suspension is achieved.

  • The homogenate is then centrifuged at high speed (e.g., 14,000 x g for 20 minutes at 4°C) to pellet cellular debris. The resulting supernatant (brain homogenate) is collected for analysis.

3. Bioanalysis by LC-MS/MS:

• Drug Extraction: To remove proteins and other interfering substances, an organic solvent (e.g., acetonitrile) containing an internal standard is added to the plasma or brain homogenate samples. The mixture is vortexed and then centrifuged to precipitate proteins. The supernatant, containing the drug and internal standard, is collected.

• LC-MS/MS Analysis:

  • An aliquot of the supernatant is injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • The drug and internal standard are separated from other components on a C18 analytical column using a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and a characteristic product ion for both the drug and the internal standard.

• Quantification: A calibration curve is generated using standard samples with known concentrations of the GPR88 agonist in the corresponding matrix (plasma or brain homogenate). The concentration of the agonist in the experimental samples is then determined by comparing its peak area ratio to the internal standard against the calibration curve.

4. Pharmacokinetic Analysis:

• The plasma and brain concentration-time data are analyzed using non-compartmental analysis with software such as WinNonlin to determine key pharmacokinetic parameters, including half-life (t½), clearance (CL), volume of distribution (Vd), and the brain-to-plasma concentration ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. NIBSC - Brain Tissue Preparation [nibsc.org]
• 4. nextadvance.com [nextadvance.com]

Validating the On-Target Effects of GPR88 Agonists In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The orphan G protein-coupled receptor GPR88 is a promising therapeutic target for a range of neurological and psychiatric disorders. Its high expression in the striatum suggests a crucial role in motor control, reward, and cognition. The development of selective agonists for GPR88 has been pivotal in elucidating its function. This guide provides a comparative analysis of the pioneering GPR88 agonist, (1R,2R)-2-PCCA, and its more advanced, brain-penetrant successors, RTI-13951-33 and RTI-122, with a focus on validating their on-target effects in vivo.

GPR88 Agonists: A Comparative Overview

(1R,2R)-2-PCCA was one of the first synthetic agonists identified for GPR88. While instrumental in initial in vitro characterization of the receptor, its utility for in vivo studies is limited by poor brain permeability and its potential as a substrate for P-glycoprotein, an efflux transporter at the blood-brain barrier.[1] This led to the development of second and third-generation agonists, RTI-13951-33 and RTI-122, respectively, with improved pharmacokinetic profiles, including enhanced brain penetration and metabolic stability.[1][2]

Quantitative Comparison of GPR88 Agonists

Compound	In Vitro Potency (EC50, cAMP Assay)	Key In Vivo Model	On-Target Validation	Key Limitations/Disadvantages
(1R,2R)-2-PCCA	~603 nM[3]	Locomotor Activity (Rats)	Limited direct evidence. Effects on locomotion are observed, but specificity is not fully confirmed.[4]	Poor brain permeability, potential P-glycoprotein substrate.[1]
RTI-13951-33	~25 nM[3]	Alcohol Consumption (Mice)	Effects on alcohol intake are absent in Gpr88 knockout mice, confirming on-target action.[5]	Reduced spontaneous locomotor activity at effective doses.[5]
RTI-122	~11 nM[2]	Alcohol Consumption (Mice)	More effective than RTI-13951-33 in reducing alcohol intake; on-target action inferred from knockout studies with RTI-13951-33.[2]	Newer compound, fewer published in vivo studies compared to RTI-13951-33.

Experimental Protocols for In Vivo Validation

Robust in vivo validation is critical to confirm that the observed physiological and behavioral effects of a GPR88 agonist are due to its interaction with the intended target. Below are detailed methodologies for key experiments used to validate the on-target effects of these compounds.

Locomotor Activity Assessment

This experiment is crucial for assessing both the primary effects of the agonist on motor function and for identifying potential confounding sedative effects when evaluating other behaviors.

Protocol:

• Animals: Male Sprague-Dawley rats or C57BL/6J mice are commonly used. Animals are individually housed and acclimated to the testing room for at least 1 hour before the experiment.

• Apparatus: An open-field arena equipped with infrared beams to automatically record locomotor activity (e.g., distance traveled, rearing frequency).

• Procedure:

  • Animals are placed in the center of the open-field arena and their basal locomotor activity is recorded for a 30-minute habituation period.

  • Following habituation, animals are administered the GPR88 agonist (e.g., (1R,2R)-2-PCCA at 0.1-3.2 mg/kg, i.p. or RTI-13951-33 at 30-60 mg/kg, i.p.) or vehicle.[4][5]

  • Locomotor activity is then recorded for a subsequent period, typically 60-120 minutes.[4][5]

• On-Target Validation: To confirm that the observed effects are GPR88-mediated, the experiment should be repeated in Gpr88 knockout mice. A lack of effect in the knockout animals would strongly support on-target activity.

"Drinking-in-the-Dark" Model of Binge-Like Alcohol Consumption

This model is used to assess the effects of GPR88 agonists on excessive alcohol intake.

Protocol:

• Animals: C57BL/6J mice are a commonly used strain for this paradigm. Both wild-type and Gpr88 knockout mice are necessary for on-target validation.

• Procedure:

  • Mice are singly housed and given access to two bottles, one with water and one with 20% ethanol, for 2-4 hours per day, starting 3 hours into the dark cycle.

  • This procedure is repeated for several days to establish a stable baseline of alcohol consumption.

  • On the test day, mice are administered the GPR88 agonist (e.g., RTI-13951-33 at 30 mg/kg, i.p. or RTI-122 at 10 mg/kg, i.p.) or vehicle 30-60 minutes before the drinking session.[2][5]

  • Fluid consumption from both bottles is measured at the end of the session.

• On-Target Validation: A significant reduction in alcohol intake in wild-type mice treated with the agonist, but not in Gpr88 knockout mice, provides strong evidence for on-target effects.[5]

Conditioned Place Preference (CPP)

The CPP paradigm is utilized to evaluate the rewarding or aversive properties of a drug and its potential to modulate the rewarding effects of other substances, such as alcohol.

Protocol:

• Apparatus: A three-chamber apparatus with distinct visual and tactile cues in the two larger conditioning chambers, separated by a smaller neutral chamber.

• Procedure:

  • Pre-Conditioning (Day 1): Mice are allowed to freely explore all three chambers for 15-20 minutes to determine any baseline preference for a particular chamber.

  • Conditioning (Days 2-7): This phase consists of alternating daily injections of the substance of interest (e.g., alcohol) and vehicle. On drug-paired days, mice receive an injection of the drug and are confined to one of the conditioning chambers for 30 minutes. On vehicle-paired days, they receive a vehicle injection and are confined to the opposite chamber.

  • Test Day (Day 8): Mice are given a drug-free test where they have access to all three chambers for 15-20 minutes. The time spent in each chamber is recorded.

• On-Target Validation of GPR88 Agonist Effects on Alcohol Reward: To test if a GPR88 agonist can block the rewarding effects of alcohol, the agonist (e.g., RTI-13951-33 at 30 mg/kg, i.p.) is administered prior to the alcohol conditioning sessions or before the final test.[5] A reduction in the time spent in the alcohol-paired chamber in the agonist-treated group compared to the vehicle-treated group suggests an on-target modulation of reward pathways.

Visualizing Pathways and Workflows

To further clarify the mechanisms and experimental designs, the following diagrams are provided.

GPR88 Signaling Pathway

Caption: GPR88 signaling cascade upon agonist binding.

In Vivo Experimental Workflow for On-Target Validation

Caption: Workflow for validating on-target effects in vivo.

Logical Relationship for Interpreting In Vivo Results

Caption: Decision tree for interpreting on-target effects.

References

• 1. Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The GPR88 agonist RTI‐13951‐33 reduces alcohol drinking and seeking in mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (1R,2R)-2-PCCA Hydrochloride: A Guide for Laboratory Professionals

For immediate reference, treat (1R,2R)-2-PCCA hydrochloride as a hazardous chemical. Do not dispose of it down the drain or in regular trash. All disposal procedures must comply with local, state, and federal regulations. This guide provides essential safety and logistical information for the proper management and disposal of (1R,2R)-2-PCCA hydrochloride in a research environment.

Hazard Profile and Safety Precautions

(1R,2R)-2-PCCA hydrochloride is classified with the following hazards according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

• Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation) (Category 3): May cause respiratory irritation.

Before handling, it is crucial to read and understand the Safety Data Sheet (SDS) provided by the manufacturer.

Personal Protective Equipment (PPE)

When handling (1R,2R)-2-PCCA hydrochloride, all personnel must wear appropriate personal protective equipment[1]:

• Eye Protection: Safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves.

• Body Protection: A lab coat or protective suit.

• Respiratory Protection: Use only in a well-ventilated area, such as a fume hood. If handling fine powders, a dust respirator may be necessary[1].

Quantitative Data Summary

Property	Value	Source(s)
CAS Number	1609563-71-4	[1]
GHS Hazard Statements	H302, H315, H319, H335	[1]
GHS Signal Word	Warning	[1]

Step-by-Step Disposal Protocol

The recommended disposal procedure for (1R,2R)-2-PCCA hydrochloride involves collection and disposal as hazardous chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Step 1: Waste Identification and Segregation

• Identify as Hazardous Waste: Due to its hazard classifications, (1R,2R)-2-PCCA hydrochloride and any materials contaminated with it (e.g., weigh boats, pipette tips, gloves) must be treated as hazardous waste[2][3].

• Segregate Waste: Do not mix (1R,2R)-2-PCCA hydrochloride waste with other waste streams unless explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can react violently or produce toxic gases[4]. Store acids and bases separately, and keep oxidizing agents away from reducing agents and organic compounds[4].

Step 2: Waste Accumulation and Storage

• Use Appropriate Containers: Collect waste in a container that is chemically compatible with the material. Plastic containers are often preferred for their durability[3]. The container must be in good condition with a secure, leak-proof lid[5].

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "(1R,2R)-2-PCCA hydrochloride," and the approximate concentration and quantity.

• Satellite Accumulation Area (SAA): Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation[3][4]. The SAA should be a secondary containment system to prevent the spread of spills.

• Keep Containers Closed: Waste containers must remain closed at all times except when adding waste[2][3].

Step 3: Disposal of Empty Containers

An empty container that held (1R,2R)-2-PCCA hydrochloride must be managed carefully. If the compound is classified as an "acute hazardous waste" or "P-listed" waste by the EPA, the container must be triple-rinsed with a suitable solvent[2][6]. The rinsate must be collected and disposed of as hazardous waste[6]. After proper decontamination, deface the original label and dispose of the container as regular trash[2]. Consult your EHS office for specific guidance on rinsing and container disposal.

Step 4: Arranging for Waste Pickup

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time (often up to 12 months in an SAA, provided accumulation limits are not exceeded), contact your institution's EHS office to arrange for pickup[3][5].

• Documentation: Complete any required waste disposal forms or documentation as per your institution's procedures.

Spill Management

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS office. If you are trained and it is safe to do so, follow these general steps:

• Contain the Spill: Use appropriate absorbent materials to contain the spill.

• Collect Spill Debris: Carefully collect the absorbent material and any contaminated items.

• Dispose of as Hazardous Waste: Place all spill cleanup materials in a labeled hazardous waste container for disposal.

Disposal Workflow Diagram

Caption: Disposal workflow for (1R,2R)-2-PCCA hydrochloride.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. vumc.org [vumc.org]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling (1R,2R)-2-PCCA hydrochloride

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling (1R,2R)-2-PCCA hydrochloride. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment. The following procedures are based on the compound's known hazards and are designed to minimize exposure risk.

Hazard Identification and Personal Protective Equipment (PPE)

(1R,2R)-2-PCCA hydrochloride is classified with the following hazards:

• Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

• Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

• Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

• May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory tract irritation - Category 3)[1]

To mitigate these risks, the following personal protective equipment is mandatory.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile).	Protects against skin irritation and absorption[1].
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be required for splash hazards.	Prevents serious eye irritation from splashes or airborne particles[1].
Skin and Body Protection	Protective clothing, such as a lab coat.	Minimizes skin contact and contamination of personal clothing[1].
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator is necessary.	Avoids inhalation of dust or aerosols, which can cause respiratory tract irritation[1].

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is crucial to prevent contamination and ensure safety.

1. Preparation and Engineering Controls:

• Ventilation: All handling of (1R,2R)-2-PCCA hydrochloride powder and solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible in the immediate work area.

• Work Surface: Cover the work surface within the fume hood with disposable absorbent bench paper to contain any potential spills.

2. Handling and Experimental Use:

• Donning PPE: Before handling the compound, correctly put on all required personal protective equipment as specified in the table above.

• Weighing: Carefully weigh the solid compound within the chemical fume hood to prevent the generation and dispersal of dust.

• Solution Preparation: When dissolving the compound, slowly add the solvent to the solid to avoid splashing.

• Container Management: Keep all containers with the compound tightly sealed when not in use. Clearly label all vessels containing the substance with its name and associated hazards.

3. Post-Handling and Decontamination:

• Surface Decontamination: After each use, decontaminate all work surfaces and equipment that may have come into contact with the compound.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. For example, remove gloves last and wash hands thoroughly with soap and water immediately after.

4. Disposal Plan:

• Waste Segregation: (1R,2R)-2-PCCA hydrochloride and any contaminated materials (e.g., gloves, bench paper, pipette tips) are to be considered hazardous waste.

• Waste Collection: Collect all solid and liquid waste containing this compound in a designated, leak-proof, and clearly labeled hazardous waste container.

• Disposal Compliance: Dispose of hazardous waste in accordance with all local, state, and federal regulations. Do not dispose of it down the drain or in the regular trash.

Emergency Procedures

• If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for breathing[1].

• If on Skin: Wash with plenty of soap and water[1].

• General Advice: In case of accidental exposure or if you feel unwell, seek immediate medical advice and show the safety data sheet to the medical professional.

Caption: Workflow for handling (1R,2R)-2-PCCA hydrochloride.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]